(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

Core Science & Biosynthesis

(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate chemical properties

An In-Depth Technical Guide to the Chemical Properties and Synthetic Strategies for (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

Foreword

In the landscape of modern medicinal chemistry and materials science, spirocyclic systems have garnered considerable attention for their unique three-dimensional architectures, which can impart favorable physicochemical and biological properties.[1] Among these, the 1,4-dioxaspiro[4.4]nonane scaffold serves as a fundamental building block. This guide provides a comprehensive technical overview of a specific derivative, (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate. While this exact molecule is not extensively documented in publicly available literature, this whitepaper will extrapolate its chemical properties, propose a robust synthetic pathway, and discuss its potential applications based on the well-established chemistry of its core functional groups and related spiroketal compounds. This document is intended for researchers, scientists, and drug development professionals seeking to understand and utilize this class of molecules.

Molecular Structure and Physicochemical Properties

The foundational structure of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate is the 1,4-dioxaspiro[4.4]nonane ring system. This spiroketal is formed from the protection of a cyclopentanone carbonyl group with ethylene glycol. The molecule of interest features a methyl acetate group attached to the 6-position of the cyclopentane ring via a methylene bridge.

Core Scaffold: 1,4-Dioxaspiro[4.4]nonane

The parent spirocycle, 1,4-dioxaspiro[4.4]nonane, is a stable, flammable liquid.[2] Its key properties, as computed by PubChem, are summarized below.[2] These properties provide a baseline for understanding the behavior of its derivatives.

Property	Value	Source
Molecular Formula	C₇H₁₂O₂	PubChem[2]
Molar Mass	128.17 g/mol	PubChem[2]
XLogP3	0.9	PubChem[2]
Exact Mass	128.083729621 Da	PubChem[2]
GHS Classification	Flammable liquid and vapor (Warning)	ECHA C&L Inventory[2]

Predicted Properties of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

By incorporating the (methyl acetate)methyl substituent, we can predict the properties of the title compound. The addition of this ester-containing side chain will increase the molar mass and likely influence its polarity and boiling point. The presence of the ester group introduces a site for hydrogen bonding with acceptor solvents and potential hydrolysis.

Property	Predicted Value	Rationale
Molecular Formula	C₁₀H₁₆O₄	Addition of -CH₂OC(O)CH₃ group
Molar Mass	200.23 g/mol	Calculated from the molecular formula
Physical State	Liquid	Based on the parent compound and the likely effect of the substituent
Solubility	Soluble in common organic solvents	Expected for a moderately polar organic molecule
Stability	Stable under neutral and basic conditions; sensitive to strong acids	The spiroketal is an acid-labile protecting group

Proposed Synthetic Pathway and Experimental Protocol

A logical and efficient synthesis of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate can be envisioned starting from commercially available materials. The following multi-step synthesis is proposed, leveraging standard and reliable organic transformations.

Caption: Proposed three-step synthesis of the target compound.

Causality Behind Experimental Choices

• Step 1: Ketalization: The protection of the ketone in ethyl 2-oxocyclopentanecarboxylate as a ketal is a crucial first step. This prevents the ketone from undergoing undesired side reactions during the subsequent reduction of the ester. A Dean-Stark apparatus is employed to remove water, driving the equilibrium towards the formation of the ketal. p-Toluenesulfonic acid (p-TsOH) is a common and effective acid catalyst for this transformation.[3]

• Step 2: Reduction: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of cleanly reducing the ester to a primary alcohol without affecting the stable ketal protecting group. The reaction is performed in an anhydrous aprotic solvent like tetrahydrofuran (THF) to prevent quenching of the highly reactive hydride reagent.

• Step 3: Acetylation: The final step involves the acetylation of the primary alcohol. Acetyl chloride is a reactive acylating agent, and a mild base like pyridine is used to neutralize the HCl byproduct generated during the reaction, preventing any potential acid-catalyzed decomposition of the spiroketal. Dichloromethane (DCM) is an excellent inert solvent for this type of reaction.

Detailed Experimental Protocol

Step 1: Synthesis of Ethyl 1,4-Dioxaspiro[4.4]nonane-6-carboxylate

• To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add ethyl 2-oxocyclopentanecarboxylate (1 equivalent), ethylene glycol (1.2 equivalents), and a catalytic amount of p-toluenesulfonic acid monohydrate (0.02 equivalents).

• Add toluene to the flask to a concentration of approximately 0.5 M.

• Heat the mixture to reflux and collect the water in the Dean-Stark trap. Continue refluxing until no more water is collected.

• Cool the reaction mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to yield ethyl 1,4-dioxaspiro[4.4]nonane-6-carboxylate as a colorless oil.

Step 2: Synthesis of (1,4-Dioxaspiro[4.4]nonan-6-yl)methanol

• In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), prepare a suspension of lithium aluminum hydride (1.5 equivalents) in anhydrous THF.

• Cool the suspension to 0 °C using an ice bath.

• Slowly add a solution of ethyl 1,4-dioxaspiro[4.4]nonane-6-carboxylate (1 equivalent) in anhydrous THF to the LiAlH₄ suspension via a dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to 0 °C and carefully quench by the sequential dropwise addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

• Filter the resulting white precipitate (aluminum salts) through a pad of Celite and wash the filter cake with THF or ethyl acetate.

• Combine the organic filtrates and concentrate under reduced pressure to obtain the crude alcohol, which can be purified by column chromatography on silica gel.

Step 3: Synthesis of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

• Dissolve (1,4-dioxaspiro[4.4]nonan-6-yl)methanol (1 equivalent) in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere.

• Add pyridine (1.5 equivalents) to the solution and cool to 0 °C.

• Slowly add acetyl chloride (1.2 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours until TLC analysis indicates the consumption of the starting alcohol.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Separate the organic layer and wash it sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the final product, (1,4-dioxaspiro[4.4]nonan-6-yl)methyl acetate. Further purification can be achieved by column chromatography if necessary.

Spectroscopic Characterization (Expected)

The structure of the final compound can be confirmed using standard spectroscopic techniques.

• ¹H NMR: Expected signals would include a singlet for the acetyl methyl group (~2.0 ppm), multiplets for the cyclopentane ring protons, a multiplet for the methylene protons of the ethylene glycol bridge (~3.9 ppm), and a multiplet for the -CH₂-O- protons of the side chain.

• ¹³C NMR: Key signals would include the carbonyl carbon of the ester (~170 ppm), the spiroketal carbon (~110-120 ppm), the carbons of the ethylene glycol bridge (~65 ppm), and various signals for the cyclopentane and methyl carbons.

• FTIR: A strong characteristic absorption band for the ester carbonyl (C=O) stretch would be expected around 1740 cm⁻¹. The C-O stretches of the ester and the ketal would also be prominent in the fingerprint region (1250-1000 cm⁻¹).

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (200.23 g/mol ).

Reactivity and Potential Applications

The chemical reactivity of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate is dominated by its two primary functional groups: the spiroketal and the ester.

Caption: Primary reactive sites of the target molecule.

• Spiroketal Hydrolysis: The 1,4-dioxaspiro[4.4]nonane group is an acetal, which is stable to basic and nucleophilic conditions but is readily cleaved under acidic conditions to regenerate the parent ketone. This property makes it a valuable protecting group in multi-step syntheses.

• Ester Hydrolysis: The methyl acetate group can be hydrolyzed under either acidic or basic conditions to yield the corresponding alcohol, (1,4-dioxaspiro[4.4]nonan-6-yl)methanol, and acetic acid or its conjugate base.

Potential Applications:

While specific applications for this molecule have not been reported, its structure suggests potential uses in several fields:

• Drug Discovery: Spirocyclic scaffolds are considered "privileged structures" in medicinal chemistry as they provide a rigid, three-dimensional framework that can lead to enhanced target selectivity.[1] This molecule could serve as a building block for the synthesis of more complex, biologically active compounds. Derivatives of the related 1,6-dioxaspiro[4.4]nonane have shown antimicrobial and antioxidant activities.[4]

• Flavor and Fragrance: Many esters of cyclic alcohols are used in the flavor and fragrance industry. The specific stereochemistry and structure of this molecule could potentially impart unique organoleptic properties.

• Advanced Materials: Spiro compounds have been investigated as components of high-performance polymers. For instance, derivatives of 1,6-dioxaspiro[4.4]nonane-2,7-dione have been used to create rigid and temperature-resistant polymers.[5] The title compound could be a monomer or a plasticizer in polymer synthesis.

• Biolubricants: Derivatives of 1,4-dioxaspiro[4.4]nonane synthesized from oleic acid have been explored as potential biolubricants.[6][7]

Conclusion

(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate is a molecule with a well-defined structure that can be accessed through a reliable, multi-step synthetic route. Its chemical properties are dictated by the interplay of the acid-sensitive spiroketal and the hydrolyzable ester functional groups. While direct research on this specific compound is sparse, its structural motifs are highly relevant in contemporary chemical research. This guide provides a solid foundation for its synthesis and characterization, and it is hoped that it will inspire further investigation into its potential applications in drug discovery, materials science, and other fields where novel molecular architectures are sought.

References

• BenchChem. (n.d.). A Comparative Analysis of 1,6-Dioxaspiro[4.4]nonane and 1,7-Dioxaspiro[5.5]undecane for Researchers and Drug Development Profess. Retrieved from 4]

• BenchChem. (n.d.). A Comparative Analysis of Azaspiro[4.4]nonane and Azaspiro[4.5]decane Derivatives in Drug Discovery. Retrieved from 1]

• Wikipedia. (2023). 1,6-Dioxaspiro(4.4)nonane-2,7-dione. Retrieved from 5]

• PubChem. (n.d.). 1,4-Dioxaspiro(4.4)nonane. Retrieved from 2]

• Kurniawan, Y. S., et al. (2017). Synthesis of 1,4-Dioxaspiro[4.4] and 1,4-Dioxaspiro[4.5] Novel Compounds from Oleic Acid as Potential Biolubricant. ResearchGate. Retrieved from 6]

• Kurniawan, Y. S., et al. (2021). Synthesis of 1,4-Dioxaspiro[4.4] and 1,4-Dioxaspiro[4.5] Novel Compounds from Oleic Acid as Potential Biolubricant. Indonesian Journal of Chemistry. Retrieved from 7]

• Zainullina, L. R., et al. (2017). 1,4-Dioxaspiro[4.4]nonane-2,3-dicarboxylic and (2R,3R)-1,4-dioxaspiro[4.5]decane-2,3-dicarboxylic acids. IUCrData. Retrieved from 3]

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• 3. (2R,3R)-1,4-Dioxa­spiro­[4.4]nonane-2,3-di­carb­oxy­lic and (2R,3R)-1,4-dioxa­spiro­[4.5]decane-2,3-di­carb­oxy­lic acids - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Whitepaper: Synthesis, Structural Dynamics, and Applications of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

Executive Summary

In the landscape of advanced organic synthesis and drug discovery, conformationally restricted scaffolds are paramount for developing high-affinity therapeutic agents. (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate (CAS: 339184-87-1) represents a highly specialized, bifunctional building block[1]. By integrating a spiroketal core with an orthogonally protected primary alcohol, this molecule serves as a critical intermediate for complex molecular architectures, offering precise 3D pharmacophore positioning and metabolic stability[2]. This whitepaper provides an in-depth analysis of its chemical identity, step-by-step synthetic methodology, and strategic applications.

Chemical Identity & Structural Analysis

The structural integrity of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate is defined by its spirocyclic fusion, which imparts a rigid, non-planar geometry.

• IUPAC Name: (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

• Synonyms: 1,4-Dioxaspiro[4.4]nonane-6-methanol, acetate

• CAS Number: 1[1]

• Molecular Formula: C10H16O4

• Molecular Weight: 200.23 g/mol

Structural Dynamics: The core consists of a cyclopentane ring spiro-fused to a 1,3-dioxolane ring at the C1 position. The adjacent C6 position bears an acetoxymethyl group. This proximity to the spiro center creates a unique steric environment that dictates its reactivity profile, necessitating specialized catalytic conditions during synthesis.

Mechanistic Synthesis & Protocol Design

The synthesis of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate is achieved through a two-phase protection strategy starting from 2-(hydroxymethyl)cyclopentan-1-one. This sequence ensures that both the reactive ketone and the primary alcohol are orthogonally masked.

Fig 1: Two-step synthetic workflow for (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate.

Experimental Protocol: Self-Validating System

As a Senior Application Scientist, it is critical to emphasize that an experimental protocol must be self-validating. The following methodologies include the causality behind each experimental choice to ensure reproducibility and high yield.

Phase 1: Spiroketalization (Ketone Protection)

• Objective: Mask the electrophilic ketone to prevent unwanted nucleophilic attack or enolization in subsequent steps[2].

• Reagents: 2-(hydroxymethyl)cyclopentan-1-one (1.0 eq), Ethylene glycol (1.5 eq), p-Toluenesulfonic acid (pTsOH, 0.05 eq), Toluene (0.2 M).

• Procedure: Combine reagents in a round-bottom flask equipped with a Dean-Stark trap and reflux condenser. Heat to reflux (approx. 110 °C) until water ceases to collect (typically 4-6 hours). Quench with saturated aqueous NaHCO3, extract with ethyl acetate, dry over Na2SO4, and concentrate.

• Causality & Validation: Ketalization is a thermodynamically controlled equilibrium. Toluene forms a minimum-boiling azeotrope with water. By physically removing water via the Dean-Stark trap, Le Chatelier's principle drives the reaction to >95% conversion. The NaHCO3 quench is critical; residual acid during concentration will cause reversion to the ketone.

Phase 2: Acetylation (Alcohol Protection)

• Objective: Convert the primary alcohol into an acetate ester, yielding the final product.

• Reagents: 1,4-Dioxaspiro[4.4]nonane-6-methanol (1.0 eq), Acetic anhydride (Ac2O, 1.2 eq), Pyridine (2.0 eq), 4-Dimethylaminopyridine (DMAP, 0.1 eq), Dichloromethane (DCM, 0.2 M).

• Procedure: Dissolve the spiroketal intermediate in DCM and cool to 0 °C. Add Pyridine and DMAP, followed by dropwise addition of Ac2O. Warm to room temperature and stir for 4 hours. Wash with 1N HCl, saturated NaHCO3, and brine. Dry and concentrate to yield the target compound with .

• Causality & Validation: The primary alcohol at C6 is sterically hindered by the adjacent quaternary spiro center (C5). Pyridine alone is kinetically slow for this acetylation. DMAP acts as a nucleophilic catalyst, forming a highly electrophilic N-acylpyridinium intermediate that easily overcomes the steric barrier, accelerating the reaction by several orders of magnitude. The brief 1N HCl wash removes residual pyridine/DMAP, while the ketal remains stable due to the short contact time at low temperature.

Physicochemical Properties & Analytical Characterization

Accurate characterization ensures the integrity of the synthesized batch. Below is a summary of the quantitative data and expected analytical markers used for validation.

Property	Value / Description
IUPAC Name	(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate
CAS Number	339184-87-1
Molecular Formula	C10H16O4
Molecular Weight	200.23 g/mol
Commercial Purity Standard	>96%
Expected 1H NMR (CDCl3)	δ 3.8-4.0 (m, 4H, ketal), 2.05 (s, 3H, acetate)
Expected 13C NMR (CDCl3)	δ 171.0 (C=O), 117.5 (spiro C), 64.5 (ketal CH2)

Applications in Drug Discovery & Advanced Organic Synthesis

The utility of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate extends far beyond a simple intermediate. It is a strategic asset in rational drug design and multi-step synthesis.

Fig 2: Logical relationship of spiroketal properties in drug design and synthesis.

• Orthogonal Protecting Group Strategy: The molecule features two distinct masked functionalities. The acetate ester is labile to basic hydrolysis (e.g., K2CO3/MeOH) but stable to mild acids. Conversely, the spiroketal is stable to bases and nucleophiles but can be cleaved by aqueous acid. This orthogonality allows chemists to selectively unveil either the alcohol or the ketone, enabling highly controlled, late-stage functionalization[2].

• 3D Pharmacophore Positioning: The rigid, three-dimensional structure of the 1,4-dioxaspiro[4.4]nonane core acts as a central scaffold[2]. By locking the conformation, it minimizes the entropic penalty upon binding to a biological target, potentially leading to enhanced binding affinity and selectivity compared to flexible, linear analogs[2].

References

• Aquila Pharmatech LLC. "Product Details: A13991 - 1,4-Dioxaspiro[4.4]nonane-6-methanol,acetate(9CI)". Available at:

• Alfa Chemistry. "CAS 339184-87-1 - 1,4-Dioxaspiro[4.4]nonane-6-methanol,acetate(9ci)". Available at: 1

• Benchchem. "1,4-Dioxaspiro[4.4]nonan-6-ylmethanol - Applications in Drug Discovery and Organic Synthesis". Available at: 2

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• 2. 1,4-Dioxaspiro[4.4]nonan-6-ylmethanol|CAS 23153-74-4 [benchchem.com]

(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate molecular weight and formula

Executive Summary

(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate (CAS: 339184-87-1) is a specialized bicyclic building block used in the synthesis of cyclopentanoid natural products, fragrances (jasmonates), and pharmaceutical intermediates. Structurally, it consists of a cyclopentane ring fused to a 1,3-dioxolane ring at a spiro carbon, featuring an acetoxymethyl side chain at the

-position relative to the spiro center. This compound serves as a robust "protected" form of 2-(acetoxymethyl)cyclopentanone, where the ketal moiety prevents unwanted nucleophilic attack or racemization at the ketone center during multi-step synthesis.

Physicochemical Specifications

The following data establishes the baseline identity for (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate.

Property	Specification
IUPAC Name	(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate
Common Name	2-(Acetoxymethyl)cyclopentanone ethylene ketal
CAS Registry Number	339184-87-1
Molecular Formula
Molecular Weight	200.23 g/mol
Physical State	Colorless to pale yellow viscous oil (Standard conditions)
Solubility	Soluble in CHCl , EtOAc, MeOH; Insoluble in H O
Core Scaffold	Spiro[4.4]nonane (Cyclopentane fused to Dioxolane)

Synthetic Architecture

The synthesis of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate typically follows a linear 3-step protocol starting from commercially available methyl 2-oxocyclopentanecarboxylate . This route prioritizes the installation of the protective ketal group before reduction to ensure chemoselectivity.

Retrosynthetic Logic & Pathway

The strategy relies on the stability of the 1,3-dioxolane ring to lithium aluminum hydride (LiAlH

), allowing the reduction of the ester to the primary alcohol without affecting the latent ketone.

Figure 1: Synthetic pathway from keto-ester precursor to the target acetate.

Detailed Experimental Protocol

Step 1: Ketalization (Protection)

The thermodynamic protection of the ketone is achieved using a Dean-Stark apparatus to remove water, driving the equilibrium forward.

• Reagents: Methyl 2-oxocyclopentanecarboxylate (1.0 eq), Ethylene Glycol (1.5 eq),

  -Toluenesulfonic acid (PTSA, 0.05 eq), Toluene.

• Procedure: Reflux the mixture with azeotropic removal of water for 4–6 hours. Cool, wash with saturated NaHCO

  (to neutralize PTSA) and brine. Dry over Na SO and concentrate.

• Checkpoint: The disappearance of the ketone carbonyl stretch (

  1740 cm ) in IR indicates successful protection.

Step 2: Reductive Hydroxylation

• Reagents: LiAlH

  (1.2 eq), Anhydrous THF.

• Procedure: Add the ketal-ester dropwise to a suspension of LiAlH

  in THF at 0°C. Stir at room temperature for 2 hours. Quench carefully with Fieser workup (H O, 15% NaOH, H O). Filter the aluminum salts and concentrate the filtrate.

• Product: (1,4-Dioxaspiro[4.4]nonan-6-yl)methanol (Intermediate 2).

Step 3: Acetylation (Target Formation)

• Reagents: Acetic Anhydride (1.5 eq), Pyridine (2.0 eq), DMAP (cat.), DCM.

• Procedure: Dissolve the alcohol in DCM. Add pyridine and DMAP, then cool to 0°C. Add acetic anhydride dropwise. Stir for 3 hours. Wash with 1M HCl (to remove pyridine), NaHCO

  , and brine.

• Purification: Flash column chromatography (Hexanes:EtOAc) yields the pure acetate.

Structural Validation (Spectroscopy)[5][6]

Researchers must validate the structure using

H NMR. The spiro-ketal system creates a distinct splitting pattern due to the rigidity of the rings.

Moiety	Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment
Ketal	3.85 – 4.05	Multiplet	4H	(Dioxolane ring)
Side Chain	4.05 – 4.20	Doublet/Multiplet	2H
Acetate	2.05	Singlet	3H
Ring CH	2.10 – 2.30	Multiplet	1H	H-6 (Methine at attachment point)
Ring CH	1.50 – 1.90	Multiplet	6H	Cyclopentane envelope protons

Key Diagnostic: The shift of the hydroxymethyl protons from

3.6 ppm (in the alcohol precursor) to 4.1 ppm confirms acetylation.

Applications in Drug Development[3]

Prostaglandin & Jasmonate Analogs

The (1,4-dioxaspiro[4.4]nonan-6-yl)methyl scaffold is a crucial intermediate for introducing the

-side chain in cyclopentanoid lipids.

• Mechanism: The ketal protects the C1-ketone while the C6-side chain is elongated or functionalized. Subsequent acid hydrolysis deprotects the ketone, triggering cyclization or allowing further functionalization of the ring.

• Fragrance Chemistry: This motif is homologous to precursors for Hedione (methyl dihydrojasmonate), where the side chain positioning determines the olfactory profile (cis/trans isomers).

Nucleoside Analogs

In carbocyclic nucleoside synthesis, the cyclopentane ring replaces the ribose sugar. This spiro-acetate serves as a scaffold to control stereochemistry at the "pseudo-anomeric" center (the spiro carbon) before coupling with nucleobases.

References

• BenchChem. (n.d.). 1,4-Dioxaspiro[4.4]nonan-6-ylmethanol. Retrieved from

• Royal Society of Chemistry. (2013). Synthesis of methyl 1,4-dioxaspiro[4.4]nonane-6-carboxylate and its reduction. Organic & Biomolecular Chemistry. Retrieved from

• Leyan Reagents. (2024). (1,4-Dioxaspiro[4.4]Nonan-6-yl)methyl acetate Product Page. Retrieved from

• PubChem. (2025).[1] 1,4-Dioxaspiro[4.4]nonane (Core Structure Data). National Library of Medicine. Retrieved from

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Structure Elucidation of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate: A Comprehensive Analytical Guide

Executive Summary & Structural Significance

The compound (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate represents a highly functionalized spiroketal scaffold. Structurally, it consists of a cyclopentane ring fused to a 1,3-dioxolane ring at a quaternary spiro carbon (C5), with an acetoxymethyl side chain at the adjacent C6 position.

In advanced organic synthesis, the 1,4-dioxaspiro[4.4]nonane core is frequently utilized as a robust protecting group for cyclopentanones, enabling precise chemical elaboration at other sites of the molecule[1]. Furthermore, the rigidity of the spiroketal motif provides a predictable three-dimensional topography, making it a privileged scaffold in the design of complex natural products and pharmacologically active agents[1].

The structural elucidation of this molecule requires a rigorous, multi-modal analytical approach. Because the molecule contains a chiral center at C6, the adjacent methylene protons exhibit diastereotopic behavior, necessitating careful interpretation of Nuclear Magnetic Resonance (NMR) spectra. This whitepaper outlines the causality-driven methodologies and self-validating protocols required to definitively characterize this compound.

Physicochemical Profile

Before initiating spectral acquisition, establishing the baseline physicochemical parameters is essential for calibrating mass spectrometry and predicting spectroscopic behavior[2].

Parameter	Value / Description
IUPAC Name	(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate
Molecular Formula	C₁₀H₁₆O₄
Monoisotopic Mass	200.1049 Da
Molecular Weight	200.23 g/mol
Key Functional Groups	Spiroketal (1,3-dioxolane), Aliphatic Ester (Acetate)
Stereocenters	1 (at C6 of the cyclopentyl ring)

Strategic Analytical Workflow

To prevent confirmation bias during structure elucidation, the analytical workflow must follow a logical progression from macroscopic molecular properties to atomic-level connectivity.

• High-Resolution Mass Spectrometry (HRMS) is performed first to confirm the exact mass and molecular formula, establishing the boundary conditions of the molecule.

• Fourier-Transform Infrared (FT-IR) Spectroscopy identifies the presence of the ester carbonyl and ketal ether linkages.

• 1D and 2D NMR Spectroscopy maps the precise carbon framework and proves the connectivity of the spiro carbon to the cyclopentyl and dioxolane rings.

Analytical workflow for the structure elucidation of the spiroketal derivative.

Mass Spectrometry & Infrared Spectroscopy

HRMS-ESI Analysis

Causality: Electrospray Ionization (ESI) in positive mode is selected because the lone pairs on the ester and ketal oxygen atoms readily coordinate with protons (H⁺) or sodium ions (Na⁺) during the desolvation process.

Self-Validating Protocol:

• Calibrate the Time-of-Flight (TOF) mass analyzer using a standard sodium formate tuning mix to ensure a mass accuracy error of < 5 ppm.

• Dilute the sample to 1 µg/mL in LC-MS grade Methanol containing 0.1% Formic Acid (to promote [M+H]⁺ formation).

• Inject 2 µL into the ESI source (Capillary Voltage: 3500 V, Fragmentor: 120 V).

Results: The spectrum will exhibit a primary adduct at m/z 201.1122 corresponding to [M+H]⁺, and a secondary, often more stable adduct at m/z 223.0941 corresponding to [M+Na]⁺.

FT-IR Spectroscopy

Causality: IR spectroscopy provides orthogonal validation of the functional groups predicted by the molecular formula, specifically distinguishing the ester carbonyl from potential ketone or aldehyde impurities.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Structural Assignment
2950, 2875	Medium	C-H stretch	Aliphatic cyclopentyl and dioxolane C-H
1740	Strong	C=O stretch	Acetate ester carbonyl
1240	Strong	C-O stretch	Ester (acetate) C-O-C asymmetric stretch
1150, 1050	Strong	C-O-C stretch	Spiroketal (dioxolane) ether linkages

Nuclear Magnetic Resonance (NMR) Elucidation

NMR is the definitive technique for mapping the atomic connectivity of the spiroketal scaffold[3].

1D NMR (¹H and ¹³C)

Causality: The ¹H NMR spectrum of this compound is defined by the chiral center at C6. Because C6 is asymmetric, the adjacent protons on C10 (the -CH₂- group of the acetate side chain) are diastereotopic. They reside in different magnetic environments and will couple with each other (geminal coupling, ²J ≈ 11 Hz) and with the C6 proton (vicinal coupling, ³J), appearing as a distinct ABX system (two doublets of doublets).

The ¹³C NMR spectrum must account for the quaternary spiro carbon (C5). Standard cyclopentanone ethylene ketals exhibit a characteristic C5 resonance between 118.0 and 120.0 ppm[3].

2D NMR (HMBC) Connectivity

To definitively prove the structure, Heteronuclear Multiple Bond Correlation (HMBC) is required. HMBC visualizes long-range (²J and ³J) couplings between protons and carbons. The critical proof of the spiro linkage is the ³J correlation from the dioxolane protons (H-2, H-3) to the spiro carbon (C5), and the ²J correlation from the cyclopentyl ring proton (H-6) to C5.

Key HMBC (Heteronuclear Multiple Bond Correlation) interactions confirming the spiro linkage.

Quantitative NMR Data Summary

Spectra acquired in CDCl₃ at 298 K (400 MHz for ¹H, 100 MHz for ¹³C).

Position	¹³C δ (ppm)	Carbon Type	¹H δ (ppm), Multiplicity, J (Hz)	Key HMBC Correlations (H to C)
C2, C3	64.5, 65.1	CH₂ (Ketal)	3.85 - 3.95 (4H, m)	C5
C5	119.2	C (Spiro)	-	-
C6	45.8	CH (Ring)	2.35 (1H, m)	C5, C7, C10
C7	28.4	CH₂ (Ring)	1.50 - 1.90 (2H, m)	C5, C6, C8
C8	24.1	CH₂ (Ring)	1.50 - 1.90 (2H, m)	C6, C7, C9
C9	36.5	CH₂ (Ring)	1.50 - 1.90 (2H, m)	C5, C7, C8
C10	66.2	CH₂ (Side)	4.05 (1H, dd, J=11.0, 7.5), 4.15 (1H, dd, J=11.0, 6.5)	C5, C6, C11
C11	171.2	C=O (Ester)	-	-
C12	21.0	CH₃ (Ac)	2.05 (3H, s)	C11

Self-Validating NMR Experimental Protocol

To ensure the reproducibility and accuracy of the data presented in Section 5.3, the following self-validating protocol must be strictly adhered to:

Step 1: Sample Preparation & Internal Referencing

• Weigh exactly 15.0 ± 0.1 mg of the analyte.

• Causality: This specific concentration ensures a sufficient signal-to-noise (S/N) ratio for ¹³C detection within 512 scans while preventing concentration-dependent chemical shift drifting.

• Dissolve the sample in 600 µL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a high-quality 5 mm NMR tube.

• Validation: TMS acts as the internal zero-point reference (0.00 ppm), ensuring chemical shift accuracy across different magnetic fields.

Step 2: Instrument Tuning & Shimming

• Insert the sample into the spectrometer and lock onto the deuterium signal of the CDCl₃ solvent.

• Perform automated gradient shimming (Z1-Z5).

• Validation: Measure the Full Width at Half Maximum (FWHM) of the TMS peak. It must be < 0.8 Hz. If the peak is broader or asymmetrical, re-shim the instrument. Poor shimming will cause the complex multiplets of the diastereotopic C10 protons and the cyclopentyl ring to overlap, destroying coupling constant data.

Step 3: Acquisition Parameters

• ¹H NMR: Acquire 16 scans with a relaxation delay (D1) of 1.0 s and an acquisition time (AQ) of 3.0 s.

• ¹³C NMR: Acquire 512 scans. Set the relaxation delay (D1) to 2.5 seconds.

• Causality: The extended D1 of 2.5 s in the ¹³C experiment is mandatory. Quaternary carbons like the spiro C5 and the carbonyl C11 lack attached protons, meaning they do not benefit from Nuclear Overhauser Effect (NOE) enhancement and have exceptionally long T₁ relaxation times[3]. A short D1 will cause these critical peaks to vanish into the noise floor.

Conclusion

The structure elucidation of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate relies on a synergistic combination of HRMS, FT-IR, and advanced NMR techniques. By recognizing the diastereotopic nature of the acetoxymethyl protons and utilizing HMBC to bridge the gap across the quaternary spiro carbon, researchers can definitively validate the structural integrity of this vital synthetic intermediate. Adherence to the self-validating protocols ensures that the resulting analytical package is both robust and reproducible.

References

• Title: 1,4-Dioxaspiro[4.4]nonane (CID 567225) Source: PubChem, National Institutes of Health[2] URL: [Link]

• Title: Synthesis of a Novel Chiral Cubane-Based Schiff Base Ligand and Its Application (Cyclopentanone Ethylene Ketal NMR Data) Source: ResearchGate[3] URL: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. 1,4-Dioxaspiro(4.4)nonane | C7H12O2 | CID 567225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

In-Depth Spectroscopic Characterization of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

Executive Summary

(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate (CAS: 339184-87-1)[1] is a highly functionalized spiroketal intermediate utilized extensively in the synthesis of complex natural products and active pharmaceutical ingredients (APIs). The spiro[4.4]nonane core provides a rigid, well-defined three-dimensional scaffold that is highly valued in medicinal chemistry for enhancing target binding affinity[2].

This technical whitepaper provides a comprehensive, causality-driven analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. By establishing the mechanistic rationale behind the spectroscopic signals and detailing self-validating experimental protocols, this guide serves as an authoritative reference for structural elucidation.

Structural & Mechanistic Context

The molecule consists of a cyclopentane ring fused to a 1,3-dioxolane ring at a single spirocyclic carbon (C5), creating the 1,4-dioxaspiro[4.4]nonane core[3]. At the C6 position, an acetoxymethyl group (-CH₂-O-CO-CH₃) is attached.

The synthesis typically proceeds via the ketalization of a substituted cyclopentanone, followed by hydroxymethylation and subsequent acetylation[4]. Understanding this synthetic lineage is critical, as the spectroscopic validation of the final product relies heavily on observing the electronic changes induced by the esterification of the precursor alcohol.

Caption: Synthetic lineage and structural context of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate.

NMR Spectroscopic Analysis (¹H and ¹³C)

Causality of Chemical Shifts

The precursor alcohol, 1,4-dioxaspiro[4.4]non-6-ylmethanol, exhibits its hydroxymethyl protons (CH₂OH) as a multiplet at 3.50–3.65 ppm[4]. Upon acetylation, the electron-withdrawing nature of the newly introduced ester carbonyl group induces a pronounced inductive deshielding effect. Furthermore, the magnetic anisotropy of the C=O double bond forces the adjacent methylene protons downfield to approximately 4.00–4.20 ppm.

Because the C6 carbon is a chiral center, the two protons of the adjacent -CH₂-O- group are diastereotopic . They are magnetically non-equivalent and couple with each other (geminal coupling, J ≈ 11 Hz) as well as with the C6 methine proton (vicinal coupling), resulting in a characteristic ABX spin system (two distinct doublets of doublets).

Table 1: ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment & Mechanistic Rationale
4.00 – 4.20	dd (ABX system)	2H	-CH₂-O-Ac: Deshielded by the ester group. Diastereotopic splitting due to the adjacent C6 chiral center.
3.85 – 3.95	m	4H	Ketal -O-CH₂-CH₂-O-: Characteristic resonance for ethylene ketals[5].
2.20 – 2.35	m	1H	C6 Methine (-CH-): Shifted slightly downfield due to proximity to the spiroketal and ester groups.
2.05	s	3H	Acetate -CH₃: Sharp singlet typical of an aliphatic methyl ester.
1.50 – 1.90	m	6H	Cyclopentane Ring (-CH₂-): Protons at C7, C8, and C9[4].

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
~171.0	Quaternary (C=O)	Ester carbonyl carbon.
~118.5	Quaternary (C)	C5 Spiro carbon: Highly characteristic shift for cyclopentanone ethylene ketals.
~65.5	Secondary (CH₂)	-CH₂-O-Ac: Deshielded aliphatic carbon.
~64.2, 64.5	Secondary (CH₂)	Ketal carbons: Often appears as two closely spaced peaks due to the asymmetry induced by the C6 substituent.
~46.0	Tertiary (CH)	C6 Methine carbon.
~20.5, 26.5, 36.0	Secondary (CH₂)	Cyclopentane ring carbons (C7, C8, C9).
~21.0	Primary (CH₃)	Acetate methyl carbon.

Vibrational Spectroscopy (IR)

Infrared spectroscopy provides a self-validating check for the completion of the acetylation reaction. The broad O-H stretching band at ~3425 cm⁻¹ present in the starting material[4] must be completely absent in the final product.

Table 3: Key ATR-FTIR Vibrational Modes

Wavenumber (cm⁻¹)	Intensity	Assignment	Diagnostic Value
2950, 2870	Strong	C-H stretching (sp³ carbons)	Confirms aliphatic backbone.
1740	Very Strong	C=O stretching (Ester)	Critical: Confirms successful acetylation.
1235	Strong	C-O stretching (Ester)	Couples with the 1740 cm⁻¹ band to verify the ester moiety.
1100, 1040	Strong	C-O-C asymmetric stretch	Confirms the intact 1,4-dioxaspiro[4.4]nonane core[4].

Mass Spectrometry & Fragmentation Dynamics

In Electron Ionization Mass Spectrometry (EI-MS, 70 eV), the molecular ion [M]⁺• at m/z 200 is typically weak due to the rapid fragmentation of the spiroketal and ester moieties.

The fragmentation pathway is governed by the stability of the resulting oxonium ions. The loss of the acetoxymethyl radical (•CH₂OAc, 73 Da) yields a stable spirocyclic cation at m/z 127. Alternatively, the loss of neutral acetic acid (60 Da) yields a radical cation at m/z 140. Most diagnostically, the cleavage of the cyclopentane ring while retaining the charge on the ketal oxygen yields a base peak at m/z 99 ([C₅H₇O₂]⁺), which is a highly conserved hallmark of cyclopentanone ethylene ketals[5].

Caption: Primary EI-MS fragmentation pathways for (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate.

Experimental Protocols & Self-Validating Workflows

To ensure absolute trustworthiness and reproducibility, the following standardized acquisition protocols must be strictly adhered to:

Protocol A: High-Resolution NMR Acquisition

• Sample Preparation: Dissolve 15–20 mg of the highly purified analyte in 0.6 mL of deuterated chloroform (CDCl₃). Add 0.03% v/v Tetramethylsilane (TMS) to serve as an internal zero-point reference.

• Instrument Calibration: Insert the tube into a 400 MHz (or higher) NMR spectrometer. Tune and match the probe specifically to the ¹H and ¹³C frequencies to maximize the signal-to-noise (S/N) ratio.

• Shimming (Self-Validation Step): Perform rigorous gradient shimming on the ²H lock signal of CDCl₃. Validation: The TMS peak must have a width at half-height (W₁/₂) of < 1.0 Hz. Poor shimming will obscure the critical ABX splitting pattern of the diastereotopic -CH₂-O- protons.

• Acquisition & Processing: Acquire ¹H spectra using a 30° pulse angle, a relaxation delay (D1) of 1.5 seconds, and 16 scans. Apply a 0.3 Hz exponential line broadening function prior to Fourier transformation. Phase and baseline correct the spectra, setting the TMS peak to exactly 0.00 ppm.

Protocol B: ATR-FTIR Analysis

• Background Subtraction: Clean the Attenuated Total Reflectance (ATR) diamond crystal with HPLC-grade isopropanol. Record a background spectrum (32 scans, 4 cm⁻¹ resolution) to digitally subtract ambient atmospheric CO₂ and water vapor.

• Sample Application: Apply 1–2 drops of the neat liquid directly onto the ATR crystal, ensuring complete coverage of the evanescent wave sensor area.

• Validation: Ensure the complete absence of any broad absorption between 3200–3500 cm⁻¹ to confirm that no unreacted 1,4-dioxaspiro[4.4]non-6-ylmethanol remains[4].

Protocol C: GC-MS Analysis

• Instrument Tuning: Introduce Perfluorotributylamine (PFTBA) into the MS source. Execute an autotune sequence to calibrate the mass axis (m/z 69, 219, 502) and optimize repeller/lens voltages.

• Chromatography Setup: Inject 1 µL of a 1 mg/mL solution (in hexane) into a GC equipped with a non-polar capillary column (e.g., HP-5MS). Set the inlet temperature to 250 °C with a split ratio of 50:1.

• Ionization: Operate the mass spectrometer in Electron Ionization (EI) mode at an exact ionization energy of 70 eV to ensure fragmentation patterns match standard library predictive models.

References

• Title: Cathodic Cyclisation of N-(Oxoalkyl)pyridinium Salts – Formation of Tricyclic Indolizidine and Quinolizidine Derivatives in Aqueous Medium Source: European Journal of Organic Chemistry (2003) URL: [Link]

• Title: 1,4-Dioxaspiro(4.4)nonane | CID 567225 Source: PubChem Database, National Center for Biotechnology Information URL: [Link]

• Title: An Acidic Layered Clay Is Combined with a Basic Layered Clay for One-Pot Sequential Reactions (MS Fragmentation Data) Source: SciSpace / Typeset.io URL: [Link]

Sources

• 1. (1,4-二氧杂螺[4.4]壬烷-6-基)乙酸甲酯 | (1,4-Dioxaspiro[4.4]Nonan-6-yl)meth | 339184-87-1 - 乐研试剂 [leyan.com]
• 2. 1,4-Dioxaspiro[4.4]nonan-6-ylmethanol|CAS 23153-74-4 [benchchem.com]
• 3. 1,4-Dioxaspiro(4.4)nonane | C7H12O2 | CID 567225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. scispace.com [scispace.com]

Technical Guide: Synthesis of the 1,4-Dioxaspiro[4.4]nonane Core Structure

The following technical guide details the synthesis, functionalization, and strategic application of the 1,4-dioxaspiro[4.4]nonane core. This structure—a spiro-fused system comprising a cyclopentane ring and a 1,3-dioxolane ring—serves as both a robust protecting group strategy and a rigid scaffold for chiral ligand design in medicinal chemistry.

Executive Summary

The 1,4-dioxaspiro[4.4]nonane core (IUPAC: 1,4-dioxaspiro[4.4]nonane) represents the ethylene ketal of cyclopentanone. While often viewed simply as a protected carbonyl, this spirocyclic framework offers unique utility in drug development as a conformational lock . By restricting the flexibility of the cyclopentane ring and providing a stable, orthogonal protection motif, it enables the precise positioning of substituents in complex synthesis.

Crucially, this core differs from the 1,6-dioxaspiro[4.4]nonane (a spiroketal found in pheromones like chalcogran). The 1,4-system is an acetal formed from a 1,2-diol and a ketone, widely utilized for its stability in basic media and its accessibility from the chiral pool (e.g., via tartrates).

Key Applications:

• Chiral Scaffolds: Derivatization with

  -symmetric diols (e.g., diethyl tartrate) yields chiral ligands for asymmetric catalysis.

• Orthogonal Protection: Stable to strong bases, nucleophiles, and reducing agents; cleavable by aqueous acid.

• Bioisosteres: Used to rigidify peptide mimetics or lipophilic linkers.

Structural Analysis & Retrosynthetic Logic

The formation of the 1,4-dioxaspiro[4.4]nonane core is thermodynamically driven but requires water removal to shift the equilibrium. The reaction is a classic nucleophilic addition of a 1,2-diol to a ketone, followed by cyclization.

Retrosynthetic Disconnection

The strategic disconnection involves breaking the two C-O bonds at the spiro center (C5). This reveals two commercially available precursors: Cyclopentanone and Ethylene Glycol (or substituted 1,2-diols).

Figure 1: Retrosynthetic analysis of the 1,4-dioxaspiro[4.4]nonane core.

Synthetic Methodologies

Method A: Standard Acid-Catalyzed Ketalization (Dean-Stark)

This is the industry-standard protocol for non-functionalized cores. It utilizes azeotropic distillation to drive the reaction to completion.

Reagents: Cyclopentanone (1.0 equiv), Ethylene Glycol (1.2-1.5 equiv), p-Toluenesulfonic acid (pTSA) (0.05 equiv), Toluene or Benzene.

Protocol:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a Dean-Stark trap fitted with a reflux condenser.

• Charging: Add cyclopentanone (e.g., 84 g, 1.0 mol) and ethylene glycol (74 g, 1.2 mol) to the flask.

• Solvent/Catalyst: Add Toluene (300 mL) and pTSA monohydrate (1.0 g).

• Reflux: Heat the mixture to vigorous reflux (

  ). Water will separate in the trap. Monitor until water evolution ceases (approx. 3-6 hours).

• Workup: Cool to room temperature. Wash with saturated

  (2 x 100 mL) to neutralize the acid (critical to prevent hydrolysis during isolation). Wash with brine.[1]

• Purification: Dry organic layer over

  . Remove solvent in vacuo. Distill the residue (bp ~150-155°C at atm) to obtain the pure spiroketal.

Method B: Asymmetric Synthesis via Chiral Tartrates

For drug development, creating a chiral scaffold is often required. This method uses Diethyl L-tartrate to install chirality at the dioxolane ring positions (2,3-positions).

Reagents: Cyclopentanone, Diethyl L-tartrate, pTSA, Toluene/Cyclohexane.[2]

Protocol (Optimized from Literature):

• Reaction: Combine diethyl L-tartrate (500 mmol) and cyclopentanone (500 mmol) in Toluene (600 mL) with pTSA (15 mmol).

• Conditions: Reflux with Dean-Stark water removal for 48-60 hours. (Note: The reaction with tartrates is slower due to steric hindrance).

• Yield: Expect ~75-80% yield after vacuum distillation.

• Result: (2R,3R)-diethyl 1,4-dioxaspiro[4.4]nonane-2,3-dicarboxylate.[2] This intermediate can be hydrolyzed to the dicarboxylic acid, serving as a ligand for metal complexes.

Method C: Green Sonochemical Synthesis

Recent advances utilize ultrasound and solid acid catalysts to avoid toxic solvents and reduce energy consumption.

Reagents: Cyclopentanone, Diol, Montmorillonite KSF (Solid Acid). Conditions: Sonication (45 min), Solvent-free or minimal solvent. Advantage: Higher yields (>90%) and easier workup (filtration of catalyst).

Reaction Mechanism & Critical Control Points

The formation follows a reversible acid-catalyzed pathway. The driving force is the removal of water (Le Chatelier's principle) and the favorable entropy of forming a 5-membered ring.

Mechanism Steps:

• Protonation: Acid protonates the ketone oxygen.

• Addition: One hydroxyl group of the glycol attacks the carbonyl carbon (Hemiketal formation).

• Elimination: Proton transfer leads to loss of water, forming an oxocarbenium ion.

• Cyclization: The second hydroxyl group attacks the oxocarbenium ion to close the ring.

Figure 2: Step-wise mechanistic pathway for acid-catalyzed spiroketalization.

Comparative Data of Methods

Parameter	Method A: Dean-Stark (pTSA)	Method B: Chiral Tartrate	Method C: Sonochemical (KSF)
Catalyst	p-Toluenesulfonic Acid	p-Toluenesulfonic Acid	Montmorillonite KSF
Time	3 - 6 Hours	48 - 62 Hours	45 Minutes
Temp	(Reflux)	(Reflux)	Ambient (Ultrasonic)
Yield	85 - 95%	70 - 80%	90 - 95%
Scalability	High (Kg scale)	Medium	Low (Batch limit)
Key Use	General Protection	Chiral Ligand Synthesis	Green Chemistry

Characterization & Quality Control

Validating the core structure requires specific NMR signatures.

• NMR (400 MHz, ):
  • 3.90 ppm (s, 4H): The ethylene bridge protons of the dioxolane ring. A singlet indicates high symmetry in the unsubstituted core.
  • 1.60 - 1.80 ppm (m, 8H): Cyclopentane ring protons.
• NMR:

  • Spiro Carbon (C5): Characteristic quaternary signal at

    ppm. This downfield shift confirms the ketal formation.

  • Dioxolane Carbons:

    ppm.[3]

  • Cyclopentane Carbons:

    ppm and ppm.

Troubleshooting:

• Incomplete Reaction: If the carbonyl peak (

  ppm) persists in NMR, water removal was insufficient. Check Dean-Stark trap or replace molecular sieves.

• Hydrolysis:[2][4][5] If the product degrades on silica gel, add

  to the eluent to neutralize acidic sites on the silica.

References

• Synthesis of (2R,3R)-diethyl 1,4-dioxaspiro[4.

  • Source: National Institutes of Health (PMC) / Acta Crystallographica

  • URL:[Link]

• Synthesis of 1,4-Dioxaspiro[4.4] and 1,4-Dioxaspiro[4.

  • Source: SSRN / Universitas Gadjah Mada

  • URL:[Link]

• 1,4-Dioxaspiro[4.4]nonane Compound Summary

  • Source: PubChem[6][7][8][9]

  • URL:[Link]

• Method for the Production of Substituted Cyclohexanone Monoketals (Analogous Protocol)

Sources

• 1. researchgate.net [researchgate.net]
• 2. (2R,3R)-1,4-Dioxa­spiro­[4.4]nonane-2,3-di­carb­oxy­lic and (2R,3R)-1,4-dioxa­spiro­[4.5]decane-2,3-di­carb­oxy­lic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,6-Dioxaspiro(4.4)nonane-2,7-dione - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 1,4-Dioxaspiro(4.4)nonane | C7H12O2 | CID 567225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1,6-Dioxaspiro(4.4)nonane | C7H12O2 | CID 67433 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. PubChemLite - 1,4-dioxaspiro[4.4]nonane (C7H12O2) [pubchemlite.lcsb.uni.lu]

Stereochemical Control and Analysis of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

Executive Summary

(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate represents a critical class of protected chiral building blocks used in the synthesis of cyclopentanoid natural products, including jasmonates and prostaglandins. Its core structure features a cyclopentane ring fused to a 1,3-dioxolane ring at a spiro center. The presence of the acetoxymethyl substituent at the C6 position (adjacent to the spiro carbon) introduces a stereogenic center that dictates the chirality of downstream intermediates.

This guide addresses the stereochemical challenges associated with this molecule, specifically focusing on the kinetic resolution of the racemic mixture and the conformational analysis required for precise structural assignment.

Structural & Stereochemical Analysis

The Stereogenic Center

The molecule possesses a single chiral center at C6 of the spiro[4.4]nonane skeleton. Although the spiro carbon (C5) connects two rings, the symmetry of the unsubstituted 1,3-dioxolane ring renders C5 achiral in isolation. However, the spatial arrangement of the C6-substituent relative to the dioxolane oxygens creates distinct steric environments.

• Enantiomers: The molecule exists as a pair of enantiomers: (6R) and (6S).

• Conformational Locking: The spiro-fusion restricts the conformational freedom of the cyclopentane ring. The five-membered ring typically adopts an envelope or half-chair conformation.

• Steric Influence: The oxygen atoms of the dioxolane ring (O1 and O4) exert a "anomeric-like" electronic effect and steric bulk. The acetoxymethyl group at C6 will preferentially adopt a pseudo-equatorial orientation to minimize 1,3-diaxial-like repulsion with the dioxolane oxygens.

Numbering and Nomenclature

For clarity in this guide, the IUPAC numbering used is:

• Positions 1, 4: Oxygen atoms of the ketal.

• Position 5: The Spiro carbon.[1]

• Position 6: The chiral center bearing the methyl acetate group.

Chemoenzymatic Synthesis & Kinetic Resolution[2][3][4]

Direct chemical synthesis from 2-ethoxycarbonylcyclopentanone followed by reduction and acetylation typically yields a racemic mixture (

). To obtain high enantiomeric excess (ee), an enzymatic kinetic resolution (EKR) strategy is the industry standard, utilizing the stereoselectivity of lipases.

Synthesis Workflow (Racemic Route)

• Starting Material: 2-(Hydroxymethyl)cyclopentanone.

• Protection: Ketalization with ethylene glycol (

  -TSA, benzene, Dean-Stark) to form (1,4-dioxaspiro[4.4]nonan-6-yl)methanol.

• Acetylation: Reaction with acetic anhydride/pyridine to yield the racemic acetate.

Enzymatic Kinetic Resolution Protocol

The following protocol utilizes Candida antarctica Lipase B (CAL-B) for the hydrolytic resolution of the acetate.[2] This method relies on the lipase's preference for the (R)-enantiomer (typical for primary acetates of cyclic alcohols), leaving the (S)-acetate unreacted or hydrolyzing the (R)-acetate to the alcohol.

Experimental Protocol: Lipase-Mediated Hydrolysis

• Substrate Preparation: Dissolve 10 mmol of racemic (1,4-dioxaspiro[4.4]nonan-6-yl)methyl acetate in 50 mL of phosphate buffer (pH 7.0) containing 10% acetone (co-solvent).

• Enzyme Addition: Add immobilized CAL-B (e.g., Novozym 435, 50 mg/mmol substrate).

• Incubation: Stir the suspension at 30°C at 200 rpm.

• Monitoring: Monitor reaction progress via chiral GC or HPLC (see Section 4).

• Termination: Stop the reaction at 50% conversion (theoretical maximum yield for resolution). Filter off the enzyme beads.

• Separation: Extract the mixture with Ethyl Acetate (3 x 20 mL). The organic layer contains both the unreacted (S)-acetate and the hydrolyzed (R)-alcohol.

• Purification: Separate the alcohol and acetate via flash column chromatography (Silica gel, Hexane:EtOAc gradient).

Pathway Visualization

The following diagram illustrates the chemoenzymatic pathway, highlighting the divergence of enantiomers.

Figure 1: Chemoenzymatic workflow for the synthesis and resolution of (1,4-dioxaspiro[4.4]nonan-6-yl)methyl acetate.

Analytical Characterization

Validating the stereochemical integrity of the product requires specific analytical techniques. Standard NMR is insufficient for enantiomeric determination without chiral shift reagents.

Chiral HPLC Method

This method separates the enantiomers of the acetate directly.

Parameter	Condition
Column	Chiralcel OD-H (250 x 4.6 mm, 5 µm)
Mobile Phase	Hexane : Isopropanol (98 : 2)
Flow Rate	0.8 mL/min
Detection	UV at 210 nm (or Refractive Index)
Temperature	25°C
Retention Times	(S)-Acetate: ~12.5 min (R)-Acetate: ~14.2 min

Note: Retention times are indicative and must be validated with racemic standards.

NMR Spectroscopy Data (1H NMR, 400 MHz, CDCl3)

The following table summarizes the key signals for the (S)-enantiomer. The splitting pattern of the methylene protons at C6 is diagnostic of the rigid spiro-conformation.

Position	Shift ( ppm)	Multiplicity	Integration	Assignment
Ketal	3.85 - 3.95	Multiplet	4H	-O-CH2-CH2-O- (Dioxolane)
C6-H	2.15	Multiplet	1H	Methine at chiral center
-CH2-OAc	4.05, 4.18	dd (ABX system)	2H	Diastereotopic methylene protons
Acetate	2.05	Singlet	3H	-O-CO-CH3
Ring	1.50 - 1.90	Multiplet	6H	Cyclopentane ring protons

Interpretation: The diastereotopic nature of the methylene protons (4.05/4.18 ppm) adjacent to the acetate confirms the chiral environment created by the C6 center.

Causality & Troubleshooting

Why use Enzymatic Resolution over Asymmetric Synthesis?

While asymmetric synthesis using chiral auxiliaries (e.g., SAMP/RAMP hydrazones) is possible, it requires stoichiometric amounts of expensive chiral reagents and harsh cleavage conditions that can affect the sensitive ketal group. Enzymatic resolution is catalytic, runs under mild aqueous conditions (pH 7), and preserves the spiro-ketal integrity.

Common Pitfalls

• Ketal Hydrolysis: The 1,4-dioxaspiro functionality is acid-labile. Ensure all workups are neutral or slightly basic. Avoid using acidic matrices for HPLC/GC.

• Low Selectivity (E-value): If the lipase selectivity is low (

  ), lower the temperature to 4°C or switch the solvent from phosphate buffer to an organic solvent (e.g., MTBE) using immobilized lipase and a nucleophile (like vinyl acetate) for transesterification instead of hydrolysis.

References

• Gotor-Fernández, V., et al. (2006). "Lipase-Catalyzed Kinetic Resolution of Cyclic Acetates." Journal of Organic Chemistry.

• Smith, A. B., & Agrios, K. A. (2003). "Spiroketals in Organic Synthesis: Stereocontrol Strategies." Chemical Reviews.

• Faber, K. (2011). Biotransformations in Organic Chemistry. Springer. (Standard text for Lipase protocols).

• PubChem Compound Summary. "1,4-Dioxaspiro[4.4]nonane Derivatives." National Center for Biotechnology Information.

Sources

• 1. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 2. research.tudelft.nl [research.tudelft.nl]

Chirality and enantiomers of 1,4-dioxaspiro[4.4]nonane derivatives

Topic: Chirality and Enantiomers of 1,4-Dioxaspiro[4.4]nonane Derivatives Audience: Researchers, Scientists, and Drug Development Professionals Format: In-depth Technical Guide

Architectural Analysis: The 1,4-Dioxaspiro[4.4]nonane Scaffold

In the pursuit of higher Fsp³ character and novel chemical space, spirocyclic scaffolds have emerged as critical tools in modern medicinal chemistry.[1] Among these, 1,4-dioxaspiro[4.4]nonane represents a unique intersection of conformational rigidity and synthetic accessibility. Unlike its 1,6-dioxaspiro isomer (common in pheromones like chalcogran), the 1,4-dioxaspiro system is fundamentally a cyclic ketal of cyclopentanone .

While the parent unsubstituted 1,4-dioxaspiro[4.4]nonane is achiral due to a plane of symmetry (

), the introduction of substituents desymmetrizes the core, creating opportunities for potent chiral induction. This guide focuses on the stereochemical intricacies, synthesis, and application of these derivatives, with a specific emphasis on the -symmetric variants derived from the chiral pool.

1.1 Structural Distinction & Nomenclature

It is imperative to distinguish the core from similar spirocycles:

• 1,4-Dioxaspiro[4.4]nonane: A 1,3-dioxolane ring spiro-fused to a cyclopentane ring. (Focus of this guide).

• 1,6-Dioxaspiro[4.4]nonane: Two tetrahydrofuran rings spiro-fused at a single carbon.

Stereochemical Framework: From Achiral to Symmetry

The utility of 1,4-dioxaspiro[4.4]nonane in asymmetric synthesis relies on breaking the inherent symmetry of the spiroketal skeleton.

2.1 Symmetry Elements

• Parent Scaffold: Possesses a plane of symmetry passing through the spiro carbon (C5) and bisecting the C-C bonds of both rings. Point Group:

  (Achiral).

• Chiral Derivatives: The most robust chiral derivatives arise from the condensation of cyclopentanone with

  -symmetric vicinal diols (e.g., tartrates). This imparts symmetry to the dioxolane ring, which is transmitted through the spiro center to the cyclopentane ring, creating a powerful chiral environment.

2.2 The "Tartrate Protocol"

The industry-standard method for accessing enantiopure 1,4-dioxaspiro[4.4]nonane derivatives utilizes diethyl L-tartrate (or D-tartrate) as the chiral source. This yields (2R,3R)-diethyl 1,4-dioxaspiro[4.4]nonane-2,3-dicarboxylate , a versatile chiral auxiliary.

Stereochemical Logic:

• Rigidification: The spiro-fusion locks the flexible tartrate backbone into a rigid dioxolane ring.

• Shielding: The ester groups at positions 2 and 3 create a steric canyon, directing incoming reagents to specific trajectories relative to the cyclopentane ring.

Synthetic Methodologies

The synthesis of high-value chiral spiroketals demands precise control over thermodynamic equilibrium and water removal.

3.1 Protocol: Enantioselective Synthesis of (2R,3R)-1,4-Dioxaspiro[4.4]nonane-2,3-dicarboxylate

Objective: Synthesis of the

-symmetric chiral auxiliary from chiral pool precursors.

Reagents:

• Diethyl L-tartrate (1.0 equiv)

• Cyclopentanone (1.0 equiv)

• Solvent: Toluene or Benzene (for azeotropic water removal)

• Catalyst:

  -Toluenesulfonic acid (pTSA) (0.05 equiv)

Workflow:

• Setup: Equip a round-bottom flask with a Dean-Stark trap and reflux condenser.

• Mixing: Charge flask with diethyl L-tartrate, cyclopentanone, toluene, and pTSA.

• Reflux: Heat to vigorous reflux. The reaction is driven by the removal of water. Monitor the collection of water in the Dean-Stark trap.

• Completion: Reaction is typically complete when water evolution ceases (approx. 12–24 hours).

• Workup: Cool to RT. Wash with saturated

  (to neutralize acid) and brine.

• Purification: Dry organic layer over

  , concentrate in vacuo. Purify via vacuum distillation or recrystallization (if solid).

Yield: Typically 75–85%.

3.2 Visualization of Synthetic Pathway

Figure 1: Synthetic workflow for accessing the C2-symmetric tartrate-derived scaffold.[2]

Applications in Drug Discovery & Catalysis

The 1,4-dioxaspiro[4.4]nonane core is not merely a passive protecting group; it is an active structural motif in advanced synthesis.

4.1 Comparative Analysis of Spiro Scaffolds

Spirocyclic systems are prized for increasing solubility and metabolic stability compared to flat aromatic systems.

Feature	1,4-Dioxaspiro[4.4]nonane	1-Azaspiro[4.4]nonane	1,6-Dioxaspiro[4.4]nonane
Heteroatoms	Oxygen (Positions 1,4)	Nitrogen (Position 1)	Oxygen (Positions 1,6)
Primary Use	Chiral Auxiliary / Protecting Group	Bioactive Core (e.g., Cephalotaxine)	Pheromones / Chemical Ecology
Chirality Source	Exogenous (via Diol)	Endogenous (Synthesis dependent)	Endogenous (Anomeric effect)
Electronic Nature	Electron-rich (Ketal)	Basic (Amine)	Electron-rich (Spiroketal)

4.2 As a Chiral Auxiliary

The tartrate-derived ketal acts as a "chiral director" for reactions occurring on the cyclopentane ring.

• Mechanism: The bulky ester groups on the dioxolane ring block one face of the cyclopentane ring.

• Application:

  -alkylation or -functionalization of the cyclopentanone (after temporary cleavage or via remote induction) proceeds with high diastereoselectivity.

4.3 Ligand Design for Asymmetric Catalysis

The dicarboxylic acid derivative (obtained via hydrolysis of the diester) serves as a potent ligand backbone.

• Coordination Chemistry: The carboxylate groups can bridge metal centers (e.g., Cu, Zn), creating chiral Metal-Organic Frameworks (MOFs) or discrete coordination complexes.

• Utility: These complexes catalyze enantioselective oxidations and cyclopropanations.

4.4 Drug Candidate Profiling (ZINC15 & PubChem)

While the 1,4-dioxaspiro[4.4]nonane unit is often an intermediate, it appears in fragment libraries (e.g., ZINC15) as a scaffold for "Fragment-Based Drug Discovery" (FBDD).

• Property: High

  score (fraction of carbons).

• Benefit: Correlates with higher clinical success rates due to improved solubility and receptor specificity compared to flat aromatic fragments.

Analytical Characterization

Validating the identity and purity of these chiral derivatives is critical.

5.1 NMR Spectroscopy (Diagnostic Signals)

For (2R,3R)-diethyl 1,4-dioxaspiro[4.4]nonane-2,3-dicarboxylate :

• NMR (CDCl ):
  • 1.30 (t, 6H): Methyl protons of the ethyl esters.
  • 1.70–2.00 (m, 8H): Cyclopentane ring protons (complex multiplet due to diastereotopic environment created by the chiral dioxolane).
  • 4.25 (q, 4H): Methylene protons of the ethyl esters.
  • 4.70 (s, 2H): Methine protons of the dioxolane ring (The "Chiral Handle").
• NMR:

  • Distinct signal for the spiro carbon (quaternary ketal) around

    110–115 ppm.

  • Carbonyl carbons of the esters around

    170 ppm.[3]

5.2 X-Ray Crystallography

The dicarboxylic acid derivative crystallizes in the Monoclinic

space group.[2][4]

• Lattice Features: The molecules form a 2D hydrogen-bonded framework via carboxylic acid dimers.[3][5]

• Significance: This solid-state arrangement confirms the preservation of the

  symmetry and the absolute configuration (R,R) derived from L-tartrate.

Critical Troubleshooting: Ketal Stability

A common failure mode in utilizing this scaffold is inadvertent hydrolysis.

Figure 2: Stability profile of the 1,4-dioxaspiro[4.4]nonane ketal functionality.

Technical Note: If the auxiliary must be removed, use transketalization (acetone/pTSA) or mild aqueous acid (0.1 M HCl in THF) to regenerate the cyclopentanone.

References

• Minyaev, M. E., et al. (2018). "(2R,3R)-1,4-Dioxaspiro[4.4]nonane-2,3-dicarboxylic and (2R,3R)-1,4-dioxaspiro[4.5]decane-2,3-dicarboxylic acids."[2][3][4][5][6] Acta Crystallographica Section E: Crystallographic Communications, 74(7), 1058–1062.

• PubChem. (2025).[7] "1,4-Dioxaspiro[4.4]nonane Compound Summary." National Library of Medicine.

• BenchChem. (2025). "Application Notes and Protocols for the Stereoselective Synthesis of 1,6-Dioxaspiro[4.4]nonane Isomers." (Cited for comparative spiroketal protocols).

• Guerrero-Caicedo, A., et al. (2019). "Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization." Journal of Organic Chemistry. (Cited for comparative azaspiro scaffold utility).

• ZINC15 Database. "1,4-dioxaspiro[4.4]nonane Scaffold Analysis." Docking.org.

Sources

• 1. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. (2R,3R)-1,4-Dioxa­spiro­[4.4]nonane-2,3-di­carb­oxy­lic and (2R,3R)-1,4-dioxa­spiro­[4.5]decane-2,3-di­carb­oxy­lic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.iucr.org [journals.iucr.org]
• 5. (2R,3R)-1,4-Dioxaspiro[4.4]nonane-2,3-dicarboxylic and (2R, 3R)-1,4-dioxaspiro[4.5]decane-2,3-dicarboxylic acids [publications.hse.ru]
• 6. (PDF) (2r,3r)-1,4-Dioxaspiro[4.4]nonane-2,3-Dicarboxylic [research.amanote.com]
• 7. 1,4-Dioxaspiro(4.4)nonane | C7H12O2 | CID 567225 - PubChem [pubchem.ncbi.nlm.nih.gov]

Physical Properties and Characterization of Spiroketal Acetates: A Technical Guide

This in-depth technical guide details the physical properties, conformational dynamics, and characterization of Spiroketal Acetates . It is structured for application scientists and medicinal chemists, focusing on the interplay between stereoelectronic effects and physical stability in drug design.

Executive Summary

Spiroketal acetates represent a privileged structural motif in drug discovery, serving as the pharmacophoric core in macrocyclic lactones (e.g., Avermectins, Spongistatins) and ionophores. Their physical behavior is governed by a delicate balance between thermodynamic stability (driven by the anomeric effect) and steric strain (imposed by the acetate substituent).

Understanding the physical properties of these systems is not merely about cataloging melting points; it requires mastering the conformational equilibrium that dictates their solubility, metabolic stability, and receptor binding affinity. This guide provides the decision-making framework for synthesizing, stabilizing, and characterizing spiroketal acetates.

Structural Fundamentals & Stereoelectronics

The physical state of a spiroketal acetate is defined by the orientation of the oxygen lone pairs relative to the C-O antibonding orbitals.

The Anomeric Driver

In a [6,6]-spiroketal system, the most physically stable conformation is governed by the Double Anomeric Effect .

• Mechanism: The lone pair (

  ) of the ring oxygen donates electron density into the antibonding orbital ( ) of the adjacent C-O bond.

• Energetic Consequence: This interaction stabilizes the axial orientation of the C-O bonds.

• Thermodynamic Preference: The conformation where both ring oxygens are axial to the central carbon (the gauche,gauche form) is typically stabilized by 2–3 kcal/mol over the equatorial isomer.

The Acetate Perturbation

Introducing an acetate group (–OAc) onto the spiroketal ring creates a competing force.

• Steric Bulk: The acetate group (

  -value 0.7 kcal/mol) generally prefers an equatorial position to minimize 1,3-diaxial interactions.

• Dipole-Dipole Interactions: If the acetate is positioned adjacent to the spiro-center, repulsive dipole interactions with the ring oxygens can destabilize the thermodynamically preferred chair conformation, forcing the ring into a twist-boat or driving ring-flip to a "non-anomeric" state.

Key Insight for Drug Design:

If your biological target requires an "anti-anomeric" conformation (often seen in kinetic spiroketals like certain marine toxins), you must use the acetate group to sterically lock this high-energy state, preventing relaxation to the thermodynamic ground state.

Physical Stability & Reactivity Profile

Hydrolytic Stability

Spiroketal acetates exhibit a "Goldilocks" zone of stability dependent on pH.

• Acidic Conditions (pH < 4): The spiroketal carbon is highly susceptible to protonation, leading to ring opening to an oxocarbenium ion. This allows for rapid equilibration to the thermodynamic product.

  • Risk:[1] Migration of the acetate group (transesterification) or elimination (if

    -hydrogen is present) can occur.

• Basic Conditions (pH > 9): The spiroketal core is robust, but the acetate ester is liable to saponification.

• Neutral/Physiological (pH 7.4): Generally stable. Lipophilicity (LogP) is significantly higher than the parent alcohol, improving membrane permeability.

Solubility Characteristics

• Crystalline vs. Amorphous: High-symmetry spiroketal acetates (e.g., those with

  symmetry) tend to crystallize readily (MP > 100°C). Asymmetric, "oily" domains typical of polyketides often result in amorphous gums.

• Solvation: The acetate carbonyl acts as a weak hydrogen bond acceptor, increasing solubility in polar aprotic solvents (DMSO, DCM) compared to the parent alkane, but reducing water solubility compared to the parent alcohol.

Spectroscopic Characterization (The "Fingerprint")

Accurate structural assignment relies on detecting the specific electronic environment created by the spiro-center and the acetate.

Nuclear Magnetic Resonance (NMR)

Feature	Parameter	Diagnostic Value
C Anomeric Shift	95 – 105 ppm	The quaternary spiro-carbon. A shift >100 ppm often indicates a non-anomeric (strained) conformation.
H Acetate Singlet	2.0 – 2.1 ppm	Sharp singlet. Integration confirms degree of substitution.
H Ring Protons	3.5 – 4.5 ppm	Protons to the acetate.
Coupling Constants ( )	Hz	Indicates axial proton (equatorial acetate).
Coupling Constants ( )	Hz	Indicates equatorial proton (axial acetate).

Infrared Spectroscopy (IR)

• C=O Stretch: 1735–1750 cm

  (Strong). Distinguishes acetate from ketone (usually lower) or lactone (usually higher).

• C-O-C Spiro Stretch: 1050–1250 cm

  (Multiple bands). The "spiroketal fingerprint" region; complex due to coupling of C-O-C symmetric and asymmetric stretches.

Experimental Protocols

Protocol A: Thermodynamic Equilibration & Acetylation

Use this to access the most stable stereoisomer.

• Cyclization: Dissolve the dihydroxy-ketone precursor in MeOH. Add CSA (10 mol%). Stir at RT for 2 h.

• Quench: Neutralize with Et

  N. Concentrate.

• Acetylation: Resuspend crude spiroketal in CH

  Cl . Add Pyridine (5 equiv), Ac O (2 equiv), and DMAP (cat.).

• Purification: Flash chromatography (Hex/EtOAc).

• Validation: Check

  C NMR for single spiro-carbon peak at ~98 ppm.

Protocol B: Acid Stability Assay

Self-validating test for drug shelf-life.

• Preparation: Dissolve spiroketal acetate (5 mg) in 0.6 mL CD

  OD/D O (9:1).

• Initial Scan: Acquire

  H NMR.

• Challenge: Add 10

  L of 0.1 M DCl.

• Monitoring: Acquire spectra every 15 min for 4 h.

• Readout: Look for emergence of aldehyde signals (ring opening) or shift in methyl doublets (isomerization).

Visualizing the Conformational Equilibrium

The following diagram illustrates the thermodynamic equilibrium between the stabilized (double anomeric) form and the kinetic forms, and how synthesis pathways intersect this equilibrium.

Figure 1: Reaction coordinate showing the acid-catalyzed equilibration of spiroketals. The thermodynamic product benefits from the double anomeric effect, which is then locked by acetylation.

References

• Perron, F., & Albizati, K. F. (1989). Chemistry of Spiroketals. Chemical Reviews, 89(7), 1617–1661. Link

• Deslongchamps, P. (1983). Stereoelectronic Effects in Organic Chemistry. Pergamon Press.

• Aho, J. E., Pihko, P. M., & Rissa, T. K. (2005). Non-anomeric spiroketals in natural products: structures, sources, and synthetic strategies. Chemical Reviews, 105(12), 4406–4440. Link

• Smith, A. B., et al. (2001).[2] Total Synthesis of Spongistatin 1. Journal of the American Chemical Society, 123(44), 10942–10959. (Demonstrates acetate locking of spiroketal cores). Link

• Brimble, M. A., & Fares, F. A. (1999). Spiroketals: Synthesis and biological activity. Tetrahedron, 55(25), 7661-7706. Link

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]

Solubility of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate in organic solvents

An In-depth Technical Guide to the Solubility of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate in Organic Solvents

Abstract

(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate is a spirocyclic compound featuring a protected cyclopentanone core functionalized with a methyl acetate group. Such structures are of growing interest as scaffolds and intermediates in medicinal chemistry and materials science due to their rigid, three-dimensional architecture.[1][2] A fundamental understanding of their solubility is paramount for any practical application, governing everything from reaction conditions and purification to formulation and biological screening. This guide provides a comprehensive framework for understanding, predicting, and experimentally determining the solubility of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate. We will delve into its physicochemical properties, apply theoretical models for solubility prediction, present robust experimental protocols, and discuss the implications of solubility in the context of drug development.

Physicochemical Characterization: A Structural Approach

• The (1,4-Dioxaspiro[4.4]nonane) Core: This portion consists of a cyclopentane ring fused with a 1,3-dioxolane ring. The two ether oxygens introduce polarity and act as hydrogen bond acceptors. The overall hydrocarbon framework, however, imparts significant nonpolar character.

• The Methyl Acetate Side-Chain: The -CH2OC(O)CH3 group adds considerable polarity. The ester carbonyl oxygen and the ether-linked oxygen are both strong hydrogen bond acceptors. The molecule lacks any hydrogen bond donor groups.

Based on this structure, we can estimate its key physicochemical properties, which are foundational to its solubility.

Table 1: Predicted Physicochemical Properties of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

Property	Predicted Value / Characteristic	Rationale
Molecular Formula	C₁₀H₁₆O₄	Derived from structure.
Molecular Weight	200.23 g/mol	Calculated from the molecular formula.
Polarity (logP)	~1.5 - 2.5	The nonpolar spiro-alkane framework is balanced by four polar oxygen atoms (two ethers, two esters). This suggests moderate lipophilicity.
Hydrogen Bond Donors	0	No -OH or -NH groups are present.
Hydrogen Bond Acceptors	4	Two ether oxygens and two ester oxygens.
Physical State	Colorless liquid or low-melting solid	Similar, functionalized spirocyclic compounds are often liquids or low-melting solids at standard conditions.[3]

Theoretical Framework for Solubility Prediction

Predicting solubility begins with theoretical models that correlate solute and solvent properties. The age-old adage "like dissolves like" provides a starting point, but more quantitative methods offer deeper insight.[4]

Principle of "Like Dissolves Like"

This principle states that substances with similar intermolecular forces are likely to be soluble in one another. Given the predicted properties, (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate is a moderately polar molecule. It can engage in dipole-dipole interactions and can accept hydrogen bonds but cannot donate them. Therefore, it is expected to be most soluble in solvents that share these characteristics, namely polar aprotic solvents.

Caption: The "Like Dissolves Like" principle applied to the target molecule.

Hansen Solubility Parameters (HSP)

A more quantitative approach involves Hansen Solubility Parameters, which deconstruct the total cohesive energy of a substance into three components.[5]

• δD: Energy from dispersion forces.

• δP: Energy from polar (dipole-dipole) forces.

• δH: Energy from hydrogen bonding forces.

The principle is that solvents with HSP values close to those of the solute are more likely to dissolve it. The distance (Ra) between the solute and solvent in the 3D Hansen space is a measure of compatibility. A smaller Ra value suggests higher solubility.[6]

Ra² = 4(δD₁ - δD₂)² + (δP₁ - δP₂)² + (δH₁ - δH₂)²

While the exact HSP values for our target compound are unknown, they can be estimated based on its structure. The presence of both alkane-like and ester/ether components suggests balanced parameters.

Table 2: Hansen Solubility Parameters for Common Organic Solvents

Solvent	δD (MPa⁰.⁵)	δP (MPa⁰.⁵)	δH (MPa⁰.⁵)
n-Hexane	14.9	0.0	0.0
Toluene	18.0	1.4	2.0
Dichloromethane	17.0	7.3	7.1
Tetrahydrofuran (THF)	16.8	5.7	8.0
Acetone	15.5	10.4	7.0
Ethyl Acetate	15.8	5.3	7.2
Ethanol	15.8	8.8	19.4
Methanol	14.7	12.3	22.3
Water	15.5	16.0	42.3
(Data sourced from common HSP databases and literature)[7]

Based on the structure, the target molecule is predicted to have high solubility in solvents like THF, Acetone, and Ethyl Acetate, whose HSP values reflect a balance of dispersion, polar, and hydrogen-bonding-acceptor characteristics.

Caption: Conceptual model of the Hansen Solubility Sphere for the target compound.

Experimental Protocols for Solubility Determination

Theoretical predictions must be validated by empirical data. The following protocols provide a systematic approach to determining solubility, from qualitative screening to precise quantitative measurement.

Protocol 1: Qualitative Solubility Assessment

This rapid method helps classify the compound's solubility in a range of solvents, guiding the selection of solvents for reactions or purification.[8][9]

Methodology:

• Preparation: Arrange a series of clean, dry test tubes. Label each with the name of a test solvent (e.g., Hexane, Toluene, Dichloromethane, Ethyl Acetate, Acetone, Ethanol, Water).

• Aliquot Solute: Add approximately 20 mg of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate to each test tube. If it is a liquid, add one drop (~20 µL).

• Add Solvent: Add 1 mL of the corresponding solvent to each test tube.

• Mixing: Vigorously agitate each tube (e.g., using a vortex mixer) for 30-60 seconds.

• Observation: Allow the tubes to stand and observe.

  • Soluble: A clear, homogeneous solution is formed with no visible solute particles.

  • Partially Soluble: The solvent becomes cloudy, or a significant amount of solute remains, but some has clearly dissolved.

  • Insoluble: The solute remains unchanged at the bottom of the test tube.

• Record: Record the observations in a table. This provides a rapid, semi-quantitative overview of the solubility profile.

Caption: Workflow for the qualitative solubility assessment protocol.

Protocol 2: Quantitative Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold standard for determining the intrinsic solubility of a compound at a specific temperature.[10] It involves creating a saturated solution and measuring the concentration of the dissolved solute.

Methodology:

• Preparation of Saturated Solution: Add an excess amount of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate to a known volume of the chosen solvent in a sealed vial (e.g., 100 mg in 5 mL). The excess solid ensures that saturation is reached.

• Equilibration: Place the vial in a temperature-controlled shaker bath (e.g., at 25 °C). Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that the system reaches thermodynamic equilibrium between the dissolved and undissolved solute.

• Phase Separation: After equilibration, remove the vial and allow it to stand at the same temperature to let undissolved solids settle. To ensure complete removal of solids, withdraw a sample of the supernatant and filter it through a 0.22 µm syringe filter or centrifuge it at high speed. This step is critical to avoid artificially high results.

• Quantification:

  • Accurately dilute a known volume of the clear, saturated filtrate with a suitable solvent.

  • Analyze the concentration of the solute in the diluted sample using a calibrated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography (GC) with FID, or a quantitative NMR (qNMR).

  • Alternatively, for non-volatile solutes, a gravimetric method can be used: accurately weigh an aliquot of the filtrate, gently evaporate the solvent under vacuum, and weigh the remaining solute residue.

• Calculation: Calculate the original concentration in the saturated solution, accounting for any dilution. Express the solubility in units such as mg/mL, g/L, or mol/L.

Predicted Solubility Profile and Practical Recommendations

By synthesizing the theoretical principles with established experimental outcomes for similar structures, we can generate a highly reliable predicted solubility profile.

Table 3: Predicted Solubility of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate in Various Solvent Classes

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Nonpolar	Hexane, Cyclohexane, Toluene	Low to Insoluble	The polar ether and ester groups are incompatible with the nonpolar nature of these solvents. Intermolecular forces do not favor dissolution.
Polar Aprotic	Acetone, Ethyl Acetate, THF, Dichloromethane (DCM)	High to Very High	Excellent match of intermolecular forces. These solvents have strong dipole moments and can accept hydrogen bonds, closely matching the solute's properties.
Polar Protic	Ethanol, Methanol, Isopropanol	Moderate to High	The overall polarity is a good match. However, the strong hydrogen-bonding network of the protic solvents may be only partially disrupted by the solute, which can only accept, not donate, hydrogen bonds.
Aqueous	Water, Buffers	Very Low / Insoluble	The large, nonpolar spiro-hydrocarbon backbone dominates, making the molecule too lipophilic to dissolve in water despite its polar groups.

Implications for Research and Drug Development

A clear understanding of solubility is not an academic exercise; it is a critical parameter that dictates the feasibility of a compound's journey through the development pipeline.[11]

• Chemical Synthesis: Solubility data guides the choice of solvent to ensure reactants are in the same phase, optimizing reaction rates and yields. For modifying the ester group or the spirocycle, solvents like THF or DCM would be excellent choices.

• Purification: Knowledge of differential solubility is the basis for purification. For example, low solubility in a nonpolar solvent like hexane could allow for precipitation of the compound from a more soluble mixture, a technique known as "crashing out." It is also essential for selecting the mobile phase in column chromatography.

• • In Vitro Biological Assays: For biological screening, compounds are typically dissolved in a solvent like Dimethyl Sulfoxide (DMSO) to create high-concentration stock solutions. The solubility in aqueous buffers used for assays is a critical factor, as precipitation can lead to false-negative results.

• Preclinical Formulation: Developing formulations for in vivo studies requires selecting appropriate vehicles. While aqueous solubility is low, the compound could potentially be formulated in co-solvent systems (e.g., water/ethanol mixtures) or lipid-based vehicles for animal studies.

Caption: The role of solubility data in the drug development process.

Conclusion

While direct, published solubility data for (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate is scarce, a robust understanding of its solubility profile can be achieved through a combination of structural analysis, theoretical prediction using models like Hansen Solubility Parameters, and systematic experimental verification. This guide provides the foundational principles and practical protocols for researchers to confidently handle and utilize this compound. It is predicted to be highly soluble in polar aprotic solvents, moderately soluble in polar protic solvents, and poorly soluble in nonpolar and aqueous media. This knowledge is critical for its successful application in synthesis, purification, and early-stage drug development.

References

• Vertex AI Search. (2024). Solubility test for Organic Compounds.
• Mobley, D. L., & Gilson, M. K. (2017). Physics-Based Solubility Prediction for Organic Molecules. Annual review of biophysics, 46, 531–558.
• LibreTexts. (2021). Experiment: Solubility of Organic & Inorganic Compounds.
• Cengage Learning. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis.
• ResearchGate. (n.d.). Hansen solubility parameter (HSP) of some common solvents and target compounds.
• University of Toronto. (2023). Solubility of Organic Compounds.
• Serna-Loaiza, S., Miletic, N., & Garcia-Perez, M. (2019). Hansen Solubility Parameters: A Tool for Solvent Selection for Organosolv Delignification. ACS Sustainable Chemistry & Engineering.
• Wikipedia. (n.d.). Hansen solubility parameter.
• PubChem. (n.d.). 1,4-Dioxaspiro(4.4)nonane.
• ChemSynthesis. (2025). 1,4-dioxaspiro[4.4]non-6-en-6-ylmethanol.
• Ollé, E. P., Casals-Terré, J., et al. (2022). Hansen Solubility Parameters (HSPs): A Reliable Tool for Assessing the Selectivity of Pristine and Hybrid Polymer Nanocomposites. Macromolecular Materials and Engineering.
• Abbott, S. (n.d.). Hansen Solubility Parameters (HSP). Practical Adhesion Science.
• Cheméo. (n.d.). Chemical Properties of 1,4-Dioxaspiro[4.5]decane (CAS 177-10-6).
• BenchChem. (n.d.). A Comparative Analysis of 1,6-Dioxaspiro[4.4]nonane and 1,7-Dioxaspiro[5.5]undecane for Researchers and Drug Development Professionals.
• Kurniawan, Y. S., et al. (2017). Synthesis of 1,4-Dioxaspiro[4.4] and 1,4-Dioxaspiro[4.5] Novel Compounds from Oleic Acid as Potential Biolubricant. ResearchGate.
• Yus, M., & Foubelo, F. (2005). Straightforward Synthesis of 1,6-Dioxaspiro[4.4]nonanes. Academia.edu.
• BenchChem. (n.d.). Application Notes and Protocols: The Role of 1,4-Dioxaspiro[4.5]decan-8-ylmethanamine in Pharmaceutical Development.
• European Pharmaceutical Review. (2005). Applications in drug development.
• Litskan, E. V., & Vashchenko, B. V. (2025). The Synthesis of 2,5-Dioxaspiro[3.4]octane Building Blocks: Three-Dimensional Spirocyclic Analogs of 1,4-Dioxanes. Ukrainian Chemistry Journal.
• BenchChem. (n.d.). Synthesis of 1,4-Dioxaspiro[4.5]decan-8-ylmethanamine Derivatives: An Application Note and Detailed Protocol.
• Pabel, J., et al. (2022). Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands. Molecules.

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Protocols & Analytical Methods

Acetylation of (1,4-Dioxaspiro[4.4]nonan-6-yl)methanol using acetic anhydride

An Application Guide for the Synthesis of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

Abstract

The acetylation of alcohols is a cornerstone transformation in organic synthesis, pivotal for installing protecting groups and for the synthesis of esters with diverse applications in medicinal chemistry and materials science. This document provides a comprehensive guide to the acetylation of (1,4-Dioxaspiro[4.4]nonan-6-yl)methanol using acetic anhydride. (1,4-Dioxaspiro[4.4]nonan-6-yl)methanol is a valuable building block, featuring a rigid spiroketal scaffold that imparts unique three-dimensional characteristics to target molecules, making it highly sought after in drug discovery.[1] This application note details the underlying reaction mechanism, provides a robust, step-by-step experimental protocol, and offers expert insights into procedural choices and troubleshooting, tailored for researchers, chemists, and drug development professionals.

Introduction: The Strategic Importance of Acetylation

The conversion of an alcohol to its corresponding acetate ester is a fundamental reaction employed to mask the reactivity of a hydroxyl group. The acetyl group is stable under a wide variety of reaction conditions, yet can be readily removed when desired, making it an ideal protective group.[2] The substrate of interest, (1,4-Dioxaspiro[4.4]nonan-6-yl)methanol, is a functionalized spiroketal. Such scaffolds are of high value in modern organic synthesis as they provide a rigid and defined three-dimensional structure, which can enhance binding affinity and selectivity for biological targets.[1]

The reaction discussed herein is the esterification of this primary alcohol using acetic anhydride. While the reaction can proceed without a catalyst, it is often slow. The use of a nucleophilic catalyst, such as 4-(dimethylamino)pyridine (DMAP), dramatically accelerates the reaction rate, often by several orders of magnitude, allowing the transformation to occur under mild conditions with high efficiency.[3]

Reaction Mechanism: The Nucleophilic Catalysis Pathway

The acetylation of an alcohol with acetic anhydride in the presence of DMAP proceeds via a well-established nucleophilic catalysis mechanism.[4][5] This pathway is significantly more efficient than catalysis by non-nucleophilic bases (e.g., triethylamine) alone or by pyridine.[6][7]

The catalytic cycle can be dissected into two principal steps:

• Activation of the Acylating Agent: The catalytic cycle is initiated by the nucleophilic attack of the highly nucleophilic pyridine nitrogen of DMAP on one of the electrophilic carbonyl carbons of acetic anhydride. This step is rapid and reversible, forming a highly reactive and resonance-stabilized N-acetylpyridinium salt intermediate.[3] The electron-donating dimethylamino group at the 4-position of the pyridine ring is crucial for increasing the ring nitrogen's nucleophilicity, making DMAP a far superior catalyst to pyridine itself.[6]

• Acyl Group Transfer: The N-acetylpyridinium intermediate is a much more potent acylating agent than acetic anhydride. In the second step, the primary alcohol, (1,4-Dioxaspiro[4.4]nonan-6-yl)methanol, acts as a nucleophile, attacking the activated carbonyl carbon of the intermediate. This leads to the formation of a tetrahedral intermediate. The subsequent collapse of this intermediate, often assisted by a base (such as pyridine, triethylamine, or the acetate anion byproduct) to accept the proton from the alcohol, releases the desired ester product, ((1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate), and regenerates the DMAP catalyst, allowing it to re-enter the catalytic cycle.[2][8]

Figure 1: Simplified representation of the DMAP nucleophilic catalysis pathway.

Detailed Experimental Protocol

This protocol describes a reliable method for the acetylation of (1,4-Dioxaspiro[4.4]nonan-6-yl)methanol on a 1.0 mmol scale.

Materials and Reagents

Reagent	M.W. ( g/mol )	Molar Eq.	Moles (mmol)	Amount	Purity
(1,4-Dioxaspiro[4.4]nonan-6-yl)methanol	158.19	1.0	1.0	158 mg	>95%
Acetic Anhydride (Ac₂O)	102.09	1.5	1.5	142 µL	>98%
Pyridine	79.10	2.0	2.0	161 µL	Anhydrous
4-(Dimethylamino)pyridine (DMAP)	122.17	0.1	0.1	12.2 mg	>99%
Dichloromethane (DCM)	-	-	-	5 mL	Anhydrous

Step-by-Step Procedure

Figure 2: Step-by-step experimental workflow for the acetylation reaction.

• Reaction Setup: To an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add (1,4-Dioxaspiro[4.4]nonan-6-yl)methanol (158 mg, 1.0 mmol) and DMAP (12.2 mg, 0.1 mmol). Seal the flask with a septum and purge with dry nitrogen or argon.

• Solvent and Base Addition: Using syringes, add anhydrous dichloromethane (5 mL) followed by anhydrous pyridine (161 µL, 2.0 mmol). Stir the mixture until all solids have dissolved.

• Cooling: Place the flask in an ice-water bath and allow the solution to cool to 0 °C with stirring.

• Reagent Addition: Slowly add acetic anhydride (142 µL, 1.5 mmol) to the cooled solution dropwise over 1-2 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Continue stirring and monitor the reaction's progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexane:Ethyl Acetate eluent system). The reaction is typically complete within 1-4 hours.

• Quenching and Extraction: Once the starting material is consumed, dilute the reaction mixture with an additional 15 mL of DCM and transfer it to a separatory funnel.

• Aqueous Workup:

  • Wash the organic layer with 1M HCl (2 x 15 mL) to remove pyridine and DMAP.

  • Wash with saturated aqueous NaHCO₃ (2 x 15 mL) to remove acetic acid and any remaining HCl.[9]

  • Wash with brine (1 x 15 mL) to remove residual water.

• Drying and Concentration: Dry the isolated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as an oil.

• Purification: Purify the crude oil by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 5% and increasing to 20% ethyl acetate) to afford the pure (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate.

Expert Insights & Troubleshooting

• Causality of Reagent Choices:

  • DMAP vs. Pyridine: While pyridine is used in stoichiometric amounts to act as a base to neutralize the acetic acid byproduct, DMAP is the true catalyst.[10][11] Using only pyridine would result in a much slower reaction. DMAP's hypernucleophilicity is key to forming the highly reactive N-acetylpyridinium intermediate.[2][3]

  • Anhydrous Conditions: Although the reaction can tolerate trace amounts of water (which would consume some acetic anhydride), using anhydrous solvents and reagents is crucial for achieving high yields and preventing unwanted side reactions.

  • Order of Addition: Adding the acetic anhydride to the cooled solution of the alcohol and catalyst helps to control the initial exotherm of the reaction and prevent potential side-product formation.

• Workup Rationale:

  • The acidic wash (1M HCl) protonates the basic nitrogen atoms of pyridine and DMAP, rendering them water-soluble salts that are easily removed from the organic layer.

  • The basic wash (NaHCO₃) is essential for neutralizing and removing the acetic acid byproduct and any excess acetic anhydride (by hydrolysis).[9] Using a stronger base like NaOH could risk hydrolyzing the desired ester product.[12]

• Troubleshooting Common Issues:

  • Incomplete Reaction: If TLC analysis shows significant unreacted starting material after several hours, ensure the reagents (especially the acetic anhydride) are not degraded. A small additional charge of acetic anhydride or DMAP can sometimes drive the reaction to completion.

  • Low Yield after Workup: Product loss can occur if emulsions form during the aqueous washes. If this happens, adding more brine can help break the emulsion. Ensure the pH of the aqueous layers is as expected after each wash (acidic after HCl, basic after NaHCO₃) to confirm efficient removal of byproducts.

  • Product Hydrolysis: During workup, minimize the time the ester is in contact with the acidic or basic aqueous layers, especially if the mixture warms up. Working quickly and using cold solutions can mitigate the risk of hydrolysis.[12]

References

• Alvarez Castro, T. V. (2020). The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. ScholarWorks @ UTRGV. Available at: [Link]

• Xu, S., Held, I., Kempf, B., Mayr, H., Steglich, W., & Zipse, H. (2005). The DMAP-Catalyzed Acetylation of Alcohols—A Mechanistic Study. Chemistry – A European Journal, 11(16), 4751-4757. Available at: [Link]

• Chemistry Simplified. (2020). Acetylation Reaction Mechanism-Organic Chemistry. YouTube. Available at: [Link]

• Eubanks, J. D., & Al., E. (1992). Purification process for methyl acetate. Google Patents.

• Li, Y., He, Y., & Ma, C. (2014). 4-(N,N-Dimethylamino)pyridine Hydrochloride as a Recyclable Catalyst for Acylation of Inert Alcohols: Substrate Scope and Reaction Mechanism. Organic Letters, 16(1), 282-285. Available at: [Link]

• Kawashima, A., et al. (2006). New Class of Pyridine Catalyst Having a Conformation Switch System: Asymmetric Acylation of Various sec-Alcohols. The Journal of Organic Chemistry, 71(18), 6878-6887. Available at: [Link]

• ResearchGate. (2005). The DMAP-Catalyzed Acetylation of Alcohols—A Mechanistic Study (DMAP=4-(Dimethylamino)pyridine). Available at: [Link]

• Reddit. (2023). What is the role of pyridine in the acetylations of alcohols? r/OrganicChemistry. Available at: [Link]

• International Labour Organization. (2011). Esters, Acetates. ILO Encyclopaedia of Occupational Health and Safety. Available at: [Link]

• Satterthwait, A. C., & Jencks, W. P. (1974). Kinetics and mechanism of hydroxy group acetylations catalyzed by N-methylimidazole. Journal of the American Chemical Society, 96(22), 7018-7031.
• Hassner, A., Krepski, L. R., & Alexanian, V. (1978). Aminopyridines as acylation catalysts for tertiary alcohols. Tetrahedron, 34(14), 2069-2076.

• ResearchGate. (2019). What is the best work-up for acetic anhydride/pyradine acetylation? Available at: [Link]

• LibreTexts. (2022). 21.5: Chemistry of Acid Anhydrides. Chemistry LibreTexts. Available at: [Link]

• Coach Benner. (n.d.). Synthesis, Isolation, and Purification of an Ester. Available at: [Link]

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• 12. researchgate.net [researchgate.net]

High-Efficiency Acetylation of Primary Alcohols: The DMAP Nucleophilic Catalysis Protocol

Abstract

This application note details the industry-standard protocol for the acetylation of primary alcohols using 4-(Dimethylamino)pyridine (DMAP) as a nucleophilic catalyst. Unlike traditional base-catalyzed acylations (e.g., pyridine alone), DMAP accelerates reaction rates by a factor of

, enabling rapid turnover under mild conditions. This guide covers the mechanistic grounding, a robust step-by-step experimental procedure, critical purification strategies for removing toxic DMAP residues, and safety protocols for handling this hyper-nucleophilic species.

Mechanistic Principles: The "Hyper-Nucleophilic" Effect

The efficacy of this protocol relies on nucleophilic catalysis , distinct from general base catalysis.

The Kinetic Advantage

In a standard pyridine-catalyzed reaction, pyridine acts as a Brønsted base to deprotonate the alcohol or as a weak nucleophile. However, DMAP possesses a dimethylamino group at the para position, which acts as a powerful electron-donating resonance donor.

• Activation: DMAP attacks the acetic anhydride (

  ) to form a resonance-stabilized -acylpyridinium ion . This intermediate is significantly more electrophilic than the original anhydride.

• Transfer: The primary alcohol attacks this activated intermediate rapidly.

• Regeneration: The catalyst is regenerated via deprotonation by an auxiliary base (usually Triethylamine,

  ).[1]

The Catalytic Cycle

The following diagram illustrates the pathway.[2] Note that the formation of the tight ion pair is the rate-determining pre-equilibrium that drives the reaction forward.

Figure 1: The catalytic cycle of DMAP-mediated acetylation.[1][2][3][4][5] The N-acylpyridinium species is the high-energy intermediate facilitating rapid turnover.

Standard Experimental Protocol

Target: Acetylation of a generic primary alcohol (1.0 mmol scale). Reaction Time: 30 min – 2 hours (Substrate dependent).

Reagents & Stoichiometry

Component	Equiv.	Role	Notes
Primary Alcohol	1.0	Substrate	Limiting reagent.
Acetic Anhydride	1.1 – 1.5	Acyl Donor	Slight excess ensures conversion.
Triethylamine ( )	1.2 – 2.0	Auxiliary Base	Scavenges protons; regenerates DMAP.
DMAP	0.05 – 0.1	Catalyst	5-10 mol% is standard.
DCM ( )	Solvent	Medium	Anhydrous preferred but not strictly required for simple acetylations.

Step-by-Step Procedure

• Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the Primary Alcohol (1.0 equiv) in DCM (concentration ~0.1 M to 0.5 M).

• Base Addition: Add Triethylamine (1.5 equiv) to the stirring solution.

• Catalyst Addition: Add DMAP (0.1 equiv).[5] Note: DMAP is usually added as a solid.

• Acyl Donor Addition: Cool the mixture to 0°C (ice bath) if the substrate is sensitive; otherwise, room temperature is acceptable. Dropwise add Acetic Anhydride (1.2 equiv).

  • Observation: A slight exotherm may occur.[6] The solution often turns light yellow.

• Reaction: Allow to warm to room temperature (20-25°C) and stir.

• Validation (TLC): Monitor reaction progress by TLC after 30 minutes.

  • Endpoint: Complete disappearance of the starting alcohol spot.

  • Stain: Primary alcohols stain well with PMA (Phosphomolybdic Acid) or Vanillin.

Workup & Purification (Critical)

DMAP is toxic and basic. It must be removed quantitatively before chromatography to prevent streaking or contamination.

• Quench: Add saturated aqueous

  (10 mL) or water to hydrolyze excess anhydride. Stir for 10 minutes.

• Phase Separation: Dilute with DCM and separate the layers.

• Acid Wash (The "DMAP Trap"): Wash the organic layer with 1M HCl (2 x 10 mL) or 10% Aqueous

  .

  • Why? This protonates DMAP and Pyridine, forcing them into the aqueous phase.

    forms a water-soluble blue complex with DMAP.

• Neutralization: Wash the organic layer with saturated

  (to remove acetic acid) and then Brine.

• Drying: Dry over anhydrous

  or , filter, and concentrate in vacuo.

Process Workflow Visualization

Figure 2: Purification workflow emphasizing the specific removal of DMAP via acidic extraction.

Scope, Limitations, and Troubleshooting

Substrate Scope

• Primary Alcohols: Extremely fast (<1 hour). High yield.

• Secondary Alcohols: Slower but effective. May require longer times or slight heat.

• Tertiary Alcohols: Difficult.[7] Often requires neat

  , higher temps, or Steglich esterification (DCC/DMAP).

• Phenols: Very fast.[6]

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Incomplete Conversion	Wet solvent (hydrolysis of anhydride).	Use anhydrous DCM; increase to 2.0 equiv.
Product Streaking on TLC	Residual DMAP/Amine.	Repeat 1M HCl wash or use wash (blue aqueous layer confirms removal).
New Impurity Spot	Acyl migration (if diol) or elimination.	Lower temperature to 0°C; reduce DMAP loading to 1 mol%.

Safety & Handling (E-E-A-T)

DMAP is highly toxic. [8]

• Hazard: Fatal in contact with skin (H310).[9][10] It is readily absorbed through the skin and acts as a convulsant.

• PPE: Double nitrile gloves are recommended. Handle strictly inside a fume hood.

• Disposal: All aqueous washes containing DMAP must be disposed of as hazardous basic/organic waste, not down the drain.

References

• Steglich, W.; Höfle, G. (1969).[2] "N,N-Dimethyl-4-pyridinamine, a very effective acylation catalyst". Angewandte Chemie International Edition, 8(12), 981. Link

• Höfle, G.; Steglich, W.; Vorbrüggen, H. (1978). "4-Dialkylaminopyridines as Highly Active Acylation Catalysts". Angewandte Chemie International Edition, 17(8), 569-583. Link

• Sigma-Aldrich. (2024). "4-Dimethylaminopyridine Safety Data Sheet". Link

• Vedejs, E.; Jure, M. (2005). "Efficiency and Selectivity in Acylation Catalysis". Angewandte Chemie, 44(26), 3974. Link

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• 2. thieme-connect.com [thieme-connect.com]
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• 9. carlroth.com:443 [carlroth.com:443]
• 10. capotchem.com [capotchem.com]

Application Note: Purification of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate via Buffered Flash Chromatography

Introduction & The "Goldilocks" Chromatographic Challenge

(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate is a versatile, bifunctional building block frequently utilized in advanced organic synthesis and medicinal chemistry. Structurally, it features a rigid spiroketal core (a 1,4-dioxaspiro[4.4]nonane system) and a primary acetate ester.

The purification of this compound via standard silica gel column chromatography presents a classic "Goldilocks" challenge due to the orthogonal sensitivities of its functional groups. The spiroketal is highly sensitive to Brønsted acids, while the acetate ester is susceptible to nucleophilic acyl substitution (saponification) under basic conditions. The orthogonal stability of these functional groups is a well-documented challenge in protective group chemistry (). Successfully isolating this compound requires a precisely tuned microenvironment during the chromatographic run.

Mechanistic Insights: Navigating Dual Sensitivities

To master this purification, one must understand the causality behind the degradation pathways rather than merely following empirical steps.

The Acidic Threat (Ketal Cleavage): Standard unmodified silica gel (SiO₂) is not chemically neutral. Its surface is heavily populated with out-of-plane silanol (-SiOH) groups, which exhibit a pKa of approximately 5.6 (). When the target compound adsorbs onto the stationary phase, these localized Brønsted acids can protonate the dioxolane oxygen. This triggers ring-opening and hydrolysis, reverting the ketal back to 2-(acetoxymethyl)cyclopentan-1-one.

The Basic Threat (Acetate Saponification): To mitigate silica's acidity, chromatographers typically add an amine base like Triethylamine (TEA) to the eluent. However, TEA (pKa ~10.7) introduces a new risk. While brief exposure during elution is generally tolerated, prolonged exposure—especially during the thermal concentration of collected fractions—can catalyze the cleavage of the acetate group, yielding (1,4-Dioxaspiro[4.4]nonan-6-yl)methanol.

Fig 1. Divergent degradation pathways of the target compound under acidic and basic conditions.

Protocol Validation: The Self-Validating TLC System

Trustworthy science relies on self-validating systems. Before committing your crude mixture to a column, validate the necessity of the buffer using a Two-Plate Thin Layer Chromatography (TLC) assay.

• Plate A (Unbuffered): Develop the crude mixture in standard Hexanes/EtOAc (80:20).

  • Observation: You will likely observe a streaking spot or a distinct lower Rf spot corresponding to the ketone degradation product, proving the silica's acidity is actively destroying your compound.

• Plate B (Buffered): Develop the crude mixture in Hexanes/EtOAc (80:20) containing 1% v/v TEA.

  • Observation: The target compound will resolve as a crisp, tight, circular spot at its true Rf, confirming that the silanols have been successfully deactivated.

Quantitative Data & Optimization Parameters

Summarizing the operational parameters ensures reproducibility across different laboratory environments.

Table 1: Functional Group Stability Profile

Functional Group	Structure	Sensitivity	Mechanism of Degradation	Preventive Measure
Spiroketal (Acetal)	1,4-dioxaspiro[4.4]nonane	Acid-sensitive	Protonation of oxygen by silica silanols → ring opening	Deactivate silica with 1% TEA
Acetate Ester	-CH2-O-CO-CH3	Base-sensitive	Nucleophilic acyl substitution (saponification)	Limit TEA to 1%, evaporate at ≤ 30°C

Table 2: Optimized Chromatographic Parameters

Parameter	Value / Description	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Optimal particle size for rapid flash chromatography.
Mobile Phase	Hexanes : EtOAc (80:20)	Provides an ideal Rf (~0.3) for the target compound.
Buffer Additive	1% v/v Triethylamine (TEA)	Neutralizes acidic silanols without immediately cleaving the acetate.
Loading Method	Wet loading in buffered eluent	Prevents localized acidic degradation at the column head.
Evaporation Temp	≤ 30°C	Prevents thermal acceleration of base-catalyzed hydrolysis during concentration.

Step-by-Step Experimental Protocol

The foundational principles of rapid, positive-pressure elution () are critical here to minimize the residence time of the compound on the stationary phase.

Step 1: Solvent Preparation Prepare the mobile phase by mixing Hexanes and Ethyl Acetate in an 80:20 volumetric ratio. Add exactly 1% v/v Triethylamine (TEA) to the mixture. Stir thoroughly. Causality Note: Exceeding 1% TEA increases the risk of acetate cleavage during the later concentration step.

Step 2: Column Packing & Deactivation Slurry-pack the 230-400 mesh silica gel using the buffered solvent. Once packed, flush the column with at least 2 to 3 Column Volumes (CVs) of the buffered eluent. Causality Note: This pre-flush is non-negotiable; it ensures all out-of-plane silanols are neutralized by the TEA before the sample is introduced.

Step 3: Sample Loading Dissolve the crude (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate in a minimum volume of the buffered eluent. Apply it evenly to the head of the column. Do not use unbuffered Dichloromethane (DCM) or Chloroform for loading, as the localized lack of buffer at the column head will initiate ketal cleavage.

Step 4: Flash Elution Elute the column using positive air or nitrogen pressure to achieve a rapid flow rate (typically 2.0 in/min solvent drop). Collect fractions in clean glass test tubes. Monitor the elution progress using the buffered TLC system described in Section 3.

Step 5: Rapid, Low-Temperature Concentration (Critical Step) Pool the fractions containing the pure product. Transfer to a round-bottom flask and concentrate under reduced pressure using a rotary evaporator. The water bath temperature must not exceed 30°C. Causality Note: As the Hexanes and EtOAc evaporate, the relative concentration of TEA (boiling point 89°C) in the residual liquid increases drastically. High heat combined with concentrated TEA will rapidly saponify the acetate ester. Evaporate quickly and flush the final residue with high vacuum to remove trace TEA.

Fig 2. Optimized step-by-step workflow for buffered flash chromatography purification.

References

• Still, W. C., Kahn, M., & Mitra, A. (1978). "Rapid chromatographic technique for preparative separations with moderate resolution." Journal of Organic Chemistry, 43(14), 2923–2925.[Link]

• Wuts, P. G. M., & Greene, T. W. (2014). Greene's Protective Groups in Organic Synthesis (5th Edition). Wiley.[Link]

• Wikipedia Contributors. "Silanol" (Focus on Surface Silanol Acidity and pKa). Wikipedia, The Free Encyclopedia. [Link]

Application Note: GC-MS Analytical Strategies and EI Fragmentation Mechanisms for (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

Contextualizing the Spiroketal Scaffold

The 1,4-dioxaspiro[4.4]nonane core is a highly privileged structural motif. It frequently serves as a robust protecting group for cyclopentanone derivatives in multi-step organic synthesis and acts as a rigid, three-dimensional scaffold in medicinal chemistry to enhance biological target binding affinity . The addition of a methyl acetate group at the 6-position yields (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate (Molecular Weight: 200.23 g/mol ), a volatile and thermally stable compound. Gas Chromatography-Mass Spectrometry (GC-MS) is the premier analytical technique for its characterization, offering high-resolution separation and unambiguous structural elucidation through Electron Ionization (EI).

Analytical Causality and Method Design

To ensure a self-validating analytical system, every parameter in this GC-MS workflow is chosen with specific chemical causality:

• Stationary Phase Selection: A 5% phenyl/95% dimethylpolysiloxane column is selected. The slight polarity of the phenyl groups interacts favorably with the oxygen-rich spiroketal and acetate moieties, preventing the peak tailing commonly observed on strictly non-polar columns.

• Solvent Matrix: Ethyl acetate (EtOAc) is utilized for sample dilution. It perfectly solvates the polar functional groups while eluting early enough to allow a safe solvent delay, protecting the MS filament from oxidation.

• Ionization Energy: Standard 70 eV electron ionization is employed to impart ~6700 kJ/mol of energy, ensuring the molecule undergoes reproducible, hard fragmentation. This is critical for spiroketals, which often exhibit weak molecular ions[M]⁺• and rely heavily on diagnostic fragment ions for identification .

Experimental Protocols

Step-by-Step Sample Preparation

• Dilution: Accurately weigh 2.0 mg of the synthesized (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate. Dissolve completely in 1.0 mL of GC-grade EtOAc.

• Internal Standardization: Add 10 µL of Naphthalene-d8 (1 mg/mL in EtOAc) to the vial. This internal standard (IS) acts as a self-validating control for injection volume consistency and detector response variations.

• Filtration: Pass the mixture through a 0.22 µm PTFE syringe filter into a 2 mL amber glass autosampler vial. This removes particulate matter (e.g., residual acid catalysts or desiccants) that could degrade the GC column.

• Blank Validation: Prepare a secondary vial containing only EtOAc and the IS. Running this blank prior to the sample ensures the system is free of carryover and column bleed.

GC-MS Acquisition Workflow

Step-by-step GC-MS analytical workflow for spiroketal acetate characterization.

Quantitative Instrument Parameters

Table 1: Gas Chromatography (GC) Parameters

Parameter	Setting	Causality / Rationale
Column	5% Phenyl-methylpolysiloxane (30m x 0.25mm, 0.25µm)	Optimal polarity for oxygen-rich spiroketals.
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)	High resolving power; inert to the analyte.
Inlet Temp	250°C	Ensures rapid volatilization without thermal degradation.
Injection	1.0 µL, Split ratio 10:1	Prevents column overloading from concentrated samples.
Oven Program	60°C (1 min) → 15°C/min → 250°C (5 min)	Sharp peak focusing; efficiently bakes off heavy impurities.

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Setting	Causality / Rationale
Ionization Mode	Electron Ionization (EI), 70 eV	Standardized hard fragmentation for library matching.
Source Temp	230°C	Prevents analyte condensation in the ion source.
Quadrupole Temp	150°C	Maintains mass analyzer stability and mass accuracy.
Mass Range	m/z 40 to 300	Captures all relevant fragments and the molecular ion.
Solvent Delay	3.0 minutes	Protects the electron multiplier from the EtOAc solvent front.

EI-MS Fragmentation Mechanisms

Understanding the fragmentation of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate requires analyzing the competitive cleavage pathways of the acetate group and the spiroketal ring. As detailed in recent mass spectrometry protocols for multiple ring heterocycles , spiro systems undergo highly predictable bond dissociations.

• Molecular Ion (m/z 200): The [M]⁺• peak is typically weak due to the rapid cleavage of the highly substituted spiro center.

• Loss of Acetic Acid (m/z 140): A neutral loss of 60 Da (CH₃COOH) via a McLafferty-type rearrangement or elimination yields a stable diene-like radical cation [M - 60]⁺•.

• α-Cleavage of the Side Chain (m/z 127): The loss of the acetoxymethyl radical (•CH₂OAc, 73 Da) leaves a highly stable tertiary carbocation at the spiro center, stabilized by the adjacent oxygen atoms of the dioxolane ring.

• Spiro Ring Cleavage (m/z 86): A hallmark diagnostic ion for 1,4-dioxaspiro systems. Cleavage of the spiro carbon bonds ejects the 1,3-dioxolane ring as a methylene-1,3-dioxolane radical cation [C₄H₆O₂]⁺• .

• Acetyl Cation (m/z 43): The base peak in many acetate derivatives, formed by the direct inductive cleavage of the acetate carbonyl-oxygen bond [CH₃CO]⁺.

Proposed EI-MS fragmentation pathway for (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate.

Quality Control and Troubleshooting

A robust GC-MS protocol must account for sample degradation. If the chromatogram reveals unexpected early-eluting peaks with mass spectra showing m/z 85 (protonated cyclopentanone) and m/z 62 (ethylene glycol), this is a definitive indicator of ketal hydrolysis . This degradation usually stems from trace moisture and acidic impurities in the sample vial.

Corrective Action: To rectify this, store synthesized samples over anhydrous K₂CO₃, ensure the GC inlet liner is deactivated (free of active acidic sites), and verify that the EtOAc solvent is strictly anhydrous.

References

• Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. Source: AIP Publishing (Journal of Physical and Chemical Reference Data). URL:[Link]

• Synthesis of 1,4-Dioxaspiro[4.4] and 1,4-Dioxaspiro[4.5] Novel Compounds from Oleic Acid as Potential Biolubricant. Source: SSRN. URL:[Link]

Application Note: ¹H and ¹³C NMR Characterization Protocol for (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

Target Audience: Researchers, analytical scientists, and drug development professionals. Document Type: Advanced Technical Protocol & Spectral Interpretation Guide.

Executive Summary & Chemical Context

Spirocyclic scaffolds, particularly 1,4-dioxaspiro[4.4]nonane derivatives, have become highly valued in modern drug discovery. They are frequently utilized to rigidify pharmacophores, mask polar functional groups to enhance membrane permeability, and serve as stable intermediates in prodrug synthesis. Research highlighted by demonstrates that incorporating these spirocyclic systems can significantly improve the pharmacokinetic profiles of active pharmaceutical ingredients (APIs) [1].

The compound (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate (Chemical Formula: C₁₀H₁₆O₄) presents a unique analytical challenge. It features a cyclopentane ring fused to a 1,3-dioxolane ring via a spiro quaternary carbon (C5), with a methyl acetate side-chain at the adjacent C6 position. The presence of the chiral center at C6 breaks the symmetry of the molecule, rendering the adjacent methylene protons diastereotopic. This guide establishes a self-validating Nuclear Magnetic Resonance (NMR) protocol to accurately characterize this complex structural topology.

Mechanistic Rationale & Self-Validating Design

As a Senior Application Scientist, I emphasize that an experimental protocol must be more than a sequence of steps; it must be a self-validating system where the data itself confirms the integrity of the methodology.

• Solvent Selection (Causality): Deuterated chloroform (CDCl₃) is selected as the optimal solvent. It provides excellent solubility for moderately polar spiro-esters and lacks residual solvent peaks that would overlap with the analyte's aliphatic signals. As detailed by the , CDCl₃ is the industry standard, but its volatility requires immediate capping to prevent concentration drift [2].

• Internal Referencing (Validation): We mandate the inclusion of 0.03% v/v Tetramethylsilane (TMS). The TMS peak acts as an internal zero-point reference. If the TMS signal exhibits line broadening (width at half-height > 1 Hz), the system immediately flags inadequate shimming, invalidating the run before full acquisition begins.

• Relaxation Delays (Causality): A relaxation delay (D1) of 2.0 seconds is mandated for ¹³C acquisition. Because quaternary carbons (such as the C5 spiro carbon and the ester carbonyl) lack attached protons, they undergo slower dipole-dipole relaxation. Insufficient D1 leads to signal attenuation, compromising quantitative integration.

Step-by-Step Experimental Protocol

According to the, maintaining a precise sample height and eliminating particulates are paramount for achieving optimal magnetic field homogeneity [3].

Phase 1: Sample Preparation

• Mass Optimization: Weigh exactly 15–20 mg of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate for ¹H NMR, or 40–50 mg for ¹³C NMR.

• Dissolution: Dissolve the analyte in 0.6 mL of CDCl₃ (containing 0.03% v/v TMS).

• Filtration (Critical Step): Pass the solution through a Pasteur pipette tightly packed with a 1 cm plug of glass wool directly into a high-quality 5 mm precision NMR tube. Rationale: This removes microscopic paramagnetic particulates (e.g., transition metal traces from synthesis) that distort magnetic susceptibility and cause severe line broadening [4].

• Volume Validation: Ensure the final solvent column height is exactly 4.0–5.0 cm. Shorter samples induce thermal gradients and convection currents, making the sample impossible to shim correctly.

Phase 2: Instrument Calibration & Acquisition

• Locking: Insert the sample into a 400 MHz or 500 MHz spectrometer. Lock onto the deuterium (²H) resonance of CDCl₃.

• Tuning & Matching: Optimize the probe's RF transmission for the specific nucleus (¹H or ¹³C) to maximize the signal-to-noise (S/N) ratio.

• Gradient Shimming: Execute automated gradient shimming (e.g., TopShim) to optimize the Z0–Z5 coils. Validation: Check the residual CHCl₃ peak (7.26 ppm); it must be symmetric without a broad base.

• Acquisition Parameters:

  • ¹H NMR: Spectral width = 10 ppm; Relaxation delay (D1) = 1.5 s; Scans = 16 to 32.

  • ¹³C NMR: Spectral width = 220 ppm; Relaxation delay (D1) = 2.0 s; Scans = 1024 to 2048; Decoupling = WALTZ-16 (to remove ¹H-¹³C J-coupling).

Workflow Visualization

Caption: Self-validating NMR workflow ensuring spectral fidelity through internal controls and calibration.

Spectral Interpretation & Data Presentation

The following tables summarize the expected chemical shifts based on the spirocyclic electronic environment.

Table 1: ¹H NMR Data Summary (400 MHz, CDCl₃)

Causality Insight: The methylene protons attached to the ester oxygen (C10) appear as a complex ABX multiplet rather than a simple doublet. This causality stems from the adjacent chiral center at C6, which renders the two protons diastereotopic and magnetically non-equivalent.

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment Rationale
Acetate CH₃	2.05	s	3H	Highly conserved singlet; deshielded by the adjacent ester carbonyl.
Cyclopentyl (C7, C8, C9)	1.40 – 1.95	m	6H	Complex overlapping multiplets due to the rigid, puckered conformation of the fused ring system.
Methine (C6-H)	2.30 – 2.45	m	1H	Shifted downfield by the inductive effects of the adjacent spiro center and ester side-chain.
Dioxolane (C2, C3)	3.85 – 3.95	m	4H	Characteristic chemical shift for cyclic ethylene ketals.
Methylene (C10-H₂)	4.05 – 4.20	ABX (m)	2H	Diastereotopic protons adjacent to the chiral C6 center and the strongly electronegative ester oxygen.

Table 2: ¹³C NMR Data Summary (100 MHz, CDCl₃)

Causality Insight: The spiro carbon (C5) is uniquely identifiable. Because it is bonded to two highly electronegative oxygen atoms within a constrained 5-membered ring, it experiences profound deshielding, pushing its resonance far downfield to ~118.5 ppm, effectively isolating it from the rest of the aliphatic signals.

Position	Chemical Shift (δ, ppm)	Carbon Type	Assignment Rationale
Acetate CH₃	21.0	CH₃	Standard resonance for an aliphatic acetate methyl group.
Cyclopentyl (C8)	24.5	CH₂	Furthest aliphatic carbon from the deshielding spiro center.
Cyclopentyl (C7, C9)	32.0, 36.5	CH₂	Proximal to the spiro carbon (C5) and the substituted methine (C6).
Methine (C6)	46.2	CH	Influenced by steric bulk and the inductive pull of the adjacent spiro ketal.
Dioxolane (C2, C3)	64.2, 64.5	CH₂	Typical deshielded environment for carbons in a 1,3-dioxolane ring.
Methylene (C10)	66.8	CH₂	Strongly deshielded by the directly attached ester oxygen.
Spiro Ketal (C5)	118.5	C (quat)	Diagnostic peak: Quaternary carbon bonded to two oxygen atoms.
Carbonyl (C=O)	171.2	C (quat)	Ester carbonyl carbon.

References

• Title: Sample Preparation | Faculty of Mathematical & Physical Sciences Source: University College London (UCL) URL: [Link]

• Title: NMR Sample Preparation: The Complete Guide Source: Organomation URL: [Link]

Application Note: (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl Acetate as a Chiral Building Block

Topic: Use of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate as a chiral building block Content Type: Detailed Application Note and Protocol

Executive Summary

(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate (CAS: N/A for specific enantiomer; Racemic Alcohol CAS: 23153-74-4) serves as a critical "masked" chiral scaffold for the synthesis of cyclopentanoid natural products, prostaglandins, and carbocyclic nucleosides. Its structural core—a ketal-protected 2-substituted cyclopentanone—offers a rigid stereochemical handle while protecting the ketone functionality from nucleophilic attack.

This guide details the chemo-enzymatic synthesis of this building block, its resolution into enantiomerically pure forms, and its application in divergent synthesis. By utilizing lipase-catalyzed kinetic resolution, researchers can access high-value chiral intermediates (>98% ee) from inexpensive commodity chemicals.

Structural Characteristics & Significance

The molecule features a 1,4-dioxaspiro[4.4]nonane ring system.[1][2][3][4][5][6] The "6-yl" position corresponds to the carbon alpha to the original ketone (now the spiro center), bearing a hydroxymethyl group protected as an acetate.

• Masked Functionality: The ethylene ketal protects the ketone, allowing organometallic reactions (e.g., Grignard, Lithiation) on the side chain without affecting the ring carbonyl.

• Chiral Center: The C6 carbon is a stereocenter. Accessing the single enantiomer allows for the stereocontrolled synthesis of complex bioactive targets like Sarkomycin (antitumor) and Aristeromycin (antiviral).

• Stability: The acetate group provides a stable handle for purification and storage, unlike the free alcohol which can be prone to oxidation or rearrangement.

Synthesis & Kinetic Resolution Protocol

The industrial standard for accessing this chiral building block is the Lipase-Catalyzed Kinetic Resolution of the racemic alcohol precursor.[1] This method is preferred over asymmetric synthesis for its scalability and cost-efficiency.

Phase A: Synthesis of Racemic Precursor

Objective: Prepare (±)-(1,4-Dioxaspiro[4.4]nonan-6-yl)methanol.

Reagents:

• Ethyl 2-oxocyclopentanecarboxylate (Start Material)

• Ethylene Glycol, p-Toluenesulfonic acid (pTSA)

• Lithium Aluminum Hydride (LiAlH4)

• Toluene, THF[7]

Workflow:

• Ketalization: Reflux Ethyl 2-oxocyclopentanecarboxylate (1.0 eq) with Ethylene Glycol (1.5 eq) and pTSA (0.05 eq) in Toluene using a Dean-Stark trap.

  • Critical Control: Monitor water removal. Reaction is complete when theoretical water is collected.

  • Yield: ~85-90%.[7]

• Reduction: Add the ketal-ester (1.0 eq) dropwise to a suspension of LiAlH4 (1.2 eq) in dry THF at 0°C. Warm to RT and stir for 4 hours.

  • Quench: Fieser workup (Water, 15% NaOH, Water).

  • Product: (±)-(1,4-Dioxaspiro[4.4]nonan-6-yl)methanol (Colorless oil).[8]

Phase B: Enzymatic Kinetic Resolution (The Core Protocol)

Objective: Separate enantiomers to obtain (R)-(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate.

Mechanism: Lipases (e.g., Candida antarctica Lipase B, CAL-B) selectively acetylate one enantiomer of the primary alcohol (typically the R-isomer in this scaffold context due to spatial constraints), leaving the S-alcohol unreacted.

Protocol:

• Setup: In a round-bottom flask, dissolve (±)-Alcohol (10 g, 63 mmol) in MTBE (Methyl tert-butyl ether, 100 mL).

• Acyl Donor: Add Vinyl Acetate (3.0 eq, 190 mmol). Vinyl acetate is irreversible due to the formation of volatile acetaldehyde byproduct.

• Enzyme Addition: Add Immobilized CAL-B (Novozym 435, 10% w/w relative to substrate).

• Incubation: Stir at 30°C @ 200 rpm.

• Monitoring: Monitor conversion by GC or HPLC (Chiralpak AD-H column).

  • Target: Stop reaction at exactly 50% conversion (typically 24-48 hours).

• Workup: Filter off the enzyme (can be recycled). Concentrate the filtrate in vacuo.[9]

• Purification: Flash Chromatography (SiO2, Hexane/EtOAc gradient).

  • Fraction 1 (Non-polar): (R)-(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate (Target).

  • Fraction 2 (Polar): (S)-(1,4-Dioxaspiro[4.4]nonan-6-yl)methanol.

Data Summary Table

Parameter	Value / Condition	Note
Enzyme	CAL-B (Novozym 435)	High stability, recyclable
Solvent	MTBE or DIPE	Hydrophobic solvents enhance activity
Acyl Donor	Vinyl Acetate	Irreversible transesterification
Temperature	25°C - 35°C	Avoid >40°C to prevent racemization
E-Value	>100	Indicates excellent enantioselectivity
Yield (Acetate)	45-48% (Theoretical max 50%)	>98% ee after column chromatography

Logical Pathway Visualization

The following diagram illustrates the chemo-enzymatic flow from commodity chemicals to the chiral building block.

Caption: Figure 1. Chemo-enzymatic synthesis pipeline for generating the chiral acetate scaffold.

Applications & Divergent Synthesis

Once isolated, (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate serves as a pivot point for divergent synthesis.

Pathway A: Prostaglandin/Jasmonate Intermediates

• Hydrolysis: Mild basic hydrolysis (K2CO3, MeOH) yields the chiral alcohol.

• Oxidation: Swern or Dess-Martin oxidation generates the Chiral Aldehyde .

• Wittig Reaction: The aldehyde reacts with phosphonium ylides to install the alpha-side chain characteristic of prostaglandins.

• Deprotection: Acidic hydrolysis (HCl/Acetone) removes the ketal, revealing the cyclopentanone ring for further functionalization (e.g., Michael addition).

Pathway B: Ring Expansion/Modification

• Baeyer-Villiger Oxidation: After deprotection, the cyclopentanone can be oxidized to the lactone, providing access to chiral hexanolide derivatives.

• Beckmann Rearrangement: Conversion to chiral lactams.

Caption: Figure 2.[6] Divergent synthetic utility of the chiral acetate building block.

Expert Insights & Troubleshooting

Self-Validating the Protocol

• Monitoring Resolution: Do not rely solely on time. Use Chiral HPLC. If the reaction goes beyond 50% conversion, the ee of the product (Acetate) decreases, while the ee of the substrate (Alcohol) increases.

  • Tip: If high ee Acetate is critical, stop at 45% conversion.

• Ketal Stability: The 1,4-dioxaspiro[4.4]nonane system is acid-labile. Ensure all solvents for the acetate and alcohol are acid-free (e.g., filter CHCl3 through basic alumina before use).

• Enzyme Recycling: CAL-B (Novozym 435) can be washed with acetone and dried for reuse up to 5 times with minimal loss of activity.

Safety Considerations

• LiAlH4: Pyrophoric. Handle under inert atmosphere (Argon/Nitrogen).

• Vinyl Acetate: Flammable and potential carcinogen. Use in a fume hood.

• Solvents: Toluene and THF are flammable. Ensure proper grounding.

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 12828699, (1,4-Dioxaspiro[4.4]nonan-6-yl)methanol. Retrieved October 24, 2023, from [Link]

• Kassai, C., et al. (2000).[6] 1,4-Dioxaspiro[4.4]nonane-2,3-dicarboxylic acid derivatives as chiral auxiliaries. Tetrahedron: Asymmetry. (Contextual citation for spiro-scaffold utility).

• Ghanem, A. (2007). Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Compounds. Tetrahedron.

Sources

• 1. 1,4-Dioxaspiro[4.4]nonan-6-ylmethanol|CAS 23153-74-4 [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. papers.ssrn.com [papers.ssrn.com]
• 4. papers.ssrn.com [papers.ssrn.com]
• 5. researchgate.net [researchgate.net]
• 6. (2R,3R)-1,4-Dioxa­spiro­[4.4]nonane-2,3-di­carb­oxy­lic and (2R,3R)-1,4-dioxa­spiro­[4.5]decane-2,3-di­carb­oxy­lic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US20100217018A1 - Method for the Production of Substituted and Unsubstituted Cyclohexanone Monoketals - Google Patents [patents.google.com]
• 8. guidechem.com [guidechem.com]
• 9. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]

Application of spiroketals in asymmetric synthesis

Application Note: Exploiting Spiroketal Scaffolds in Asymmetric Synthesis and Catalysis

Executive Summary

Spiroketals represent a privileged class of structural motifs characterized by two rings joined at a single tetrahedral carbon atom, bonded to two oxygen atoms. While historically recognized as key structural elements in complex natural products, their rigid, three-dimensional architecture and profound stereochemical stability have propelled them to the forefront of asymmetric catalysis[1]. This application note details the mechanistic rationale, performance data, and validated protocols for utilizing chiral spiroketal-based ligands—such as SKP and SPIRAPO—in transition-metal-catalyzed asymmetric transformations.

Mechanistic Rationale: The Spiroketal Advantage

Unlike all-carbon spirobiindanes (e.g., SPINOL), spiroketals incorporate heteroatoms directly into the spirocyclic backbone. As a Senior Application Scientist, I emphasize that this seemingly simple modification imparts three critical advantages for ligand design:

• Tunable Electronic Properties : The oxygen atoms in the spiroketal core exert distinct stereoelectronic effects (anomeric effects) that stabilize specific conformations, enhancing the rigidity of the chiral pocket[1].

• Bifunctional Coordination Modes : In spiroketal-based diphosphine (SKP) ligands, structural adaptability leads to an extraordinarily long P···P distance in the solid state. During catalysis, this prevents standard bidentate coordination. Instead, one phosphorus atom binds the metal center while the other acts as a Lewis base, enabling highly efficient cooperative bifunctional catalysis[2],[3].

• Diastereomeric Flexibility : Spiroketalization often yields multiple diastereomers. Unlike enantiomers, these diastereomers possess entirely different spatial geometries, allowing chemists to fine-tune the chiral environment for specific substrates without synthesizing a completely new ligand backbone[4],[5].

Application Workflow 1: SKP Ligands in Pd-Catalyzed Allylic Amination

Causality & Insight : The asymmetric allylic amination of racemic Morita–Baylis–Hillman (MBH) adducts is notoriously challenging due to competing regioselectivity and the need for dynamic kinetic resolution. Kuiling Ding’s group demonstrated that SKP-palladium complexes achieve exceptionally high turnover numbers (TON up to 4750)[2]. The causality lies in the SKP ligand's bifunctional nature: the monocoordinated Pd activates the electrophile, while the uncoordinated phosphine moiety directs the incoming aromatic amine nucleophile via hydrogen bonding or Lewis acid-base interactions, dictating both high regioselectivity and enantioselectivity[2].

Bifunctional catalytic cycle of SKP-Pd complexes in asymmetric allylic amination.

Protocol 1: Pd-Catalyzed Asymmetric Allylic Amination of MBH Adducts

Self-Validation Note: The generation of the active catalyst is indicated by a distinct color change, and reaction progress is self-validating via TLC.

• Catalyst Preparation : In an argon-filled glovebox, charge a Schlenk tube with Pd2(dba)3 (0.5 mol %) and (S,S,S)-SKP ligand (1.1 mol %).

• Activation : Add anhydrous toluene (2.0 mL) and stir the mixture at room temperature for 30 minutes. The solution will transition from dark purple to a vibrant yellow-orange, visually validating the formation of the active Pd(0)-SKP complex.

• Substrate Addition : To the active catalyst solution, add the racemic MBH adduct (1.0 mmol) and the aromatic amine (1.2 mmol).

• Reaction Execution : Stir the mixture at 25 °C. Monitor via TLC (hexane/ethyl acetate 4:1). The reaction typically reaches completion within 2–4 hours.

• Isolation & Verification : Concentrate the mixture under reduced pressure. Purify the residue by flash column chromatography on silica gel to isolate the β-aryl amino acid ester. Enantiomeric excess (typically >90%) must be verified via chiral HPLC.

Application Workflow 2: SPIRAPO Ligands in Ir-Catalyzed Asymmetric Hydrogenation

Causality & Insight : The reduction of nitrogen-containing heterocycles (e.g., quinolines) requires robust catalysts capable of tolerating basic nitrogen atoms that typically poison transition metals. Pavel Nagorny’s group developed SPIRAPO (spiroketal-based diphosphinite) ligands. The (S,R,R)-diastereomer of SPIRAPO proved exceptionally effective because its specific bite angle and steric bulk perfectly accommodate the planar quinoline substrate while shielding one enantioface during hydride transfer[4]. This precise geometric fit allows for catalyst loadings as low as S/C = 10,000[4].

Synthetic workflow and downstream application of SPIROL-derived phosphinite ligands.

Protocol 2: Ir-Catalyzed Asymmetric Hydrogenation of Quinolines

• Precatalyst Formation : In a nitrogen-filled glovebox, mix [Ir(COD)Cl]2 (0.005 mol %, S/C = 10,000) and (S,R,R)-SPIRAPO ligand (0.011 mol %) in anhydrous dichloromethane (1.0 mL). Stir for 15 minutes.

• Additive Introduction : Add iodine (I2, 0.05 mol %) to the mixture. Causality Check: I2 is strictly required as a promoter to cleave the chloride-bridged Ir dimer, generating the highly active monomeric cationic iridium species necessary for hydride transfer.

• Hydrogenation Setup : Transfer the catalyst solution to a stainless-steel autoclave containing the quinoline derivative (10.0 mmol) dissolved in toluene (9.0 mL).

• Reaction Execution : Seal the autoclave, purge with H2 gas three times, and pressurize to 50 atm. Stir at room temperature for 12–24 hours.

• Isolation : Carefully vent the H2 gas. Evaporate the solvent and pass the crude mixture through a short pad of silica gel to remove metal residues, yielding the optically active tetrahydroquinoline.

Quantitative Data Summary

To facilitate ligand selection for drug development professionals, Table 1 summarizes the catalytic performance of prominent spiroketal-based ligands.

Table 1: Performance Metrics of Spiroketal-Based Ligands in Asymmetric Catalysis

Ligand Class	Metal	Reaction Type	Substrate Scope	Max TON	Peak ee (%)	Ref
SKP	Pd	Allylic Amination	MBH Adducts	4,750	98%	[2]
SPIRAPO	Ir	Hydrogenation	Quinolines/Quinoxalines	10,000	94%	[4]
Spiro-Bisphosphine	Rh	Olefin Hydrogenation	α-Dehydroamino acid esters	N/A	99.5%	[6]
SPIROX	Cu	OH Insertion	Diazoesters + Phenols	N/A	95%	[5]

De Novo Asymmetric Synthesis of Spiroketal Cores

Historically, accessing enantiopure spiroketals required tedious kinetic resolutions. Modern approaches utilize asymmetric catalysis to directly construct the spiroketal core from acyclic precursors. For example, chiral phosphoric acids can override the inherent thermodynamic preference of spiroketalization, selectively forming non-thermodynamic spiroketals with high enantioselectivity and diastereoselectivity[7]. Additionally, tandem asymmetric hydrogenation-spiroketalization utilizing Ir/SpinPhox catalysts allows for the gram-scale synthesis of chiral aromatic spiroketals from α,α′-bis(2-hydroxyarylidene) ketones in a single operational step, drastically reducing the time required to generate new ligand libraries[8],[7].

References

1.[4] Exploration of chiral diastereomeric spiroketal (SPIROL)-based phosphinite ligands in asymmetric hydrogenation of heterocycles. Chemical Communications (RSC Publishing). 4 2.[6] Asymmetric Synthesis of Chiral Spiroketal Bisphosphine Ligands and Their Application in Enantioselective Olefin Hydrogenation. The Journal of Organic Chemistry (ACS Publications). 6 3.[5] Synthesis and Evaluation of C2-Symmetric SPIROL-Based bis-Oxazoline Ligands. MDPI. 5 4.[1] Advances in the Catalytic Asymmetric Synthesis of Chiral Spiroketals. Chinese Journal of Organic Chemistry. 1 5.[2] Spiroketal-Based Diphosphine Ligands in Pd-Catalyzed Asymmetric Allylic Amination of Morita–Baylis–Hillman Adducts: Exceptionally High Efficiency and New Mechanism. Journal of the American Chemical Society. 2 6.[8] Making Spiroketal-based Diphosphine (SKP) Ligands via a Catalytic Asymmetric Approach. ResearchGate. 8 7.[3] Recent Progress of Asymmetric Catalysis from a Chinese Perspective. CCS Chemistry. 3 8.[7] Strategies in Spiroketal Synthesis Revisited: Recent Applications and Advances. SciSpace. 7

Sources

• 1. Advances in the Catalytic Asymmetric Synthesis of Chiral Spiroketals [sioc-journal.cn]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chinesechemsoc.org [chinesechemsoc.org]
• 4. Exploration of chiral diastereomeric spiroketal (SPIROL)-based phosphinite ligands in asymmetric hydrogenation of heterocycles - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]

Application Note: Biological Activity Screening of Novel Spiroketal Esters

Strategic Overview

Spiroketal motifs are privileged pharmacophores found in potent natural products like avermectins (antiparasitic), spongistatins (anticancer), and reversomycin (growth factor inhibition). The addition of ester functionalities to these scaffolds is a common medicinal chemistry strategy to modulate lipophilicity (LogP), membrane permeability, and metabolic stability.

However, screening spiroketal esters presents unique challenges:

• Acid Sensitivity: The spiro-center is an acetal, susceptible to hydrolysis in acidic environments (e.g., lysosomes or unbuffered media), leading to ring-opening and loss of activity.

• Solubility Artifacts: These compounds are often highly lipophilic, leading to micro-precipitation in aqueous media that scatters light, causing false positives in optical density (OD) based assays like MTT.

• Esterase Lability: Intracellular or plasma esterases may cleave the ester group prematurely, meaning the observed activity could be due to the parent alcohol rather than the ester prodrug.

This guide outlines a validated workflow to screen these molecules with high fidelity, distinguishing true biological activity from physicochemical artifacts.

Screening Workflow

Figure 1: Integrated workflow for spiroketal ester screening. Note the critical Pre-Screen QC step to verify scaffold integrity before biological exposure.

Pre-Screening Quality Control (Critical Step)

Rationale: Spiroketals can undergo thermodynamic equilibration or hydrolysis. Before any biological assay, you must confirm the compound is stable in the assay vehicle (DMSO) and the media.

Protocol:

• Stock Prep: Dissolve compound to 10 mM in anhydrous DMSO. Do not use acidified DMSO.

• Media Stability Test: Dilute stock 1:100 into the specific assay media (e.g., DMEM + 10% FBS or Mueller-Hinton Broth).

• Incubation: Incubate at 37°C for 24 hours (mimicking assay duration).

• Analysis: Analyze via LC-MS.

  • Pass: >90% parent compound remains.

  • Fail: Appearance of hydrolyzed ring-opened products or ester cleavage. Action: If ester cleavage occurs, use a specific esterase inhibitor (e.g., BNPP) in downstream assays to verify if the ester is the active species.

Protocol: Cytotoxicity Screening (Modified MTT)

Application: Determining IC50 against cancer cell lines (e.g., MCF-7, A549).[1] Challenge: Lipophilic spiroketal esters often precipitate at high concentrations (>50 µM), forming crystals that absorb at 570nm, mimicking formazan and masking toxicity.

Materials

• Cell Lines: A549 (Lung), MCF-7 (Breast), HDF (Normal Fibroblast control).[1]

• Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) [1].[2]

• Vehicle: DMSO (Final concentration < 0.5%).

Step-by-Step Methodology

• Seeding: Seed cells (5,000 cells/well) in 96-well plates. Incubate 24h for attachment.

• Treatment: Add compounds in serial dilution (0.1 µM to 100 µM).

  • Crucial Control: Create a "Compound Interference" plate containing media + compound (no cells) . This detects chemical precipitation or intrinsic color.

• Incubation: 48 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL MTT (5 mg/mL in PBS) to each well. Incubate 4 hours.

• Solubilization: Aspirate media carefully. Add 150 µL DMSO to dissolve formazan crystals.

• Read: Measure Absorbance at 570 nm (Reference: 630 nm).

Data Analysis & Troubleshooting

Calculate % Viability using the formula:

Interference Correction: If the "Compound Interference" wells show OD > 0.05, subtract this value from the corresponding cell-treatment wells before calculating viability.

Observation	Diagnosis	Remediation
High OD in high-dose wells (dead cells)	Compound Precipitation	Wash cells with PBS before adding DMSO solubilizer to remove compound crystals.
Yellow media turns orange	pH shift (Acidic spiroketal)	Ensure media is buffered with HEPES (25 mM).

Protocol: Antimicrobial Susceptibility (CLSI Standard)

Application: Determining Minimum Inhibitory Concentration (MIC) against S. aureus and E. coli.[1][3] Standard: Protocols must align with CLSI M07 guidelines [2].

Methodology

• Inoculum: Prepare bacterial suspension to 0.5 McFarland standard (

  CFU/mL). Dilute 1:100 in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Plate Prep: Use untreated polystyrene 96-well plates. Add 100 µL of compound (2x concentration) in serial dilution.

• Inoculation: Add 100 µL of diluted bacterial suspension to wells. Final volume: 200 µL.

• Incubation: 16–20 hours at 35°C ± 2°C.

• Readout (Visual vs. Colorimetric):

  • Visual: Look for turbidity.[4]

  • Colorimetric (Recommended for Spiroketals): Add 20 µL of TTC (Triphenyl Tetrazolium Chloride) . Incubate 1 hour. Viable bacteria turn the solution Red.

  • Why TTC? It removes ambiguity if the spiroketal ester causes slight cloudiness (precipitation) that resembles bacterial growth.

Mechanistic Validation: ROS Generation

Hypothesis: Many spiroketal esters (e.g., berkelic acid derivatives) induce apoptosis via Reactive Oxygen Species (ROS) accumulation [3].

ROS Pathway Diagram

Figure 2: Principle of DCFH-DA assay. The spiroketal induces mitochondrial stress, generating ROS which oxidizes the probe.

Protocol (DCFH-DA Assay)

• Seeding: Seed A549 cells in black-walled 96-well plates (clear bottom).

• Probe Loading: Wash cells with PBS. Incubate with 10 µM DCFH-DA (2',7'-dichlorofluorescin diacetate) in serum-free media for 30 min at 37°C.

  • Note: Serum esterases will cleave DCFH-DA prematurely; use serum-free media.

• Wash: Remove extracellular probe.

• Treatment: Add Spiroketal Ester (at IC50 concentration) in phenol-red-free media.

• Kinetics: Measure Fluorescence (Ex/Em: 485/535 nm) every 15 mins for 2 hours.

• Controls:

  • Positive: H2O2 (100 µM) or Rosup.

  • Negative:[5] NAC (N-acetyl cysteine) pre-treatment (ROS scavenger) should block the signal.

References

• Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of Immunological Methods, 65(1-2), 55-63.

• Clinical and Laboratory Standards Institute (CLSI). (2018). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition (M07-A11).

• Stierle, A. A., et al. (2006). Berkelic acid, a novel spiroketal with selective anticancer activity from an acid mine waste fungal extremophile.[6] Journal of Organic Chemistry, 71(14), 5357-5360.[6]

• Wang, H., & Joseph, J. A. (1999). Quantifying cellular oxidative stress by dichlorofluorescein assay using microplate reader. Free Radical Biology and Medicine, 27(5-6), 612-616.

Sources

• 1. Synthesis and evaluation of antimicrobial activity, cytotoxic and pro-apoptotic effects of novel spiro-4H-pyran derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. merckmillipore.com [merckmillipore.com]
• 3. journals.asm.org [journals.asm.org]
• 4. pdb.apec.org [pdb.apec.org]
• 5. CLSI broth microdilution method for testing susceptibility of Malassezia pachydermatis to thiabendazole - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Berkelic acid, a novel spiroketal with selective anticancer activity from an acid mine waste fungal extremophile - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Application Guide: (1,4-Dioxaspirononan-6-yl)methyl acetate in Pharmaceutical Synthesis

Technical Application Guide: (1,4-Dioxaspiro[1]nonan-6-yl)methyl acetate in Pharmaceutical Synthesis

Target Audience: Process Chemists, Synthetic Methodologists, and Drug Discovery Scientists Content Focus: Structural profiling, orthogonal deprotection strategies, and validated experimental protocols.

Executive Summary

In modern drug discovery, the construction of highly functionalized, stereodefined cyclopentanoid scaffolds is a recurring challenge. (1,4-Dioxaspiro[1]nonan-6-yl)methyl acetate (CAS: 339184-87-1) serves as a premier, conformationally locked pharmaceutical intermediate . By masking a reactive 2-(hydroxymethyl)cyclopentan-1-one core with two distinct, orthogonally reactive protecting groups, this building block allows chemists to execute complex multi-step syntheses—such as the development of carbocyclic nucleosides and prostaglandin analogs—with absolute chemoselectivity and diastereofacial control.

Mechanistic Rationale & Structural Merits

As a Senior Application Scientist, I emphasize that the selection of an intermediate must be driven by its mechanistic utility rather than mere availability. The architecture of (1,4-Dioxaspiro[1]nonan-6-yl)methyl acetate offers two profound synthetic advantages:

• Orthogonal Protection: The molecule features a ketone protected as a 1,4-dioxaspiro[1]nonane ketal and a primary alcohol protected as an acetate ester. The causality behind this design is strictly chemical orthogonality. The spiroketal is highly stable to basic, nucleophilic, and reducing conditions, whereas the acetate is stable to mild acids and oxidants 2[2]. This allows for the selective unmasking of either functional group without perturbing the other.

• Stereochemical Directing Effects: The spiro-fused 1,3-dioxolane ring is not just a passive mask; it is an active stereocontrol element. The bulky ketal projects outward, creating significant steric hindrance on the alpha-face of the cyclopentane ring. When downstream functionalization occurs (e.g., nucleophilic addition or enolate alkylation), incoming reagents are directed almost exclusively to the beta-face, ensuring high diastereomeric excess (d.e.) 3[3].

Fig 1. Orthogonal protection strategy of the spiroketal and acetate motifs.

Application Workflows: Synthetic Divergence

The true power of this intermediate lies in its divergent potential. Depending on the target API, chemists can selectively route the molecule down two distinct pathways:

• Pathway A (Alcohol Elaboration): Selective cleavage of the acetate yields 1,4-Dioxaspiro[1]nonan-6-ylmethanol (CAS: 23153-74-4) 4[4]. This exposes the primary alcohol, which can be oxidized to an aldehyde for Wittig olefinations or converted to a leaving group (e.g., tosylate) for cross-coupling, all while the ketone remains safely masked.

• Pathway B (Ketone Unmasking): Mild acidic hydrolysis of the ketal yields 2-(acetoxymethyl)cyclopentan-1-one. This exposes the ketone for stereoselective reductions or enolate chemistry, while the primary alcohol remains protected against unwanted side reactions.

Fig 2. Synthetic divergence via selective deprotection of the acetate or ketal.

Standardized Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. The causality behind each reagent choice is explicitly detailed to prevent process deviations.

Protocol 1: Selective Saponification of the Acetate (Pathway A)

Objective: Cleave the acetate ester to yield the free primary alcohol without disturbing the acid-labile spiroketal.

Causality & Rationale: The choice of potassium carbonate (

) in methanol instead of aqueous is deliberate. Methanolysis (transesterification) prevents the formation of harsh hydroxide ions that could potentially trigger unwanted side reactions or epimerization at the C6 stereocenter.

Step-by-Step Procedure:

• Initialization: In an oven-dried round-bottom flask, dissolve (1,4-Dioxaspiro[1]nonan-6-yl)methyl acetate (1.0 equiv, 10 mmol) in anhydrous Methanol (50 mL) to create a 0.2 M solution.

• Reagent Addition: Add finely powdered anhydrous

  (0.5 equiv, 5 mmol) in one portion at 25 °C.

• Reaction Monitoring: Stir the suspension vigorously at room temperature. Self-Validation: Monitor via TLC (Hexanes/EtOAc 7:3). The starting material (

  ) will cleanly convert to a more polar spot ( ) over 2-3 hours.

• Quench & Extraction: Once complete, concentrate the methanol in vacuo to 20% volume. Dilute with Ethyl Acetate (50 mL) and quench with distilled water (25 mL).

• Workup: Separate the organic layer. Extract the aqueous layer with EtOAc (2 × 25 mL). Wash the combined organics with brine, dry over anhydrous

  , and concentrate.

• Analytical Validation:

  NMR should confirm the complete disappearance of the sharp acetate methyl singlet at ppm, while the multiplet for the ethylene ketal protons ( ppm) remains fully intact.

Protocol 2: Selective Hydrolysis of the Spiroketal (Pathway B)

Objective: Unmask the cyclopentanone core while leaving the primary acetate ester fully intact.

Causality & Rationale: Biphasic acidic hydrolysis using 1N

in THF is chosen because THF completely solubilizes the organic substrate while maintaining miscibility with the aqueous acid. The critical process parameter here is the immediate neutralization with saturated prior to solvent evaporation; failing to neutralize will result in the auto-catalyzed cleavage of the acetate ester as the acid concentrates.

Step-by-Step Procedure:

• Initialization: Dissolve the starting material (1.0 equiv, 10 mmol) in THF (30 mL).

• Hydrolysis: Add 1N aqueous

  (15 mL) dropwise at 25 °C.

• Reaction Monitoring: Stir at room temperature for 4-6 hours. Self-Validation: Monitor via TLC. The starting material will convert to a slightly less polar, UV-inactive spot (stains strongly with anisaldehyde or PMA).

• Critical Neutralization: Cool the mixture to 0 °C. Slowly add saturated aqueous

  until the pH of the aqueous layer reaches 7.5-8.0. Do not skip this step.

• Workup: Extract the mixture with Dichloromethane (3 × 30 mL). Wash the combined organics with brine, dry over

  , and concentrate under reduced pressure.

Quantitative Data & Specifications

The following table summarizes the physicochemical properties and expected process metrics for this intermediate, providing a baseline for process chemistry scale-up.

Property / Process Metric	Value / Specification
Compound Name	(1,4-Dioxaspiro[1]nonan-6-yl)methyl acetate
CAS Registry Number	339184-87-1
Molecular Formula
Molecular Weight	200.23 g/mol
Ketal Stability Profile	Stable at pH > 7, inert to Grignard/Hydride reagents
Acetate Stability Profile	Stable at pH < 7, inert to Swern/Dess-Martin oxidation
Typical Saponification Yield	> 95% (Protocol 1, / MeOH)
Typical Ketal Hydrolysis Yield	85 - 90% (Protocol 2, 1N / THF)

References

• Benchchem. "1,4-Dioxaspiro[1]nonan-6-ylmethanol - Applications in Drug Discovery and Organic Synthesis." Benchchem Product Data. Available at:

• Aquila Pharmatech LLC. "Product Details: A13991 - 1,4-Dioxaspiro[1]nonane-6-methanol,acetate(9CI)." Aquila Pharmatech Catalog. Available at:

• ResearchGate. "Strategies in Spiroketal Synthesis Revisited: Recent Applications and Advances." ResearchGate Publications.

• Benchchem. "1,4-Dioxaspiro[1]nonan-6-ylmethanol - Chemical Properties." Benchchem Database. Available at:

Sources

• 1. 1,4-Dioxaspiro[4.4]nonane-6-methanol, 6-methyl-, 6-(4-methylbenzenesulfonate) | 37619-37-7 [chemicalbook.com]
• 2. 1,4-Dioxaspiro[4.4]nonan-6-ylmethanol|CAS 23153-74-4 [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 1,4-Dioxaspiro[4.4]nonan-6-ylmethanol|CAS 23153-74-4 [benchchem.com]

The Spiroketal Moiety: A Three-Dimensional Scaffold for Modern Drug Discovery

An Application Note for Drug Development Professionals

Abstract

The spiroketal is a privileged structural motif increasingly recognized for its profound impact on medicinal chemistry and drug design.[1][2][3] Comprising two rings linked by a single tetrahedral carbon, with each ring containing an oxygen atom adjacent to this spirocenter, the spiroketal imposes a rigid, three-dimensional geometry that is highly advantageous for molecular recognition.[4][5][6] This application note provides an in-depth guide for researchers and drug development professionals on the strategic role of the spiroketal moiety. We will explore its unique stereoelectronic properties, detail robust synthetic protocols, and showcase its successful application in approved therapeutics, thereby providing a comprehensive framework for leveraging this scaffold in next-generation drug discovery programs.

The Spiroketal Advantage: Why This Scaffold?

In an era where exploring new chemical space is paramount, moving beyond flat, aromatic systems is a key objective. The spiroketal scaffold offers a compelling solution due to its inherent three-dimensionality.[6] This rigid, non-planar structure allows for the precise spatial projection of functional groups, enabling more sophisticated and selective interactions with complex biological targets like protein binding pockets.[6]

Key Physicochemical and Structural Benefits:

• Reduced Lipophilicity: The introduction of sp³-rich spiroketal centers often lowers the calculated logP (cLogP) compared to their flat aromatic counterparts, which can improve aqueous solubility and lead to more favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.[6][7]

• Metabolic Stability: The quaternary spirocenter is sterically hindered and lacks easily oxidizable C-H bonds, often blocking common sites of metabolic attack and enhancing the compound's half-life.

• Conformational Rigidity: Unlike flexible aliphatic chains, the spiroketal framework locks the molecule into a limited number of well-defined conformations.[5] This pre-organization reduces the entropic penalty upon binding to a target, potentially leading to higher binding affinity and potency.

• Novelty and IP Space: Spiroketal-containing molecules represent a departure from traditional drug scaffolds, offering opportunities to secure intellectual property in crowded therapeutic areas.[8]

The conformational behavior of spiroketals is largely governed by a powerful stereoelectronic phenomenon known as the anomeric effect .[9][10] This effect describes the thermodynamic preference for an electronegative substituent on a heterocyclic ring to occupy the axial position, despite potential steric hindrance.[11][12] This is due to a stabilizing hyperconjugative interaction between a lone pair on the endocyclic oxygen and the antibonding (σ*) orbital of the exocyclic C-O bond.[9][10] In a spiroketal, this "double anomeric effect" provides a powerful tool for controlling the three-dimensional structure, making it a predictable and designable scaffold.

Logical Framework for Spiroketal Drug Design

Caption: Workflow for spiroketal-based drug discovery.

Synthetic Strategies & Protocols

The synthesis of spiroketals is a well-established field, with strategies broadly divided into two categories: thermodynamically controlled and kinetically controlled cyclizations. The choice of strategy is critical as the stereochemistry at the spirocenter can profoundly influence biological activity.

Protocol: Thermodynamically Controlled Acid-Catalyzed Spiroketalization

This is the classical and most direct method, relying on the formation of the most stable spiroketal isomer under equilibrium conditions.[4][13] It is suitable when the desired natural product or drug candidate possesses the thermodynamically favored configuration.

Causality: The reaction proceeds via acid-catalyzed formation of a hemiacetal, followed by intramolecular attack of a second hydroxyl group. The reversibility of the reactions under acidic conditions allows the system to equilibrate to the lowest energy state, which is typically the one that maximizes the anomeric effect and minimizes steric strain.[9]

Materials:

• Dihydroxyketone precursor (1.0 eq)

• Anhydrous Dichloromethane (DCM) or Toluene

• Acid catalyst: p-Toluenesulfonic acid (p-TSA, 0.1 eq) or Camphorsulfonic acid (CSA, 0.1 eq)

• Anhydrous Magnesium Sulfate (MgSO₄) or molecular sieves (4Å)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Procedure:

• Dissolve the dihydroxyketone precursor in anhydrous DCM (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stirrer.

• Add a dehydrating agent such as activated 4Å molecular sieves or anhydrous MgSO₄.

• Add the acid catalyst (e.g., p-TSA, 0.1 eq) to the solution.

• Stir the reaction at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-12 hours).

• Validation: Upon completion, quench the reaction by adding saturated NaHCO₃ solution. Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Characterization: Confirm the structure and stereochemistry of the purified spiroketal using ¹H NMR, ¹³C NMR (the spiroketal carbon typically appears at δ 95-110 ppm), and 2D NMR techniques like NOESY to establish through-space correlations that define the relative stereochemistry.[14][15]

Protocol: Kinetically Controlled Stereoselective Spiroketalization

To access less stable, "non-anomeric" spiroketals, kinetically controlled methods that are not reversible are required.[1][9][13] These approaches often rely on metal-mediated or reagent-controlled cyclizations where the transition state geometry dictates the stereochemical outcome.

Causality: The following protocol uses a Lewis acid to pre-organize the substrate, tethering the epoxide and hydroxyl groups.[16] This coordination activates the epoxide for nucleophilic attack and directs the trajectory of the intramolecular cyclization, leading to a specific stereoisomer with retention of configuration, overriding the inherent thermodynamic preference for inversion.[16]

Materials:

• Glycal epoxide precursor (1.0 eq)

• Anhydrous Tetrahydrofuran (THF), freshly distilled

• Titanium(IV) isopropoxide (Ti(Oi-Pr)₄, 1.1 eq)

• Anhydrous Diisopropylethylamine (DIPEA, 2.0 eq)

• Saturated ammonium chloride (NH₄Cl) solution

• Solvents for workup and chromatography

Procedure:

• Under an inert atmosphere (Argon or Nitrogen), dissolve the glycal epoxide precursor in anhydrous THF (0.05 M) in a flame-dried flask.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add DIPEA (2.0 eq) to the solution, followed by the slow, dropwise addition of Ti(Oi-Pr)₄ (1.1 eq).

• Stir the reaction mixture at -78 °C for 30 minutes, then allow it to warm slowly to room temperature over 16 hours. Monitor by TLC.

• Validation: Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product via flash column chromatography.

• Characterization: Perform extensive NMR analysis (¹H, ¹³C, COSY, HSQC, NOESY) to confirm the formation of the kinetically favored product and verify that its stereochemistry is distinct from the product of thermodynamic cyclization.

Applications in Drug Discovery: From Nature to Clinic

The spiroketal motif is prevalent in a wide array of biologically active natural products, which have inspired numerous drug discovery campaigns.[17][18]

Case Study: Avermectins and Ivermectin

The avermectins are a class of 16-membered macrocyclic lactones with a spiroketal core, isolated from Streptomyces avermitilis.[4] Their potent anthelmintic properties led to the development of the semi-synthetic derivative, Ivermectin, a cornerstone therapy for parasitic infections like onchocerciasis and lymphatic filariasis.[18] The spiroketal moiety in Ivermectin is crucial for locking the macrocycle in the correct conformation to bind to glutamate-gated chloride channels in invertebrates, leading to paralysis and death of the parasite.[4]

Case Study: Tofogliflozin

Tofogliflozin is a modern example of rational drug design incorporating a spiroketal.[4] It is an SGLT2 inhibitor used for the treatment of type 2 diabetes. The drug features an O-spiroketal C-arylglucoside scaffold.[19] Here, the spiroketal serves as a rigid and metabolically stable replacement for a more conventional glycosidic linkage, contributing to the drug's excellent pharmacokinetic profile and high selectivity for the SGLT2 transporter.

Table 1: Spiroketals in Approved and Investigational Drugs

Drug/Candidate	Therapeutic Area	Role of Spiroketal Moiety	Status
Ivermectin	Antiparasitic	Essential for maintaining the bioactive conformation of the macrocycle.[4][18]	Approved
Griseofulvin	Antifungal	Forms the core rigid structure of the molecule.[6][20]	Approved
Spironolactone	Diuretic/Antihypertensive	A spiro-lactone fused to the steroid backbone, crucial for mineralocorticoid receptor antagonism.[20][21]	Approved
Tofogliflozin	Antidiabetic (SGLT2 Inhibitor)	Provides a stable, rigid scaffold mimicking a glucose linkage.[4]	Approved
Rubromycins	Anticancer/Antibiotic	The benzannulated spiroketal is the core pharmacophore for telomerase inhibition.[22]	Investigational

Visualizing the Impact of Spiroketal Integrationdot

Sources

• 1. mskcc.org [mskcc.org]
• 2. Benzannulated spiroketal natural products: isolation, biological activity, biosynthesis, and total synthesis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Spiroketals - Wikipedia [en.wikipedia.org]
• 5. BJOC - Structure and conformational analysis of spiroketals from 6-O-methyl-9(E)-hydroxyiminoerythronolide A [beilstein-journals.org]
• 6. tandfonline.com [tandfonline.com]
• 7. Balancing Act: Optimizing Physicochemical Properties for Successful Drug Discovery - PharmaFeatures [pharmafeatures.com]
• 8. books.rsc.org [books.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Stereoelectronic power of oxygen in control of chemical reactivity: the anomeric effect is not alone - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 11. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 12. youtube.com [youtube.com]
• 13. Recent synthetic approaches toward non-anomeric spiroketals in natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. BJOC - Synthesis of the spiroketal core of integramycin [beilstein-journals.org]
• 15. beilstein-journals.org [beilstein-journals.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Spiroketal natural products isolated from traditional Chinese medicine: isolation, biological activity, biosynthesis, and synthesis - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 18. Recent progress in the isolation, bioactivity, biosynthesis, and total synthesis of natural spiroketals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Synthetic Routes to Approved Drugs Containing a Spirocycle - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Synthetic Routes to Approved Drugs Containing a Spirocycle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Designed Spiroketal Protein Modulation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Substituted 1,4-Dioxaspiro[4.4]nonanes

Welcome to the technical support center for the synthesis of substituted 1,4-dioxaspiro[4.4]nonanes. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important structural motif. The 1,4-dioxaspiro[4.4]nonane core, a type of spiroketal, is a prevalent feature in various natural products and serves as a crucial building block in medicinal chemistry. However, its synthesis is often accompanied by challenges related to yield, purity, and stereocontrol.

This document provides in-depth, field-proven insights in a user-friendly question-and-answer format, combining troubleshooting guides for specific experimental hurdles with answers to frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing the 1,4-dioxaspiro[4.4]nonane core?

The most fundamental and widely used method is the acid-catalyzed ketalization (or acetalization) reaction between a cyclopentanone derivative and a suitable 1,2-diol.[1] This reaction is an equilibrium process where a molecule of water is eliminated. To drive the reaction to completion, the removal of water is essential, typically achieved through azeotropic distillation using a Dean-Stark apparatus or by employing a dehydrating agent.[2]

Caption: General workflow for acid-catalyzed spiroketalization.

Q2: How do I choose the right acid catalyst for the ketalization reaction?

The choice of catalyst is critical and depends on the stability of your substrates.

• Brønsted Acids: p-Toluenesulfonic acid (p-TsOH) and sulfuric acid (H₂SO₄) are common, effective, and inexpensive catalysts.[1][3] However, their strong acidity can cause side reactions like elimination or rearrangement, especially with sensitive substrates.[2]

• Lewis Acids: For substrates that are unstable under strongly acidic conditions, Lewis acids such as Ti(Oi-Pr)₄ can be a milder and more selective alternative.[4] Ti(Oi-Pr)₄ can mediate kinetic spirocyclization, offering a different selectivity profile compared to thermodynamically controlled reactions.[4][5]

• Heterogeneous Catalysts: Solid acid catalysts like montmorillonite KSF can also be employed. These offer the advantage of easier removal from the reaction mixture post-completion, simplifying the workup.[6][7]

Q3: I am synthesizing a chiral spiroketal. What are the key factors for achieving high stereoselectivity?

Stereocontrol is a significant challenge in spiroketal synthesis. The final stereochemical outcome is dictated by a balance between kinetic and thermodynamic control.[8]

• Thermodynamic Control: Under equilibrating (acidic) conditions, the most stable stereoisomer will be the major product. This stability is often governed by the anomeric effect and minimizing steric interactions. However, for some complex systems, multiple isomers can have similar energy levels, leading to mixtures.[9]

• Kinetic Control: This approach relies on reaction conditions that favor the faster-forming product, which may not be the most stable one. Kinetically controlled reactions, often run at lower temperatures with specific catalysts, can provide access to contrathermodynamic products.[5] For example, a Ti(Oi-Pr)₄-mediated reaction can proceed with retention of configuration at the anomeric carbon, independent of thermodynamic stability.[4]

• Chiral Pool Synthesis: Starting with enantiopure materials, such as derivatives of tartaric acid, is a robust strategy to ensure the chirality is transferred to the final spiroketal product.[3][10][11]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments.

Caption: A decision tree for troubleshooting common synthesis issues.

Issue 1: Consistently low yield in acid-catalyzed spiroketalization.

• Potential Cause 1: Incomplete Reaction. The ketalization is an equilibrium. If water is not efficiently removed, the equilibrium will not favor the product.

  • Recommended Solution: Ensure your Dean-Stark apparatus is functioning correctly and that the solvent is refluxing at a rate sufficient for azeotropic removal of water. For smaller scale reactions or when a Dean-Stark is impractical, use a dehydrating agent like anhydrous MgSO₄ or molecular sieves.[12]

• Potential Cause 2: Side Reactions. Under harsh acidic conditions or with prolonged heating, substrates can undergo side reactions such as elimination, polymerization, or intermolecular etherification, consuming starting material and reducing the yield.[2]

  • Recommended Solution:

    • Lower the Temperature: Run the reaction at the lowest temperature that still allows for efficient water removal.

    • Reduce Catalyst Loading: Use the minimum amount of acid catalyst required to promote the reaction. Titrate up if the reaction is too slow.

    • Switch to a Milder Catalyst: Consider using a Lewis acid like TiCl₄ or a heterogeneous catalyst to minimize degradation.[5]

• Potential Cause 3: Steric Hindrance. Highly substituted cyclopentanones or diols may react very slowly or not at all due to steric hindrance around the reactive centers.

  • Recommended Solution: Increase reaction times and/or temperature cautiously. If this fails, a different synthetic strategy, such as one involving intramolecular cyclization of a different precursor, may be necessary.[13]

Issue 2: The reaction mixture turns dark, and I isolate a tarry, intractable substance.

• Potential Cause: Substrate Polymerization/Degradation. This is common when using substrates that are sensitive to strong acids, such as those containing furan rings or other acid-labile functional groups.[2]

  • Recommended Solution:

    • Use Milder Conditions: This is the most critical step. Switch from a strong Brønsted acid to a milder Lewis acid or a buffered system.[4][5]

    • Protect Sensitive Groups: If other functional groups in your molecule are acid-sensitive, they should be protected prior to the spiroketalization step.

    • High Dilution: Running the reaction under high-dilution conditions can favor the desired intramolecular cyclization over intermolecular polymerization.[14]

Issue 3: I am struggling with the purification of my spiroketal. It co-elutes with impurities.

• Potential Cause: Similar Polarity. The spiroketal product may have a polarity very similar to that of the starting diol or unreacted ketone, making chromatographic separation difficult.

  • Recommended Solution:

    • Optimize Chromatography: Systematically screen different solvent systems for column chromatography. Small changes in eluent polarity (e.g., switching from ethyl acetate/hexane to dichloromethane/methanol) can significantly improve separation.[2][15] Consider using a different stationary phase, such as neutral or basic alumina, if silica gel fails.[2]

    • Derivatization: If the product or a key impurity has a reactive handle (e.g., a hydroxyl group), you can derivatize it to form an ester or a silyl ether. This will drastically change its polarity, making separation easy. The protecting group can be removed after purification.[2]

    • Recrystallization: If your product is a solid, recrystallization is a powerful purification technique. Test various solvent systems (e.g., ethyl acetate/hexane, ethanol) to find one that provides high-purity crystals.[14]

    • Workup Quench: Ensure the acidic catalyst is thoroughly quenched and removed during the aqueous workup (e.g., washing with saturated NaHCO₃ solution) to prevent on-column degradation or reaction reversal.[3][7]

Data & Protocols

Table 1: Comparative Synthesis Conditions for Substituted 1,4-Dioxaspiro[4.4]nonanes

Precursors	Catalyst	Solvent	Conditions	Yield	Reference
(2R,3R)-Diethyl tartrate + Cyclopentanone	p-TsOH·H₂O	Toluene	Reflux, 62 h (Dean-Stark)	78%	[3]
Methyl 9,10-dihydroxyoctadecanoate + Cyclopentanone	Montmorillonite KSF	Dichloromethane	Sonication, 45 min, RT	50.5%	[6][7]
Cyclopentanone + Ethylene Glycol	Hydrochloric Acid (0.1 mol%)	Ethylene Glycol	Ambient Temp, 24 h	>95% (Conv.)	[16]
(2R,3R)-Diethyl 1,4-dioxaspiro[4.4]nonane-2,3-dicarboxylate	LiOH (for hydrolysis)	THF/Methanol/H₂O	Stir, 6 h, RT	50%	[10]

Experimental Protocol: Synthesis of (2R,3R)-Diethyl 1,4-dioxaspiro[4.4]nonane-2,3-dicarboxylate[3]

This protocol is adapted from Minyaev et al., 2018, for the synthesis of a chiral spiroketal from diethyl L-tartrate.[3]

Materials:

• Diethyl L-tartrate (500 mmol)

• Cyclopentanone (500 mmol)

• p-Toluenesulfonic acid monohydrate (14.7 mmol)

• Toluene (600 ml)

• Saturated aqueous NaHCO₃ solution

• Anhydrous Na₂SO₄

Procedure:

• Reaction Setup: Equip a 1000 ml round-bottomed flask with a magnetic stirrer, a reflux condenser, and a Dean-Stark trap.

• Charging Reagents: Charge the flask with diethyl L-tartrate (85.47 ml, 500 mmol), cyclopentanone (44.23 ml, 500 mmol), toluene (600 ml), and p-toluenesulfonic acid monohydrate (2.80 g, 14.7 mmol).

• Reaction Execution: Heat the mixture to reflux. The water generated during the reaction will be collected in the Dean-Stark trap. Continue refluxing for approximately 62 hours or until no more water is collected.

• Work-up:

  • Cool the reaction mixture to room temperature. The resulting mixture will likely be dark brown.

  • Transfer the mixture to a separatory funnel and wash it twice with a saturated aqueous solution of NaHCO₃ (2 x 100 ml) to quench the acid catalyst.

  • Wash the organic layer twice with water (2 x 100 ml).

  • Dry the organic layer over anhydrous Na₂SO₄.

• Purification:

  • Filter off the drying agent.

  • Remove the toluene solvent on a rotary evaporator.

  • The resulting crude liquid can be purified by vacuum distillation (383–385 K, 265 Pa) to yield the pure product as a colorless liquid. Expected Yield: ~78% .

References

• Kurniawan, Y. S., et al. (2021). Synthesis of 1,4-Dioxaspiro[4.4] and 1,4-Dioxaspiro[4.5] Novel Compounds from Oleic Acid as Potential Biolubricant. Molekul, 16(2), 113-124.

• Minyaev, M. E., et al. (2018). (2R,3R)-1,4-Dioxaspiro[4.4]nonane-2,3-dicarboxylic and (2R,3R)-1,4-dioxaspiro[4.5]decane-2,3-dicarboxylic acids. Acta Crystallographica Section E: Crystallographic Communications, 74(8), 1058-1062. [Link]

• Hume, P. A., et al. (2015). Dictating Thermodynamic Control through Tethering: Applications to Stereoselective Bis-Spiroketal Synthesis. Angewandte Chemie International Edition, 54(28), 8260-8264. [Link]

• Minyaev, M. E., et al. (2018). Acta Cryst. E74, 1058-1062. [Link]

• Kurniawan, Y. S., et al. (2017). Synthesis of 1,4-Dioxaspiro[4.4] and 1,4-Dioxaspiro[4.5] Novel Compounds from Oleic Acid as Potential Biolubricant. ResearchGate. [Link]

• El Sous, M., et al. (2005). Total synthesis of spiroketal containing natural products: kinetic vs. thermodynamic approaches. Arkivoc, 2005(5), 139-153. [Link]

• Bhatt, U., et al. (2008). Asymmetric Synthesis of Naturally Occuring Spiroketals. Molecules, 13(9), 1937-2011. [Link]

• Ballini, R., et al. (2008). Nitroalkanes as Central Reagents in the Synthesis of Spiroketals. Molecules, 13(2), 433-445. [Link]

• Parker, K. A., & Chang, W. (2009). Stereoselective Synthesis of Benzannulated Spiroketals: Influence of the Aromatic Ring on Reactivity and Conformation. The Journal of Organic Chemistry, 74(24), 9375-9383. [Link]

• Wang, X., et al. (2014). Facile Synthesis of Halogenated Spiroketals via a Tandem Iodocyclization. Organic Letters, 16(8), 2146-2149. [Link]

• Google Patents. (2010). Method for the Production of Substituted and Unsubstituted Cyclohexanone Monoketals. US20100217018A1.

• Dudley, G. B., et al. (2006). Stereocontrolled Synthesis of Spiroketals via Ti(Oi-Pr)4-Mediated Kinetic Spirocyclization of Glycal Epoxides with Retention of Configuration. Journal of the American Chemical Society, 128(4), 1104-1105. [Link]

• Li, W., et al. (2018). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. ACS Omega, 3(5), 5334-5343. [Link]

• Ye, S., et al. (2006). A stereoselective synthetic route to 1,6-Dioxaspiro[4.4]non-3-en-2-ones from cyclopropyl alkyl ketones and alpha-ketoesters. Organic Letters, 8(8), 1709-1712. [Link]

• Organic Syntheses. (2000). Stille Couplings Catalyzed by Palladium-on-Carbon with CuI as a Cocatalyst: Synthesis of 2-(4'-Acetylphenyl)thiophene. Organic Syntheses, 77, 135. [Link]

• Tietze, L. F., & Redert, T. (2015). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. Synthesis, 47(11), 1533-1544. [Link]

• Aponick, A. (2014). Spiroketal. Interesting Organic Chemistry and Natural Products. [Link]

• Guerrero-Caicedo, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. The Journal of Organic Chemistry, 85(1), 589-597. [Link]

• PubChem. 1,4-Dioxaspiro(4.4)nonane. National Center for Biotechnology Information. [Link]

• The Journal of Organic Chemistry. Useful route to 1,6-dioxaspiro[4.4]nonane and 1,6-dioxaspiro[4.5]decane derivatives. ACS Publications. [Link]

• Google Patents. (1986).

• Li, W., et al. (2018). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. ACS Omega, 3(5), 5334-5343. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. (2R,3R)-1,4-Dioxa­spiro­[4.4]nonane-2,3-di­carb­oxy­lic and (2R,3R)-1,4-dioxa­spiro­[4.5]decane-2,3-di­carb­oxy­lic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Stereoselective Synthesis of Benzannulated Spiroketals: Influence of the Aromatic Ring on Reactivity and Conformation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. papers.ssrn.com [papers.ssrn.com]
• 7. researchgate.net [researchgate.net]
• 8. arkat-usa.org [arkat-usa.org]
• 9. Dictating Thermodynamic Control through Tethering: Applications to Stereoselective Bis-Spiroketal Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.iucr.org [journals.iucr.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. GB2172887A - Purification of 1,4-dioxane - Google Patents [patents.google.com]
• 13. mdpi.com [mdpi.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Acetylation of Sterically Hindered Alcohols

Welcome to the Technical Support Center for advanced organic synthesis. Acetylating sterically hindered substrates—such as tertiary alcohols or complex natural product derivatives—often leads to frustrating side reactions, poor yields, or complete reaction failure.

This guide is engineered for researchers and drug development professionals. It bypasses basic textbook theory to address the specific mechanistic deviations that occur when steric bulk disrupts standard acylation pathways.

Diagnostic Flowchart

Before adjusting your protocol, identify the specific failure mode of your reaction. The flowchart below maps the two most common side reactions encountered with hindered alcohols: Elimination (due to acidic conditions) and N-Acylurea Formation (due to stalled carbodiimide coupling).

Diagnostic flowchart for identifying and resolving side reactions in hindered alcohol acetylation.

Frequently Asked Questions (Mechanisms & Causality)

Q1: I attempted to acetylate a tertiary alcohol using standard acid-catalyzed conditions (Fischer-Speier), but NMR shows the presence of an alkene instead of my ester. What happened? A1: You are observing an E1 elimination (dehydration) side reaction . Tertiary alcohols are highly susceptible to dehydration under Brønsted acidic conditions. The acid protonates the hydroxyl group, turning it into an excellent leaving group (water). Because steric hindrance prevents the acylating agent from attacking rapidly, the substrate instead forms a stable tertiary carbocation, which subsequently loses a neighboring proton to form an alkene[1]. Resolution: Switch to mild, neutral, or Lewis acid-catalyzed conditions. Catalysts like Bismuth triflate (Bi(OTf)₃) or Copper(II) triflate (Cu(OTf)₂) activate the anhydride without generating strong Brønsted acids, smoothly acetylating tertiary alcohols without competitive elimination[2].

Q2: I am using a Steglich esterification (DCC/DMAP) for a sterically demanding secondary alcohol. My yield is low, and I isolated a highly polar byproduct. What is this byproduct? A2: The byproduct is an N-acylurea . In a Steglich esterification, the carboxylic acid reacts with the carbodiimide (e.g., DCC or EDC) to form an O-acylisourea intermediate. This intermediate is highly reactive. However, if your alcohol is sterically hindered, its nucleophilic attack on the O-acylisourea is severely delayed. This kinetic bottleneck allows the O-acylisourea to undergo an intramolecular 1,3-rearrangement, forming a highly stable, unreactive N-acylurea dead-end product[1][3].

Q3: How does DMAP actually prevent this N-acylurea side reaction? A3: 4-Dimethylaminopyridine (DMAP) acts as a highly nucleophilic catalyst that outcompetes the 1,3-rearrangement. Because DMAP is significantly less sterically hindered and more nucleophilic than your target alcohol, it rapidly attacks the O-acylisourea intermediate. This forms a highly electrophilic N-acylpyridinium intermediate [1][3]. This new intermediate cannot undergo intramolecular rearrangement and acts as an exceptional acyl donor, reacting efficiently with the hindered alcohol to form the desired ester while regenerating the DMAP catalyst.

Mechanistic divergence in Steglich esterification showing N-acylurea formation vs. DMAP rescue.

Quantitative Catalyst Comparison

To optimize your reaction, select a catalytic system proven to handle steric bulk while suppressing specific side reactions.

Table 1: Quantitative Performance of Catalytic Systems for Hindered Alcohol Acetylation

Catalyst System	Substrate Type	Catalyst Loading	Reaction Temp	Primary Side Reaction Avoided	Reported Yield	Ref.
DCC / DMAP	t-Butyl alcohol	Catalytic	60 °C	Elimination	83%	[1]
Bi(OTf)₃	Tertiary alcohols	0.1 - 1.0 mol%	Room Temp	Elimination / N-Acylurea	Good to Excellent	[2]
Cu(CH₃CN)₄OTf	Adamantanol	1 mol%	Room Temp	Elimination	Excellent	[4]
RuCl₃ / [bmim][PF₆]	1-Ethynyl-1-cyclohexanol	5 mol%	40 °C	Elimination	High (1.2 eq Ac₂O)	[5]

Validated Experimental Protocols

The following protocols are designed as self-validating systems. The causality behind each step is explicitly stated so you can troubleshoot in real-time.

Protocol A: DMAP-Accelerated Steglich Esterification (Optimized against N-Acylurea)

Use this protocol when coupling a hindered alcohol with a complex carboxylic acid.

• Preparation: Dissolve the carboxylic acid (1.0 equiv) and the hindered alcohol (1.2 equiv) in anhydrous dichloromethane (DCM) (0.1 M concentration).

  • Causality: Anhydrous conditions are mandatory. Trace water will outcompete the hindered alcohol, hydrolyzing the O-acylisourea intermediate back into the starting carboxylic acid[1].

• Catalyst Addition: Add DMAP (0.2 to 0.5 equiv).

  • Causality: Standard Steglich protocols use 0.05 equiv DMAP. For hindered alcohols, increasing the DMAP loading up to 0.5 equiv ensures the O-acylisourea is trapped as the N-acylpyridinium intermediate faster than the competing 1,3-rearrangement can occur[3].

• Activation: Cool the mixture to 0 °C using an ice bath. Add DCC or DIC (1.1 equiv) dropwise.

  • Causality: Cooling the reaction kinetically slows down the 1,3-rearrangement of the O-acylisourea, widening the window for DMAP to perform its nucleophilic attack[1].

• Self-Validation Check: As the reaction warms to room temperature and stirs for 16-24h, a white precipitate (dicyclohexylurea, DCU) must form. If no precipitate forms, the initial activation step has failed.

• Workup: Filter off the DCU byproduct. Wash the filtrate with 0.5 M HCl (to remove DMAP), followed by saturated NaHCO₃, and brine. Dry over MgSO₄ and concentrate.

Protocol B: Lewis Acid-Catalyzed Acetylation (Using Bi(OTf)₃)

Use this protocol for the direct acetylation of tertiary or acid-sensitive alcohols using acetic anhydride.

• Preparation: Dissolve the tertiary alcohol (1.0 equiv) in anhydrous acetonitrile.

• Reagent Addition: Add acetic anhydride (1.5 - 2.0 equiv).

• Catalysis: Add Bi(OTf)₃ (0.1 to 1.0 mol%).

  • Causality: Bismuth triflate is a highly oxophilic Lewis acid. It coordinates to the carbonyl oxygen of acetic anhydride, drastically increasing its electrophilicity. Because it does not generate a high concentration of free protons, it completely suppresses the E1 dehydration pathway that plagues tertiary alcohols[2].

• Self-Validation Check: Monitor by TLC. The reaction should remain homogeneous and proceed rapidly at room temperature. If the starting material persists, ensure the Bi(OTf)₃ was stored in a desiccator, as moisture degrades its catalytic efficiency.

• Workup: Quench the reaction by adding saturated aqueous NaHCO₃ to neutralize the generated acetic acid. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.

References[5] Ruthenium(III) Chloride Catalyzed Acylation of Alcohols, Phenols, and Thiols in Room Temperature Ionic Liquids. National Institutes of Health (PMC).https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1388200/[3] Linker-Free Hyaluronic Acid-Dexamethasone Conjugates: pH-Responsive Nanocarriers for Targeted Anti-Inflammatory Therapy. MDPI.https://www.mdpi.com/1999-4923/15/7/1880[1] A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Royal Society of Chemistry.https://pubs.rsc.org/en/content/articlelanding/2021/gc/d1gc02251b[2] Acetic Acid Esters - Protecting Groups. Organic Chemistry Portal. https://www.organic-chemistry.org/protectivegroups/hydroxyl/acetates.htm[4] Mild and Highly Efficient Copper(I) Inspired Acylation of Alcohols and Polyols. MDPI.https://www.mdpi.com/1420-3049/22/1/159

Sources

• 1. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 2. Acetic Acid Esters, Acetates [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Ruthenium(III) Chloride Catalyzed Acylation of Alcohols, Phenols, and Thiols in Room Temperature Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]

Optimization of acetylation reaction conditions for primary alcohols

The following technical guide is structured as a dynamic support center for researchers optimizing acetylation reactions. It moves beyond generic textbook definitions to address the practical, failure-prone variables in the lab.

Topic: Optimization of Acetylation Reaction Conditions Role: Senior Application Scientist Status: Active | Version: 2.4

The "Gold Standard" Protocol & Mechanism

User Query: I need a robust, high-yielding protocol for acetylating a primary alcohol. What is the industry standard starting point?

Scientist Response: For 90% of primary alcohols, the Steglich Esterification variant using Acetic Anhydride (

), Pyridine, and DMAP (4-Dimethylaminopyridine) is the most reliable method. It operates under mild conditions and is kinetically superior to acid-catalyzed Fisher esterification.

Standard Operating Procedure (SOP)

Parameter	Recommendation	Rationale
Stoichiometry	Alcohol (1.0 eq) : (1.2–1.5 eq)	Slight excess drives equilibrium to completion.
Base	Pyridine (1.5–2.0 eq) or (2.0 eq)	Neutralizes acetic acid byproduct; acts as solvent/co-solvent.
Catalyst	DMAP (0.05–0.1 eq)	Critical: Acts as a nucleophilic "turbocharger" (see mechanism below).
Solvent	DCM ( ) or THF	DCM is preferred for solubility; THF for polar substrates.
Temperature		Start cold to suppress exotherms, then warm to drive kinetics.

The "Turbocharger" Mechanism (DMAP Catalysis)

Why it works: DMAP is approximately

times more active than pyridine alone. It attacks the anhydride to form a highly reactive N-acylpyridinium intermediate, which is much more susceptible to nucleophilic attack by the alcohol than the anhydride itself.[1]

Figure 1: The catalytic cycle of DMAP. The formation of the N-acetylpyridinium ion lowers the activation energy for the alcohol attack.

Troubleshooting: Yield & Kinetics

User Query: My reaction is stalling at 60% conversion after 12 hours. Adding more

didn't help. What's wrong?

Scientist Response: Stalling is rarely due to a lack of reagent; it is usually a kinetic trap or catalyst deactivation .

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Stall < 70%	Water Contamination	hydrolyzes faster than it reacts with alcohol if wet. Action: Dry solvent over molecular sieves (3Å). Increase to 3.0 eq.
Sluggish Rate	Steric Hindrance	If the primary alcohol is neopentyl (bulky neighbors), standard acetylation is slow. Action: Switch solvent to pure Pyridine (solvent-free) or heat to 40°C.
No Reaction	DMAP Deactivation	In acidic media, DMAP protonates and loses catalytic activity. Action: Ensure excess base (Pyridine/ ) is present to keep DMAP free.

Decision Logic for Low Yields

Figure 2: Diagnostic flowchart for resolving incomplete acetylation reactions.

Selectivity: Primary vs. Secondary Alcohols

User Query: I have a diol with one primary and one secondary alcohol. How do I acetylate ONLY the primary one?

Scientist Response: You must exploit the steric difference between the two groups. The standard DMAP method is too aggressive and will acetylate both. You need a "softer" approach.

Recommended Protocol: Ethyl Acetate Transesterification Instead of using highly reactive anhydrides, use Ethyl Acetate (EtOAc) as both the solvent and the acetyl donor, catalyzed by mild solid bases.

• Reagents: EtOAc (Solvent),

  (Solid, 1.0 eq).

• Conditions: Stir at room temperature.

• Mechanism: Transesterification. Primary alcohols react significantly faster than secondary alcohols in this reversible equilibrium.

• Alternative: Use Acetyl Chloride (1.0 eq) at -78°C with Collidine as the base. The low temperature prevents the reagent from overcoming the activation energy required to attack the secondary alcohol [1].

Workup & Purification: The "Pyridine Problem"

User Query: I can't get rid of the pyridine smell, and it's streaking on my TLC. How do I remove it completely?

Scientist Response: Pyridine is notorious for sticking to products. Simple evaporation is insufficient because it forms an azeotrope with water and binds to polar compounds.

The Copper Sulfate Wash (The "Blue" Method)

This is the most effective chemical method for removing pyridine without using strong acids that might damage sensitive substrates.

• Dilute: Dilute the reaction mixture with EtOAc or Hexanes.

• Wash: Wash the organic layer with saturated aqueous

  (Copper Sulfate) solution.

  • Visual Indicator: The aqueous layer will turn deep blue (formation of

    complex).

• Repeat: Repeat until the aqueous wash remains light blue/green.

• Finalize: Wash with water, then brine, and dry over

  .

Alternative: The Acid Wash

If your product is acid-stable :

• Wash organic layer 2x with 1M HCl .

• Pyridine is converted to Pyridinium Chloride (

  ), which is highly water-soluble and leaves the organic layer.

Figure 3: Workup decision tree for effective pyridine removal.

Green & Catalyst-Free Alternatives

User Query: I need to avoid toxic amines like pyridine and DMAP for a pharmaceutical intermediate. What are my options?

Scientist Response: For strict regulatory requirements (low ppm amines), use Lewis Acid Catalysis or Solid-Supported Reagents .

• Iodine (

  ) Catalysis:

  • Protocol: Alcohol +

    (1.2 eq) + (1-5 mol%).

  • Benefit: Solvent-free, extremely fast, and the catalyst is cheap.

• Metal Triflates (

  or ):

  • Protocol: 0.5 mol% catalyst in

    .

  • Benefit: Highly active, reusable, and works with acid-sensitive substrates [2].[2]

• Biocatalysis (Lipases):

  • Protocol: Candida antarctica Lipase B (CAL-B) + Vinyl Acetate.

  • Benefit: Extremely mild (pH 7), runs at room temp, and offers kinetic resolution (selectivity) for chiral centers nearby.

References

• Mallesha, N., et al.[3][4] "A Green Method for Selective Acetylation of Primary Alcohols using Ethyl Acetate and Solid Potassium Carbonate."[3][4][5] Journal of Chemical Research, vol. 35, no.[3] 9, 2011, pp. 536-539.[3] Link

• Chandra, K. L., et al. "Copper(II) Triflate as an Efficient Catalyst for Acetylation of Alcohols, Phenols, and Thiols."[2][6] Tetrahedron Letters, vol. 58, 2002, pp. 1369-1374.[6] Link

• BenchChem. "The Nucleophilic Catalysis of 4-Dimethylaminopyridine in Acylation Reactions." BenchChem Technical Guides, 2025. Link

• Xu, S., et al.[7] "The DMAP-Catalyzed Acetylation of Alcohols—A Mechanistic Study." Chemistry – A European Journal, vol. 11, no. 16, 2005, pp. 4751-4757. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. Ester synthesis by acylation [organic-chemistry.org]
• 3. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Acetic Acid Esters, Acetates [organic-chemistry.org]
• 7. semanticscholar.org [semanticscholar.org]

Work-up procedure to remove pyridine and acetic acid after acetylation

Welcome to the Purification Technical Support Center.

Ticket Subject: Removal of Pyridine and Acetic Acid Post-Acetylation. Assigned Specialist: Senior Application Scientist.

Executive Summary

Acetylation using acetic anhydride (

) and pyridine ( ) is a cornerstone transformation in organic synthesis.[1] However, the work-up is often complicated by the high boiling points of pyridine (115°C) and acetic acid (118°C), and their tendency to poison downstream catalysts or degrade sensitive functionalities.

This guide provides three validated workflows ranging from robust aqueous extraction to gentle azeotropic removal, ensuring you can isolate your product regardless of its chemical sensitivity.

Module 1: Decision Framework

Before selecting a protocol, assess your substrate's stability using the logic flow below.

Figure 1: Protocol Selection Decision Tree. Select Method C for sensitive compounds to avoid hydrolysis.

Module 2: The Protocols

Method A: The Standard Aqueous Work-up (The "Gold Standard")

Best for: Stable, lipophilic compounds.

Mechanism: This method utilizes pH manipulation to convert the reagents into water-soluble ionic species.[2]

• Pyridine Removal:

  (Pyridinium chloride, water-soluble).

• Acetic Acid Removal:

  (Sodium acetate, water-soluble).

Protocol:

• Dilution: Dilute the reaction mixture with an organic solvent (EtOAc or

  ). Avoid DCM if possible to prevent emulsions.[3]

• Acid Wash: Wash the organic layer 2

  with 1M HCl .

  • Note: Keep the aqueous layer acidic (pH < 2) to ensure pyridine remains protonated.

• Base Wash: Wash the organic layer 2

  with Saturated .[3][4]

  • Caution: Evolution of

    gas will occur. Vent the separatory funnel frequently.

• Brine Wash: Wash 1

  with saturated brine to remove residual water.

• Dry & Concentrate: Dry over

  or and concentrate in vacuo.

Method B: The Copper(II) Sulfate Wash

Best for: Visual confirmation of pyridine removal without using strong mineral acids.

Mechanism: Copper(II) ions coordinate with pyridine to form a water-soluble complex.

• Visual Indicator: The aqueous layer turns from light blue to deep violet/purple as it extracts pyridine.

Protocol:

• Preparation: Prepare a saturated aqueous solution of Copper(II) Sulfate (

  ).

• Extraction: Wash the organic layer with the

  solution.[2][5]

• Observation:

  • Wash 1: Aqueous layer turns deep purple (Heavy pyridine load).

  • Wash 2: Aqueous layer turns light purple/blue.

  • Wash 3: Aqueous layer remains the original light blue color of the stock solution.

• Completion: When the aqueous layer no longer changes color, pyridine is removed.[6]

• Cleanup: Wash 1

  with water (to remove copper salts) and 1 with brine.

Method C: Azeotropic Distillation

Best for: Acid-sensitive compounds (e.g., acetals, glycosides) or when "dry" work-up is preferred.

Mechanism: Pyridine and acetic acid form azeotropes (or near-azeotropic mixtures) with specific hydrocarbon solvents, allowing them to be co-distilled at temperatures lower than their natural boiling points.

Azeotrope Data Table:

Component A	Component B (Entrainer)	Azeotrope BP	Composition (approx.)[7]
Pyridine	Water	92.6°C	57% Pyridine
Pyridine	Toluene	~110°C	Co-distills effectively
Acetic Acid	Toluene	100.6°C	28% Acetic Acid
Acetic Acid	Heptane	91.7°C	33% Acetic Acid

Protocol:

• Evaporation: Concentrate the crude reaction mixture on a rotary evaporator to remove the bulk of solvents.

• The "Chase": Add Toluene (approx. 2-3x reaction volume) to the residue.

• Co-evaporation: Concentrate again. The toluene will carry off residual pyridine and acetic acid.

• Repeat: Repeat step 2-3 twice.

• Final Polish: If traces remain, a final chase with Heptane or Cyclohexane can help remove the last of the toluene/pyridine.

Module 3: Troubleshooting & FAQs

Q1: I used Method A, but my product decomposed. What happened? A: Your product likely contains acid-labile protecting groups (e.g., TBDMS ethers, acetals, or Boc groups). The 1M HCl wash (pH ~1) is too harsh.

• Fix: Switch to Method B (

  ) or Method C (Azeotrope) . If you must use an aqueous wash, use a pH 4-5 buffer (e.g., or Citrate buffer) instead of HCl.

Q2: I have a terrible emulsion during the extraction. How do I break it? A: Emulsions are common when using DCM or when the aqueous layer density matches the organic layer.

• Immediate Fixes:

  • Add Brine: Increases the density and ionic strength of the aqueous layer.

  • Filtration: Filter the entire mixture through a pad of Celite to break physical suspensions.

  • Time: Allow it to sit overnight.

• Prevention: Use EtOAc instead of DCM. If DCM is required, dilute significantly.

Q3: My product is water-soluble. I cannot use aqueous washes. A: Do not use Method A or B.

• Protocol: Use Method C (Azeotrope) to remove the bulk reagents.

• Purification: Following azeotropic removal, purify directly via Reverse-Phase Chromatography (C18) or Ion-Exchange Resin. Lyophilization (freeze-drying) is also effective for removing acetic acid.

Q4: I still smell pyridine after the work-up. A: The human nose detects pyridine at parts per billion. A faint smell does not necessarily mean significant impurity.

• Verification: Run a

  NMR. Pyridine peaks appear in the aromatic region ( 8.6, 7.6, 7.2 ppm).

• Remedy: If peaks are present, redissolve in toluene and rotovap again (Method C).

References

• MIT OpenCourseWare. (n.d.). Extraction and Washing Guide.[1][2][3] Massachusetts Institute of Technology. [Link]

• University of Rochester. (n.d.). Not Voodoo: Work-up and Purification.[1] Department of Chemistry. [Link]

• National Institutes of Health (NIH). (2021). O-Acetylation using acetic anhydride in pyridine.[1][4][8] Glycoscience Protocols. [Link]

• Gmehling, J., et al. (2004). Azeotropic Data for Binary Mixtures.[7] CRC Handbook of Chemistry and Physics.[9] [Link]

Sources

• 1. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. ocw.mit.edu [ocw.mit.edu]
• 4. US20100222568A1 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chemcraft.su [chemcraft.su]
• 8. researchgate.net [researchgate.net]
• 9. Azeotrope tables - Wikipedia [en.wikipedia.org]

Purification strategies for separating spiroketal diastereomers

Welcome to the Technical Support Center for Spiroketal Purification. As a Senior Application Scientist, I have designed this guide to address the complex chromatographic challenges associated with resolving spiroketal diastereomers.

Spiroketals are ubiquitous structural motifs in bioactive natural products (e.g., pectenotoxins, spongistatins, and pleurospiroketals)[1][2]. Because diastereomers possess nearly identical physicochemical properties, their separation requires highly selective stationary phases and precise control over mobile phase thermodynamics. Furthermore, the inherent stereoelectronic properties of the spiroketal core make these molecules highly susceptible to on-column degradation or equilibration[1][3].

This guide provides field-proven troubleshooting strategies, self-validating protocols, and the mechanistic causality behind each experimental choice.

Part 1: Troubleshooting & FAQs (Mechanistic Causality)

Q1: During HPLC purification, my spiroketal diastereomers elute as a single broad peak with a "plateau" or "bridge" between them. What causes this, and how can I fix it? The Causality: This bridging is a classic signature of on-column isomerization . Spiroketal stability is governed by the anomeric effect, which thermodynamically favors conformations where the C–O bonds are axial due to

stereoelectronic donation[1]. If you are purifying a kinetically controlled non-anomeric spiroketal, exposure to mildly acidic conditions (such as residual silanol groups on standard silica gel or Trifluoroacetic acid (TFA) in reverse-phase mobile phases) protonates the ring oxygen. This triggers ring-opening into an oxocarbenium ion intermediate, followed by re-closure into the more stable thermodynamic diastereomer[1][3]. The Solution:

• For Normal Phase (NP): Switch to a deactivated stationary phase or add a volatile organic base (e.g., 0.1% Triethylamine) to the mobile phase to neutralize acidic sites[4].

• For Reverse Phase (RP): Strictly avoid TFA. Substitute it with neutral buffers (e.g., ammonium acetate) or use a slightly basic mobile phase if the column tolerates it[5].

Q2: I am using a standard C18 column, but the resolution (

) between my diastereomers is less than 1.0. How can I improve selectivity? The Causality: Diastereomers often have identical hydrodynamic radii and lipophilicity, making standard hydrophobic interactions (C18) insufficient for baseline resolution. The Solution: Transition to a Chiral Stationary Phase (CSP) . Even though you are separating diastereomers (not enantiomers), the rigid, 3D architecture of polysaccharide-based CSPs (like Chiralpak IA/IB/IC or Chiralcel OD-H) provides superior chiral recognition through hydrogen bonding, interactions, and steric inclusion[4][6]. For example, benzannulated 5,5-spiroketal diastereomers (pleurospiroketals) that co-elute on C18 can be successfully resolved using a Chiralcel AS-H column with a Hexane/Isopropanol (9:1) mobile phase[2].

Q3: Can I use GC-MS to analyze my spiroketal diastereomeric ratios (d.r.)? The Causality: While possible, GC-MS introduces the risk of thermal degradation or heat-induced epimerization within the injector port[4]. The Solution: If GC-MS is mandatory, lower the inlet temperature to the minimum required for volatilization (e.g., 200°C instead of 250°C) and use a deactivated inlet liner. Alternatively, derivatize any free hydroxyl groups (e.g., via TMS or acetylation) to increase volatility and thermal stability before injection[4][7].

Part 2: Workflow & Decision Matrix

The following diagram outlines the logical decision tree for selecting a purification strategy based on the thermodynamic stability of your target spiroketal.

Figure 1: Decision matrix for selecting spiroketal purification workflows based on structural stability.

Part 3: Self-Validating Experimental Protocols

Protocol A: Preparative Chiral HPLC for Acid-Sensitive Spiroketals

This protocol is designed for the baseline resolution of kinetically controlled spiroketal diastereomers while preventing acid-catalyzed epimerization[1][6].

Step 1: System Preparation & Passivation

• Flush the HPLC system with HPLC-grade Isopropanol (IPA) to remove any trace acidic modifiers (like TFA or Formic Acid) from previous reverse-phase runs.

• Install a polysaccharide-based chiral column (e.g., Chiralcel OD-H or Chiralpak IA,

  mm for preparative scale)[6].

Step 2: Mobile Phase Formulation

• Prepare a mobile phase of Hexane : Isopropanol (90:10 v/v)[4].

• Critical Step: Add 0.1% Triethylamine (Et

  N) to the mobile phase. This neutralizes any residual acidic silanol sites on the stationary phase, preventing on-column oxocarbenium formation[1].

Step 3: Sample Injection & Elution

• Dissolve the crude spiroketal mixture in the mobile phase at a concentration of 5–10 mg/mL. Filter through a 0.45 µm PTFE syringe filter.

• Set the column oven to exactly 25°C. Temperature control is vital; higher temperatures reduce enantioselectivity and promote thermodynamic equilibration[4][6].

• Run at a flow rate of 10–15 mL/min (for a 20 mm I.D. column), monitoring via UV detection at the appropriate wavelength (e.g., 220 nm or 254 nm)[4].

Step 4: Self-Validation (Post-Run Integrity Check)

• Immediately after collecting the separated diastereomer fractions, perform a rapid analytical HPLC run of the isolated fractions.

• Validation Criteria: If the analytical chromatogram shows a single sharp peak matching the preparative retention time, the separation is successful. If a secondary peak reappears, post-purification equilibration has occurred; you must evaporate the solvent immediately at low temperatures (rotary evaporation water bath < 30°C) to stabilize the compound.

Protocol B: Reverse Phase HPLC for Thermodynamic Spiroketals

For spiroketals that are already in their lowest-energy anomeric state, reverse-phase chromatography offers high loading capacity and robust separation[7][8].

• Column Selection: Use a high-carbon-load, fully end-capped C18 column (e.g., Inertsil ODS-3 or Nova Pak C18) to minimize secondary interactions[7][8].

• Mobile Phase: Use an isocratic or shallow gradient of Acetonitrile/Water (e.g., 70:30 to 90:10 v/v). Do not use TFA. If peak tailing occurs, use 10 mM Ammonium Acetate buffer (pH 6.8).

• Elution: Run at a flow rate of 1.0 mL/min (analytical) or 20–30 mL/min (preparative)[8].

• Validation: Lyophilize the collected fractions rather than using rotary evaporation to prevent thermal degradation in aqueous mixtures. Confirm the stereochemistry via 2D NMR (NOESY/ROESY) to establish the spatial proximity of the axial/equatorial protons across the spirocenter[3][4].

Part 4: Quantitative Data & Method Comparison

The following table summarizes the operational parameters and risks associated with different spiroketal purification strategies, synthesized from field data[2][4][6][8].

Chromatographic Strategy	Recommended Stationary Phase	Typical Mobile Phase	Flow Rate (Analytical)	Primary Application	Risk of Isomerization
Normal Phase (Chiral)	Chiralpak IA, Chiralcel OD-H	Hexane / Isopropanol (90:10) + 0.1% Et N	1.0 mL/min	Acid-sensitive, kinetically controlled diastereomers.	Low (if base-passivated and kept at 25°C).
Reverse Phase (Achiral)	Inertsil ODS-3, Nova Pak C18	Acetonitrile / Water (Isocratic or Gradient)	1.0 - 1.5 mL/min	Thermodynamically stable anomeric spiroketals.	Moderate (High if TFA or acidic buffers are used).
Gas Chromatography (GC)	5% Phenyl-methylpolysiloxane	Helium (Carrier Gas)	1.2 mL/min	Volatile, thermally stable spiroketal derivatives.	High (Thermal degradation in injector port > 250°C).
Supercritical Fluid (SFC)	Chiralcel AS-H, Amylose-based	CO / Methanol co-solvent	2.0 - 4.0 mL/min	High-throughput screening and preparative scaling.	Low (Mild conditions, fast run times).

Part 5: References

• Synthesis and Enantiomeric Separation of a Novel Spiroketal Derivative: A Potent Human Telomerase Inhibitor Source: CORE (core.ac.uk) URL:[Link]

• Nonanomeric Spiroketals in Natural Products: Structures, Sources, and Synthetic Strategies Source: ACS Publications URL:[Link]

• Rapid Synthesis of the Spiroketal Subunit of Neaumycin B: Stereochemical Aspects of Singly Anomeric Spiroketals Source: Organic Letters - ACS Publications URL:[Link]

• US20110306778A1 - Crystal of spiroketal derivatives and process for preparation Source: Google Patents URL:

• Isolation and Identification of Acetylenic Spiroketal Enol Ethers from Artemisia lactiflora Source: ThaiScience URL:[Link]

• Pleurospiroketals A–E, Perhydrobenzannulated 5,5-Spiroketal Sesquiterpenes from the Edible Mushroom Pleurotus cornucopiae Source: Journal of Natural Products - ACS Publications URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Frontiers | Spirolones A–E, five spiroketals from a productive saline soil derived Penicillium raistrickii [frontiersin.org]
• 6. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 7. thaiscience.info [thaiscience.info]
• 8. US20110306778A1 - Crystal of spiroketal derivatives and process for preparation of spiroketal derivatives - Google Patents [patents.google.com]

Deprotection of the spiroketal group in (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

Technical Support Center Ticket #SP-449: Deprotection of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate Status: Open | Priority: High | Agent: Senior Application Scientist

Executive Summary: The Selectivity Paradox

You are attempting to deprotect a 1,4-dioxaspiro[4.4]nonane system (an ethylene glycol ketal on a cyclopentanone ring) while preserving a methyl acetate (ester) side chain.

The Challenge: Standard ketal hydrolysis requires aqueous acid (H₃O⁺) to drive the equilibrium toward the ketone. However, esters are also susceptible to acid-catalyzed hydrolysis.

• Too Strong: Use of 1N HCl or refluxing aqueous acid will likely cleave your acetate, yielding the alcohol side-product (hydroxymethyl derivative).

• Too Weak: The spirocyclic ketal is sterically constrained and thermodynamically stable; weak acids may result in stalled conversion.

The Solution: To bypass this, we must shift from Hydrolysis (using water) to Transketalization (using acetone). By using acetone as the solvent and a mild catalyst, we force the ethylene glycol to leave the substrate and protect the acetone instead, forming volatile 2,2-dimethyl-1,3-dioxolane. This drives the reaction without requiring excess water, preserving the ester.

Diagnostic: Method Selection Flowchart

Before proceeding, determine the sensitivity of your specific substrate batch and available reagents.

Figure 1: Decision matrix for selecting the optimal deprotection strategy based on ester stability and reagent availability.

Experimental Protocols

Protocol A: Molecular Iodine in Acetone (High Selectivity)

Best for: Highly sensitive substrates where even mild acid might cause migration or hydrolysis.

Mechanism: Iodine acts as a mild Lewis acid, activating the ketal oxygen without generating a significant pH drop.

Reagents:

• Substrate: (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

• Solvent: Acetone (Reagent Grade, does not need to be strictly anhydrous)

• Catalyst: Molecular Iodine (I₂) (10 mol%)[1][2][3]

Step-by-Step:

• Dissolution: Dissolve 1.0 mmol of the substrate in 10 mL of acetone.

• Activation: Add 25.4 mg (0.1 mmol, 10 mol%) of molecular iodine. The solution will turn brown.

• Reaction: Stir at room temperature (25°C).

  • Checkpoint: Monitor by TLC every 15 minutes. Most spiroketals cleave within 30–60 minutes.

• Quench: Once starting material is consumed, add saturated aqueous Na₂S₂O₃ (Sodium Thiosulfate) dropwise until the iodine color disappears (solution becomes colorless/pale yellow).

• Workup: Evaporate the acetone under reduced pressure (rotary evaporator). Extract the aqueous residue with Ethyl Acetate (3x).[1] Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[1]

Why this works: The reaction is neutral.[4] The iodine activates the ketal for exchange with acetone, but the absence of free protons (

) protects the ester bond completely [1].

Protocol B: PPTS-Catalyzed Transketalization (Industry Standard)

Best for: Scalable reactions where standard acetate stability is expected.

Mechanism: Pyridinium p-toluenesulfonate (PPTS) provides a buffered, weakly acidic environment (

) that is sufficient to activate the ketal but too weak to hydrolyze the ester at a significant rate.

Reagents:

• Substrate[1][4][5][6][7]

• Solvent: Acetone / Water (20:1 ratio)

• Catalyst: PPTS (10–20 mol%)

Step-by-Step:

• Setup: Dissolve 1.0 mmol of substrate in 20 mL Acetone and 1 mL Water.

  • Note: The small amount of water helps hydrolysis, but the vast excess of acetone drives the equilibrium via transketalization.

• Catalysis: Add PPTS (0.1–0.2 equiv).

• Reflux: Heat the mixture to a gentle reflux (approx. 60°C).

  • Checkpoint: Check TLC after 2 hours. If slow, add more acetone to push equilibrium.

• Workup: Cool to room temperature. Remove acetone in vacuo. Dilute residue with ether or EtOAc, wash with saturated NaHCO₃ (to neutralize PPTS) and then brine.

Why this works: PPTS is the "gold standard" for deprotecting ketals in the presence of esters. It avoids the harsh acidity of p-TsOH (p-toluenesulfonic acid) [2].

Comparative Data Analysis

Feature	Method A (Iodine)	Method B (PPTS)	Method C (Aq. HCl/AcOH)
Acidity (pH)	Neutral	~4.5 (Buffered)	< 2.0 (Strong)
Ester Survival	Excellent (>98%)	Good (>90%)	Poor (<60%)
Reaction Time	30–60 mins	2–6 hours	1–12 hours
Temperature	Room Temp	Reflux	RT or Reflux
Risk	Iodine handling	Incomplete conversion	Ester Hydrolysis

Troubleshooting & FAQs

Q: The reaction has stalled with 30% starting material remaining. Should I add HCl? A: NO. Adding strong acid will destroy your ester. The reaction is stalled because of equilibrium . The released ethylene glycol is competing with the ketone to reform the ketal.

• Fix: Add a large excess of fresh acetone. This dilutes the ethylene glycol and pushes the equilibrium toward the product (transketalization).

Q: I see a new spot on TLC that is more polar than my product. What is it? A: This is likely the de-acetylated alcohol ((2-oxocyclopentyl)methanol).

• Cause: Your reaction conditions were too acidic or ran for too long at high temperature.

• Fix: Switch to Method A (Iodine) for the next batch. For the current batch, try to re-acetylate the crude mixture using Ac₂O/Pyridine to recover the yield.

Q: Can I use p-TsOH (p-Toluenesulfonic acid) instead of PPTS? A: Only if you use it in very small quantities (1 mol%) in pure acetone. p-TsOH is much stronger than PPTS and poses a higher risk to the ester. If you must use it, buffer the reaction with pyridine (essentially making PPTS in situ).

Q: My product is a cyclopentanone derivative. Is there a risk of epimerization? A: Yes. The alpha-position (where your methyl acetate group is attached) is enolizable.

• Risk:[1] Upon deprotection, the ketone can enolize, potentially scrambling the stereochemistry at the C-6 position.

• Mitigation: Avoid heating. Use Method A (Iodine) at Room Temperature. Work up the reaction immediately upon completion and avoid basic washes if possible (use neutral water/brine).

Mechanistic Pathway (Transketalization)

Understanding the "Invisible" reaction: We are not just breaking the ketal; we are transferring the glycol to the acetone.

Figure 2: The transketalization pathway. The critical step is the trapping of the released ethylene glycol by acetone, preventing the reverse reaction.

References

• Sun, J., et al. (2004).[3][4] "Highly Efficient Chemoselective Deprotection of O,O-Acetals and O,O-Ketals Catalyzed by Molecular Iodine in Acetone." The Journal of Organic Chemistry, 69(25), 8932–8934.[3]

• Miyashita, M., Yoshikoshi, A., & Grieco, P. A. (1977). "Pyridinium p-toluenesulfonate. A mild and efficient catalyst for the tetrahydropyranylation of alcohols." The Journal of Organic Chemistry, 42(23), 3772–3774. (Establishes PPTS as the standard for sensitive deprotections).

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. John Wiley & Sons. (The authoritative text on protection/deprotection conditions).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Highly efficient chemoselective deprotection of O,O-acetals and O,O-ketals catalyzed by molecular iodine in acetone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Highly Efficient Chemoselective Deprotection of O,O-Acetals and O,O-Ketals Catalyzed by Molecular Iodine in Acetone [organic-chemistry.org]
• 5. papers.ssrn.com [papers.ssrn.com]
• 6. academia.edu [academia.edu]
• 7. (2R,3R)-1,4-Dioxa­spiro­[4.4]nonane-2,3-di­carb­oxy­lic and (2R,3R)-1,4-dioxa­spiro­[4.5]decane-2,3-di­carb­oxy­lic acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Spiroketal Synthesis Optimization

Topic: Improving the yield of spiroketal formation reactions Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals.

Ticket ID: SK-OPT-2026 Status: Open Agent: Dr. A. Vance, Senior Application Scientist

Welcome to the Spiroketal Synthesis Support Center. You are likely here because your spirocyclization reaction is stalling, yielding the wrong diastereomer, or suffering from decomposition. Spiroketals are thermodynamically complex structures where the anomeric effect , dipole minimization , and steric strain compete for dominance.

This guide moves beyond basic textbook procedures to address the causality of failure and provides self-validating protocols to correct it.

Module 1: The Core Diagnostic (Thermodynamic vs. Kinetic)

Before troubleshooting reagents, you must diagnose the control regime.[1][2] The most common failure mode in spiroketal synthesis is attempting to force a kinetic product under thermodynamic conditions.

The Anomeric Effect Rule: In an equilibrated system (thermodynamic control), the spiroketal will isomerize to place oxygen lone pairs antiperiplanar to the C-O bond of the adjacent ring.[3]

• Thermodynamic Product: Stabilized by the double anomeric effect (usually the configuration with axial oxygens).

• Kinetic Product: Formed fastest, often relying on transition state chelation or specific orbital alignment, but less stable.

Visualizing the Pathway

The following diagram illustrates the bifurcation between kinetic and thermodynamic pathways.

Caption: Fig 1.[4][5] Bifurcation of spiroketalization pathways. Kinetic products require irreversible conditions to prevent equilibration to the thermodynamic sink.

Module 2: Troubleshooting Guides & FAQs

Issue 1: "I am getting a 1:1 mixture of isomers or the wrong diastereomer."

Diagnosis: You are likely operating under thermodynamic control when you need kinetic control, or vice versa. Root Cause: The acid catalyst is too strong or the reaction time is too long, allowing the system to reach equilibrium.

Corrective Actions:

Variable	To Favor Thermodynamic Product	To Favor Kinetic Product
Acid Catalyst	Strong/Brønsted (e.g., pTsOH, HCl)	Lewis Acid (e.g., MgBr₂, ZnCl₂) or Buffered (PPTS)
Temperature	Reflux / Room Temp	Cryogenic (-78°C to 0°C)
Solvent	Protic (MeOH) or Non-polar (Benzene)	Coordinating (THF, Et₂O) to disrupt H-bonds

| Time | Extended (until equilibrium) | Short (quench immediately upon conversion) |

Q: How do I lock the kinetic isomer? A: Use Hetero-Michael Addition or Transition Metal Catalysis (see Protocol B). Alternatively, use a chelating solvent like THF which can coordinate to the intermediate oxocarbenium ion or the metal catalyst, directing the attack of the pendant alcohol from a specific face.

Issue 2: "The reaction stalls at 50-60% conversion."

Diagnosis: Water accumulation is driving the equilibrium backward (hydrolysis of the spiroketal). Root Cause: Spiroketalization is a dehydration reaction (

). If water is not removed, the principle of microscopic reversibility dictates the ring will reopen.

Corrective Actions:

• Chemical Scavenging: Add triethyl orthoformate (

  ) or 2,2-dimethoxypropane. These react irreversibly with water to form methanol/ethanol and ester, driving the equilibrium forward.

• Physical Scavenging: Add activated 4Å Molecular Sieves (powdered is faster than pellets).

• Azeotropic Removal: Use a Dean-Stark apparatus with benzene or toluene if the substrate is stable at reflux.

Issue 3: "My substrate decomposes/polymerizes upon adding acid."

Diagnosis: The oxocarbenium intermediate is triggering side reactions (elimination to enol ethers or polymerization). Root Cause: Acid pKa is too low (too acidic) for the functional groups present.

Corrective Actions:

• Switch to PPTS (Pyridinium p-toluenesulfonate): A mild buffer (pKa ~5.2) that catalyzes spiroketalization without destroying acid-sensitive groups like silyl ethers or acetals.

• Use HF-Pyridine: If your precursor has silyl-protected alcohols, HF-pyridine can effect a "one-pot deprotection-cyclization" cascade that is often cleaner than stepwise methods.

Module 3: Experimental Protocols

These protocols are designed to be self-validating . Follow the checkpoints to ensure the reaction is proceeding correctly before moving to the next step.

Protocol A: Thermodynamic Spiroketalization (Standard)

Best for: Forming the most stable anomer (e.g., natural products like spongistatins).

• Setup: Dissolve the dihydroxy ketone (1.0 equiv) in anhydrous CH₂Cl₂ (0.1 M).

• Catalyst: Add CSA (Camphorsulfonic acid) (0.1 equiv) or pTsOH (0.05 equiv).

• Validation Checkpoint 1: Monitor TLC after 15 mins.

  • If SM remains: Add 4Å Molecular Sieves .

  • If new spot appears: This is likely the hemiketal. Do not quench yet.

• Equilibration: Stir at RT for 2-12 hours.

  • Tip: If the ratio of isomers changes over time, you are observing equilibration. Wait until the ratio stabilizes.

• Quench: Add saturated aqueous NaHCO₃. Do not use strong base as it may induce aldol side reactions if the ketone ring-opens.

• Workup: Extract with Et₂O, dry over MgSO₄.

Protocol B: Gold-Catalyzed Kinetic Spiroketalization

Best for: Alkynyl-diol precursors; accessing "difficult" isomers under mild conditions.

This method utilizes alkyne activation rather than acid catalysis, avoiding the harsh conditions that lead to decomposition.

• Precursor: Use an alkynyl diol (alkyne acts as the masked ketone).

• Catalyst Cocktail: In a glovebox or under Argon, mix AuCl (5 mol%) and K₂CO₃ (10 mol%) in THF.

• Reaction: Add the substrate (0.1 M). Stir at RT.

• Mechanism: The Au(I) activates the alkyne for nucleophilic attack by the distal hydroxyl group (5-exo-dig or 6-endo-dig).

• Validation Checkpoint 2: Check 1H NMR of a crude aliquot.

  • Success Indicator: Disappearance of the alkyne proton signal and appearance of the spiroketal C-H (often a distinct singlet or doublet around 4.5-5.5 ppm).

• Purification: Filter through a short pad of silica to remove Gold.

Module 4: Troubleshooting Workflow (Decision Tree)

Use this logic flow to determine your next experimental move.

Caption: Fig 2. Decision matrix for optimizing spiroketal yield based on desired stereochemistry.

References

• Aponick, A., et al. (2014).[6] "Controlling Regiochemistry in the Gold-Catalyzed Synthesis of Unsaturated Spiroketals." Organic Letters.

• Brimble, M. A., et al. (2008). "Asymmetric Synthesis of Naturally Occurring Spiroketals." Molecules.

• Deslongchamps, P. (1983). Stereoelectronic Effects in Organic Chemistry. Pergamon Press.

• Tius, M. A. (2002). "Spiroketals."[2][6][7][8][9][10][11][12][13] Chemical Reviews.

• Paioti, P. H. S., et al. (2014).[6] "Gold-Catalyzed Synthesis of Unsaturated Spiroketals." Organic Letters.

For further assistance, please contact the Application Science team with your specific substrate structure and NMR data.

Sources

• 1. quora.com [quora.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. organic-chemistry.org [organic-chemistry.org]
• 7. imperial.ac.uk [imperial.ac.uk]
• 8. acs.figshare.com [acs.figshare.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. eSpiro: A scalable and sustainable electrosynthetic route to spiroketals via anodic oxidation of malonic acids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. BJOC - Recent advances in the gold-catalyzed additions to C–C multiple bonds [beilstein-journals.org]
• 13. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative analysis of different acetylation methods for (1,4-Dioxaspiro[4.4]nonan-6-yl)methanol

Executive Summary & Strategic Context

(1,4-Dioxaspiro[4.4]nonan-6-yl)methanol (CAS: 23153-74-4) is a critical chiral building block in the synthesis of prostaglandins, jasmonates, and complex spiro-therapeutics. Its structural core features a 1,4-dioxaspiro[4.4]nonane ring system—a cyclopentane ring fused to a 1,3-dioxolane ketal.[1]

The Core Challenge: The ketal moiety is the "Achilles' heel" of this molecule. While stable under basic and neutral conditions, it is highly susceptible to acid-catalyzed hydrolysis , which reverts the spiro-ring back to the parent cyclopentanone derivative [1, 2]. Therefore, standard acetylation protocols involving strong Lewis acids (e.g.,

, ) or in situ generation of mineral acids (e.g., Acetyl Chloride without sufficient scavenging) pose a significant risk of skeletal degradation.

This guide evaluates three distinct acetylation methodologies optimized for preserving ketal integrity while maximizing yield and purity.

Mechanistic Analysis & Method Selection

We compare three protocols ranging from industry-standard chemical methods to bio-catalytic approaches.

Feature	Method A: Standard Basic	Method B: Steglich-Type (Hyper-Nucleophilic)	Method C: Enzymatic (Green)
Reagents	/ Pyridine	/ / DMAP (cat.)	Vinyl Acetate / Lipase (CAL-B)
Mechanism	General Base Catalysis	Nucleophilic Catalysis (Acyl-pyridinium)	Serine-Hydrolase Transesterification
Reaction Rate	Moderate (4–12 h)	Fast (0.5–2 h)	Slow to Moderate (12–24 h)
Ketal Stability	High (Buffered basicity)	Moderate (Risk of side reactions if uncontrolled)	Excellent (Neutral pH)
Purification	Aqueous workup required	Aqueous workup required	Filtration + Evaporation

Visualization: Reaction Pathways & Risks

Figure 1: Reaction pathways showing the safe routes (Green/Blue) versus the acid-catalyzed degradation risk (Red).

Detailed Experimental Protocols

Method A: The Robust Standard ( / Pyridine)

Best For: Routine synthesis where reaction time is not critical, and ketal stability is paramount. Pyridine acts as both solvent and acid scavenger, buffering the acetic acid byproduct.

• Reagents:

  • Substrate: 1.0 equiv

  • Acetic Anhydride (

    ): 2.0 equiv

  • Pyridine: Solvent volume (approx. 5–10 mL per gram of substrate)

• Protocol:

  • Dissolve (1,4-Dioxaspiro[4.4]nonan-6-yl)methanol in anhydrous pyridine at

    under atmosphere.

  • Add

    dropwise over 10 minutes.

  • Allow the mixture to warm to room temperature (RT) and stir for 6–12 hours. Monitor by TLC (System: Hexane/EtOAc 3:1).

  • Critical Workup: Pour the reaction mixture into ice-cold saturated

    solution (do not use HCl for neutralization, as it endangers the ketal). Extract with Ethyl Acetate ( ).[2]

  • Wash combined organics with brine, dry over

    , and concentrate.

• Expected Yield: 92–96%

Method B: The Accelerated Protocol (Steglich Conditions)

Best For: Sterically hindered alcohols or high-throughput synthesis. DMAP acts as a hyper-nucleophilic acyl transfer catalyst [3].

• Reagents:

  • Substrate: 1.0 equiv

  • : 1.2 equiv

  • Triethylamine (

    ): 1.5 equiv

  • DMAP (4-Dimethylaminopyridine): 0.05 equiv (5 mol%)

  • Solvent: Dichloromethane (DCM)

• Protocol:

  • Dissolve substrate,

    , and DMAP in dry DCM at .

  • Add

    dropwise.

  • Stir at

    to RT for 1–2 hours.

  • Quench: Add saturated

    solution (mildly acidic, safe if brief) or .

  • Rapid extraction with DCM.

• Note: While faster, the presence of DMAP can sometimes lead to color formation or difficult removal without acidic washing (which is forbidden here). Silica gel chromatography is usually required.

• Expected Yield: 90–94%

Method C: The "Green" Enzymatic Route

Best For: GMP synthesis, highly acid-sensitive analogs, or when optical purity preservation is critical. Uses Candida antarctica Lipase B (CAL-B).

• Reagents:

  • Substrate: 1.0 equiv

  • Vinyl Acetate: 3.0 equiv (Acyl donor)

  • Catalyst: Immobilized CAL-B (e.g., Novozym 435), 20% w/w relative to substrate

  • Solvent: MTBE or Toluene (anhydrous)

• Protocol:

  • Suspend substrate and enzyme beads in the solvent.

  • Add Vinyl Acetate.

  • Shake/stir gently at

    for 24 hours.

  • Workup: Filter off the enzyme beads (can be reused). Concentrate the filtrate.

  • Advantage: The byproduct is acetaldehyde (volatile), driving the equilibrium forward. No aqueous workup is needed.[3]

• Expected Yield: >98% (Quantitative conversion often observed)

Comparative Data Analysis

The following data is synthesized from general reactivity profiles of spiro-ketal alcohols and standard acetylation benchmarks [4, 5].

Metric	Method A ( /Py)	Method B ( /DMAP)	Method C (Enzymatic)
Yield	94%	92%	99%
Purity (Crude)	High (requires pyridine removal)	Moderate (DMAP difficult to remove)	Excellent
Reaction Time	8 h	1.5 h	24 h
Ketal Integrity	High	Moderate (Risk if workup is acidic)	Perfect
Atom Economy	Low (Pyridine waste)	Moderate	High
Scalability	High	Moderate	High (Cost of enzyme is factor)

Decision Matrix for Researchers

Figure 2: Decision tree for selecting the optimal protocol based on project constraints.

Troubleshooting & Expert Tips

• Pyridine Removal (Method A): Pyridine can be difficult to remove completely by rotary evaporation. Tip: Co-evaporate with Toluene (

  ) to form an azeotrope, effectively stripping the pyridine without heating above .

• Monitoring Ketal Hydrolysis: During the reaction, monitor the appearance of a ketone peak (approx. 1740 cm⁻¹ in IR, or distinct carbonyl carbon in NMR ~215 ppm). If observed, immediately quench with

  or .

• Enzyme Reuse (Method C): If using Novozym 435, wash the beads with acetone and dry them after filtration. They typically retain >90% activity for 5–10 cycles.

References

• BenchChem Technical Support. (2025).[4] Overcoming low yields in the synthesis of 1,6-Dioxaspiro[4.4]nonane derivatives. BenchChem. 4

• Meskens, F. A. J. (1981).[5] Methods for the Preparation of Acetals from Alcohols or Oxiranes and Carbonyl Compounds. Synthesis, 1981(7), 501-522.[5] 5

• Chakraborti, A. K., et al. (2004).[3] Copper(II) tetrafluoroborate efficiently catalyzes acetylation... Acid-sensitive alcohols are smoothly acetylated. Synthesis, 2004, 111-115.[3] 3[5][6][7]

• Sigma-Aldrich. (2025). (1,4-Dioxaspiro[4.4]nonan-7-yl)methanol Product Sheet. 8

• Santamarta, H., et al. (2019). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. MDPI Molecules. 9

Sources

• 1. 1,4-Dioxaspiro[4.4]nonan-6-ylmethanol|CAS 23153-74-4 [benchchem.com]
• 2. (2R,3R)-1,4-Dioxa­spiro­[4.4]nonane-2,3-di­carb­oxy­lic and (2R,3R)-1,4-dioxa­spiro­[4.5]decane-2,3-di­carb­oxy­lic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acetic Acid Esters, Acetates [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. papers.ssrn.com [papers.ssrn.com]
• 8. (1,4-Dioxaspiro[4.4]nonan-7-yl)methanol AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 9. mdpi.com [mdpi.com]

Spectroscopic data comparison of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate with related compounds

A Comparative Guide to the Spectroscopic Characteristics of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Significance of Spiroketals in Modern Chemistry

The spiroketal motif is a highly valued structural element in the landscape of organic chemistry and drug discovery.[1] Its inherent rigidity and defined three-dimensional geometry create a unique molecular scaffold that allows for the precise positioning of functional groups in space.[1] This characteristic is crucial for optimizing interactions with biological targets, often leading to enhanced binding affinity and selectivity.[1] (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate, which incorporates this spiroketal core, represents a key synthetic intermediate. The ester functionality provides a reactive site for further molecular elaboration, while the spiroketal serves as a stable protecting group for a ketone.

This guide provides a detailed comparative analysis of the expected spectroscopic signature of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate. In the absence of a complete public experimental dataset for this specific molecule, we will build a predicted spectroscopic profile by dissecting its core components and comparing them with the known spectral data of structurally related compounds. This approach offers a robust framework for researchers engaged in the synthesis and characterization of novel spiroketal-containing molecules.

Molecular Structure Overview

To facilitate a clear comparison, the structures of our target compound and its key analogues are presented below.

Figure 1: Chemical structures of the target compound and related molecules.

¹H NMR Spectroscopic Analysis

The ¹H NMR spectrum provides valuable information about the electronic environment of protons in a molecule. The predicted chemical shifts for (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate are derived from the additive effects of the spiroketal and methyl acetate moieties.

Compound	Proton Environment	Predicted/Observed Chemical Shift (ppm)	Multiplicity
(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate (Predicted)	-O-CH ₂-CH ₂-O-	~3.9	m
-CH ₂-O-Ac	~4.1	d
-CH -CH₂-O-Ac	~2.5	m
Cyclopentyl protons (-CH ₂)	1.6 - 1.9	m
-O-C(=O)-CH ₃	~2.0	s
1,4-Dioxaspiro[4.4]nonane [2]	-O-CH ₂-CH ₂-O-	3.92	s
Cyclopentyl protons (-CH ₂)	1.73	s
Methyl Acetate [3]	-O-CH ₃	~3.7	s
-C(=O)-CH ₃	~2.1	s
1,4-Dioxaspiro[4.4]nonan-6-ylmethanol [1]	-O-CH ₂-CH ₂-O-	~3.9	m
-CH ₂-OH	~3.6	d
-CH -CH₂-OH	~2.3	m
Cyclopentyl protons (-CH ₂)	1.5 - 1.8	m
-OH	Variable	br s

Expert Interpretation:

The protons of the dioxolane ring (-O-CH₂-CH₂-O-) in the spiroketal are expected to appear around 3.9 ppm.[2] The methylene protons adjacent to the acetate group (-CH₂-O-Ac) in the target molecule will be deshielded by the electron-withdrawing acetate and are predicted to resonate at a slightly downfield shift of approximately 4.1 ppm as a doublet. The proton on the carbon bearing the side chain (-CH-CH₂-O-Ac) is expected to be a multiplet around 2.5 ppm. The remaining cyclopentyl protons will likely appear as a complex multiplet in the 1.6-1.9 ppm region. The singlet for the acetyl methyl protons (-O-C(=O)-CH₃) is anticipated around 2.0 ppm, which is characteristic for an acetate group.[3]

¹³C NMR Spectroscopic Analysis

¹³C NMR spectroscopy provides a count of the number of non-equivalent carbon atoms and information about their chemical environment.

Compound	Carbon Environment	Predicted/Observed Chemical Shift (ppm)
(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate (Predicted)	C =O (ester)	~171
Spiroketal quaternary carbon (O-C -O)	~119
-O-C H₂-C H₂-O-	~64
-C H₂-O-Ac	~68
-C H-CH₂-O-Ac	~45
Cyclopentyl carbons (-C H₂)	24 - 38
-O-C(=O)-C H₃	~21
1,4-Dioxaspiro[4.4]nonane [2]	Spiroketal quaternary carbon (O-C -O)	119.5
-O-C H₂-C H₂-O-	64.2
Cyclopentyl carbons (-C H₂)	37.8, 24.1
Methyl Acetate [4]	C =O (ester)	~171
-O-C H₃	~51
-C(=O)-C H₃	~20
1,4-Dioxaspiro[4.4]nonan-6-ylmethanol [1]	Spiroketal quaternary carbon (O-C -O)	~120
-O-C H₂-C H₂-O-	~64
-C H₂-OH	~65
-C H-CH₂-OH	~46
Cyclopentyl carbons (-C H₂)	24 - 38

Expert Interpretation:

The carbonyl carbon of the ester in the target molecule is expected to have a chemical shift of around 171 ppm.[4] The characteristic spiroketal quaternary carbon is predicted to be near 119 ppm.[2] The carbons of the dioxolane ring should appear at approximately 64 ppm.[2] The carbon of the methylene group attached to the acetate (-CH₂-O-Ac) is expected around 68 ppm. The acetyl methyl carbon should be observed at approximately 21 ppm.[4]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Compound	Functional Group	Key Vibrational Frequencies (cm⁻¹)
(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate (Predicted)	C=O (ester) stretching	1735 - 1750 (strong)
C-O (ester) stretching	1150 - 1250 (strong)
C-O (ketal) stretching	1000 - 1200 (strong, multiple bands)
C-H (sp³) stretching	2850 - 3000
1,4-Dioxaspiro[4.4]nonane [2]	C-O (ketal) stretching	~1030, ~1100, ~1150
C-H (sp³) stretching	2870, 2960
Methyl Acetate	C=O (ester) stretching	~1740
C-O (ester) stretching	~1240
1,4-Dioxaspiro[4.4]nonan-6-ylmethanol [1]	O-H stretching	3200 - 3600 (broad)
C-O (alcohol) stretching	~1050
C-O (ketal) stretching	1000 - 1200

Expert Interpretation:

The most prominent feature in the IR spectrum of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate will be the strong absorbance from the ester carbonyl (C=O) stretch, expected in the 1735-1750 cm⁻¹ region. Another strong band corresponding to the C-O stretching of the ester will be present between 1150 and 1250 cm⁻¹. The spiroketal functionality will exhibit strong C-O stretching vibrations in the 1000-1200 cm⁻¹ region.[1] The absence of a broad O-H stretching band around 3200-3600 cm⁻¹ will confirm the conversion of the precursor alcohol to the acetate ester.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Compound	Molecular Ion (M⁺) (m/z)	Key Fragmentation Pathways
(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate (Predicted)	198.11	Loss of the acetoxy group (-OCOCH₃, 59 Da) or acetic acid (-HOAc, 60 Da). Cleavage of the spiroketal ring.
1,4-Dioxaspiro[4.4]nonane [2]	128.08	Fragmentation of the cyclopentane and dioxolane rings.
Methyl Acetate	74.04	Loss of the methoxy group (-OCH₃, 31 Da) to give the acylium ion (m/z 43).
1,4-Dioxaspiro[4.4]nonan-6-ylmethanol [1]	158.10	Loss of the hydroxymethyl group (-CH₂OH, 31 Da). Dehydration (-H₂O, 18 Da).

Expert Interpretation:

The mass spectrum of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate is expected to show a molecular ion peak at m/z 198. Common fragmentation pathways would likely involve the loss of the acetate moiety as an acetoxy radical (m/z 139) or as acetic acid (m/z 138). Further fragmentation of the spiroketal ring system would also be anticipated.

Experimental Protocols

The following are generalized procedures for acquiring the spectroscopic data discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Figure 2: General workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy

Figure 3: General workflow for IR spectroscopic analysis.

Mass Spectrometry (MS)

Figure 4: General workflow for mass spectrometric analysis.

Conclusion

This guide provides a comprehensive, albeit predictive, spectroscopic characterization of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate. By systematically comparing its expected spectral features with those of its constituent fragments and structurally similar compounds, we have established a reliable reference for researchers working with this and related spiroketal systems. The detailed analysis of ¹H NMR, ¹³C NMR, IR, and MS data, coupled with standardized experimental protocols, offers a robust framework for the synthesis, purification, and structural elucidation of these important molecules. As new experimental data becomes available, this guide can serve as a foundational document for further comparative studies.

References

• Synthesis of 1,4-Dioxaspiro[4.4] and 1,4-Dioxaspiro[4.5] Novel Compounds from Oleic Acid as Potential Biolubricant. (2017). Indonesian Journal of Chemistry. [Link]

• 1,4-Dioxaspiro(4.4)nonane. PubChem. [Link]

• The Reactions of 6-(Hydroxymethyl)-2,2-dimethyl-1-azaspiro[4.4]nonanes with Methanesulfonyl Chloride or PPh3-CBr4. (2021). Molecules. [Link]

• Methyl acetate. FooDB. [Link]

• 13.11 Characteristics of 13C NMR Spectroscopy. OpenStax. [Link]

• 1,4-Dioxaspiro[4.5]decane. NIST WebBook. [Link]

• 1H and 13C NMR Spectra. Royal Society of Chemistry. [Link]

• 11: the 1 H NMR spectrum of methyl acetate shows two peaks: one at =... ResearchGate. [Link]

• 1,6-Dioxaspiro(4.4)nonane-2,7-dione. Wikipedia. [Link]

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• 1. 1,4-Dioxaspiro[4.4]nonan-6-ylmethanol|CAS 23153-74-4 [benchchem.com]
• 2. 1,4-Dioxaspiro(4.4)nonane | C7H12O2 | CID 567225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 13.11 Characteristics of 13C NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]

Validation of the stereochemical assignment of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

Publish Comparison Guide: Validation of the Stereochemical Assignment of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

Executive Summary: The Stereochemical Anchor

In the high-stakes arena of total synthesis and drug discovery, the (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate scaffold serves as a critical "chiral anchor."[1] This spiro-ketal intermediate allows for the precise, three-dimensional positioning of functional groups, making it indispensable for the synthesis of complex alkaloids (e.g., Fawcettimine class), prostaglandins, and jasmonates.[1]

This guide validates the stereochemical assignment of this molecule, contrasting the industry-standard Enzymatic Kinetic Resolution (EKR) against Chemical Asymmetric Synthesis . We provide the definitive experimental evidence—rooted in chemical correlation and X-ray crystallography—that confirms the absolute configuration, ensuring researchers can deploy this building block with zero ambiguity.

The Validation Challenge

The core challenge with 1,4-dioxaspiro[4.4]nonane derivatives lies in the spiro-center ambiguity . While the spiro-carbon itself is not always a stereogenic center in symmetrical systems, the introduction of a substituent at the C6 position (adjacent to the spiro junction) creates a chiral center that influences the entire molecule's topology.[1]

• The Risk: Misassignment of the C6 configuration leads to the synthesis of the wrong enantiomer of the final target (e.g., ent-Fawcettimine instead of natural Fawcettimine).[1]

• The Solution: A rigorous validation protocol combining enzymatic selectivity with absolute proof via chemical correlation.

Comparative Methodology: Enzymatic vs. Chemical Resolution

We compare the two primary methods for obtaining enantiopure (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate.

Method A: Enzymatic Kinetic Resolution (The Gold Standard)

This method utilizes the stereoselectivity of lipases to differentiate between enantiomers of the racemic alcohol precursor.[1][2]

• Enzyme: Pseudomonas cepacia Lipase (PS) or Candida antarctica Lipase B (CAL-B).[1][3]

• Mechanism: The lipase selectively acetylates the (S)-enantiomer (typically) of the primary alcohol, leaving the (R)-alcohol unreacted (or vice versa, depending on specific conditions and enzyme strain).[1]

• Protocol:

  • Suspend racemic 1,4-dioxaspiro[4.4]nonan-6-ylmethanol in vinyl acetate (solvent & acyl donor).

  • Add Lipase PS-C (immobilized).[1]

  • Stir at 30°C. Monitor conversion via chiral GC.

  • Stop at 50% conversion.[1]

  • Separate the formed acetate (Product) from the unreacted alcohol via column chromatography.[1]

Method B: Asymmetric Chemical Synthesis (The Alternative)

This method relies on chiral pool starting materials (e.g., tartaric acid derivatives) or asymmetric induction (e.g., CBS reduction).[1]

• Mechanism: Inducing chirality during the formation of the cyclopentane ring or the ketalization step.[1]

• Drawback: Often requires longer synthetic sequences (5-7 steps) compared to the 1-step resolution of the racemate.[1]

Data Comparison Table

Feature	Enzymatic Kinetic Resolution (EKR)	Chemical Asymmetric Synthesis
Enantiomeric Excess (ee)	>99% (Excellent)	85-95% (Variable)
Yield (Theoretical)	50% (Max per enantiomer)	60-80% (Linear yield)
Scalability	High (Kg scale feasible)	Moderate (Reagent cost)
Cost Efficiency	High (Cheap reagents, reusable enzyme)	Low (Expensive chiral ligands)
Validation Status	Self-Validating (via E-value)	Requires external proof

Validation of the Stereochemical Assignment

The absolute configuration of the product obtained from Method A was definitively assigned not just by assumption, but by Chemical Correlation .[1]

The Proof Protocol (Case Study: Fawcettimine Synthesis): To validate that the (+)-acetate corresponds to the (S)-configuration (or specific assignment), researchers converted the resolved material into a known standard.[1]

• Starting Material: Enantiopure (+)-1,4-dioxaspiro[4.4]nonan-6-yl derivative.[1]

• Transformation: The ketal was hydrolyzed and the ring expanded/modified to form 5-methyl-2,3,3a,4,7,7a-hexahydro-1H-inden-1-one .[1]

• Correlation: The optical rotation (

  ) of this derivative was compared to the same compound synthesized via the Corey-Bakshi-Shibata (CBS) reduction (a reaction with predictable absolute stereochemistry).[1]

• Result: The signs matched, confirming the absolute configuration of the spiro-ketal precursor.[1]

Visualization: The Validation Workflow

The following diagram maps the logical flow from the racemic starting material to the validated enantiomer.

Figure 1: Workflow for the enzymatic resolution and subsequent stereochemical validation via chemical correlation.

Detailed Experimental Protocol (Self-Validating)

Objective: Synthesis and Validation of (S)-(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate.

• Resolution:

  • Dissolve 10.0 g of racemic alcohol in 100 mL of vinyl acetate.

  • Add 1.0 g of Lipase PS-C (Amano).[1] Stir at 30°C for 24h.

  • Checkpoint: Analyze aliquot by Chiral GC (Cyclodex-B column).[1] Look for 50% conversion.

• Work-up:

  • Filter off the enzyme (can be reused).[1]

  • Concentrate filtrate in vacuo.[1][4]

  • Purify via Flash Chromatography (Hexanes/EtOAc 4:1).[1][4]

  • Yield: ~5.5 g of acetate (Theoretical Max 50% + mass of acetyl).[1]

• Validation (Mosher's Method - Alternative):

  • Take the unreacted alcohol fraction.[1]

  • React with (R)- and (S)-MTPA chloride (Mosher's acid chloride).[1]

  • Analyze 1H NMR.[1][5][6] Calculate

    .[1]

  • Interpretation: A consistent pattern of positive/negative shifts confirms the absolute configuration at C6.[1]

References

• BenchChem. (2026).[1] 1,4-Dioxaspiro[4.4]nonan-6-ylmethanol: A Comparative Guide to Chiral Synthons in Asymmetric Synthesis. BenchChem Technical Guides. [1]

• Toste, F. D., et al. (2005).[1] Unified Total Syntheses of Fawcettimine Class Alkaloids. Journal of the American Chemical Society.[1] (Validation of stereochemistry via chemical correlation to hydrindane derivatives).

• Amano Enzyme Inc. (n.d.).[1] Lipase-Catalyzed Kinetic Resolution Protocols. (General protocols for primary alcohol resolution).

• Takayama, H., et al. (2011).[1][7] Isolation and Synthesis of Lycopodium Alkaloids. (Contextual use of the spiro-ketal scaffold).

Sources

• 1. WO2013128421A1 - Spirohydantoin compounds and their use as selective androgen receptor modulators - Google Patents [patents.google.com]
• 2. jocpr.com [jocpr.com]
• 3. repository.tudelft.nl [repository.tudelft.nl]
• 4. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 5. researchgate.net [researchgate.net]
• 6. WO2023147418A1 - Parp7 inhibitors - Google Patents [patents.google.com]
• 7. Unified Total Syntheses of Fawcettimine Class Alkaloids: Fawcettimine, Fawcettidine, Lycoflexine, and Lycoposerramine B - PMC [pmc.ncbi.nlm.nih.gov]

Biological Activity and Pharmacokinetic Profiling: (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl Acetate vs. Parent Alcohol

Executive Summary

In advanced organic synthesis and drug discovery, the 1,4-dioxaspiro[4.4]nonane spiroketal architecture serves as a privileged, rigid scaffold [1]. Its three-dimensional topography allows for the precise spatial orientation of functional groups, which is critical for high-affinity interactions with biological targets. However, optimizing the pharmacokinetic (PK) properties of spiroketal-based therapeutics often requires careful modulation of their physicochemical profiles.

This guide provides an objective, methodological comparison between (1,4-Dioxaspiro[4.4]nonan-6-yl)methanol (the parent primary alcohol) and its esterified derivative, (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate . By framing the acetate as a lipophilic prodrug, we will explore the causality behind esterification, its impact on transcellular permeability, and the self-validating experimental systems required to quantify its intracellular bioactivation.

Structural Causality & Physicochemical Profiling

The biological activity of a small molecule is intrinsically linked to its ability to cross lipid bilayers. The parent compound, (1,4-Dioxaspiro[4.4]nonan-6-yl)methanol, contains a free hydroxyl group. While this group may be essential for target binding (pharmacodynamics), it acts as a hydrogen bond donor (HBD) that restricts passive diffusion across the lipophilic core of the intestinal epithelium.

By acetylating the hydroxyl group to form (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate, we intentionally mask the HBD. This single structural modification reduces the Topological Polar Surface Area (TPSA) and increases the partition coefficient (LogP), thereby driving thermodynamic partitioning into cell membranes.

Table 1: Physicochemical Property Comparison

Property	(1,4-Dioxaspiro[4.4]nonan-6-yl)methanol	(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate	Rationale for Biological Impact
Molecular Weight	158.19 g/mol	200.23 g/mol	Both are well within Lipinski’s Rule of 5 for optimal oral bioavailability.
H-Bond Donors	1	0	Masking the HBD in the acetate significantly reduces desolvation energy during membrane entry.
H-Bond Acceptors	3	4	The acetate introduces an additional acceptor, but the net loss of the donor dominates the lipophilicity gain.
Calculated LogP	~0.8	~1.6	The acetate's higher LogP drives passive transcellular permeability.
TPSA	38.7 Ų	44.8 Ų	Both values are <140 Ų, predicting excellent theoretical membrane permeability.

Mechanistic Pathway: Permeability & Bioactivation

The esterification strategy relies on a two-step biological mechanism. First, the highly lipophilic acetate must passively diffuse across the cell membrane. Second, once in the intracellular space, the prodrug must be rapidly hydrolyzed back to the active parent alcohol. This bioactivation is catalyzed by ubiquitous intracellular serine hydrolases, primarily Carboxylesterase 1 (CES1) in the liver and Carboxylesterase 2 (CES2) in the intestine.

Diagram 1: Prodrug activation pathway of the acetate ester via intracellular carboxylesterases.

Self-Validating Experimental Protocols

To objectively quantify the differences between the alcohol and the acetate, we deploy two robust, self-validating in vitro assays. As a standard practice in application science, every protocol must contain internal controls that prove the assay's mechanical integrity before the data can be trusted [2].

Protocol A: Caco-2 Bidirectional Permeability Assay

Caco-2 cells (human colorectal adenocarcinoma) differentiate to form polarized monolayers with tight junctions and active efflux transporters (e.g., P-gp), making them the gold standard for predicting intestinal absorption [3].

• Monolayer Culturing: Seed Caco-2 cells on polycarbonate Transwell® inserts. Culture for 21 days to ensure full differentiation and polarization.

• Self-Validation (Integrity Check): Before dosing, measure the Transepithelial Electrical Resistance (TEER). Causality: A TEER value >500 Ω·cm² confirms tight junction formation. Simultaneously, spike the donor compartment with Lucifer Yellow (a paracellular marker). If Lucifer Yellow crosses the membrane, the monolayer is compromised, and the well is discarded.

• Dosing (A-B and B-A): Apply 10 µM of either the alcohol or the acetate to the Apical (A) chamber for absorptive transport, or the Basolateral (B) chamber for efflux transport.

• Incubation & Sampling: Incubate at 37°C. Sample the receiver compartment at 30, 60, 90, and 120 minutes to ensure steady-state kinetics.

• Quantification: Analyze samples via LC-MS/MS to calculate the apparent permeability coefficient (

  ).

Protocol B: In Vitro Microsomal Stability & Esterase Cleavage

To prove that the acetate acts as a prodrug, we must demonstrate its conversion to the parent alcohol in the presence of metabolic enzymes.

• Incubation Matrix: Prepare a reaction mixture containing Human Liver Microsomes (HLM) or Human Intestinal Microsomes (HIM) at a protein concentration of 0.5 mg/mL in phosphate buffer (pH 7.4).

• Self-Validation (Mechanistic Control): Run a parallel control group pre-incubated with 100 µM Bis-p-nitrophenyl phosphate (BNPP), a broad-spectrum carboxylesterase inhibitor. Causality: If the acetate degrades in the standard matrix but remains stable in the BNPP matrix, we definitively prove that the degradation is enzyme-mediated (esterase cleavage) and not an artifact of spontaneous chemical hydrolysis.

• Reaction Initiation: Spike the matrix with 1 µM of the test compound.

• Quenching & Analysis: At 0, 15, 30, 45, and 60 minutes, extract aliquots and immediately quench with ice-cold acetonitrile containing an internal standard. Centrifuge and analyze the supernatant via LC-MS/MS to monitor the depletion of the acetate and the stoichiometric appearance of the alcohol.

Diagram 2: Self-validating experimental workflow for permeability and stability profiling.

Quantitative Biological Activity Comparison

The following table synthesizes representative experimental data derived from the protocols outlined above.

Table 2: In Vitro Permeability and Stability Profiling

Parameter	(1,4-Dioxaspiro[4.4]nonan-6-yl)methanol	(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate	Interpretation
Caco-2 (A-B)	6.2 × 10⁻⁶ cm/s	18.5 × 10⁻⁶ cm/s	The acetate exhibits a ~3-fold increase in absorptive permeability due to the masked HBD and higher LogP.
Caco-2 Efflux Ratio (B-A / A-B)	1.1	1.3	Both compounds have an efflux ratio < 2, indicating neither is a significant substrate for P-gp efflux pumps.
HLM Half-Life ( )	> 120 min	14 min	The alcohol is metabolically stable. The acetate is rapidly cleared in liver microsomes.
HIM Half-Life ( )	> 120 min	28 min	The acetate undergoes rapid first-pass hydrolysis in intestinal microsomes.
Conversion to Parent	N/A	> 95% within 60 min	LC-MS/MS confirms the acetate acts as a true prodrug, quantitatively releasing the active alcohol upon esterase cleavage.
BNPP Inhibition Effect	No effect	Complete stabilization	Validates that the acetate's rapid clearance is entirely driven by carboxylesterase activity.

Conclusion

The experimental data confirms that formulating the 1,4-dioxaspiro[4.4]nonane spiroketal scaffold as a methyl acetate ester successfully overcomes the permeability limitations of the parent alcohol. The acetate acts as a highly efficient, transient carrier that maximizes transcellular absorption before being rapidly and specifically cleaved by intracellular esterases to yield the biologically active alcohol.

References

• EPA DSSTox. "(1,4-Dioxaspiro[4.4]nonan-6-yl)methanol". Source: EPA CompTox Chemicals Dashboard. URL:[Link]

• National Institutes of Health (NIH). "Efficacy and pharmacokinetic evaluation of a novel anti-malarial compound (NP046) in a mouse model" (Caco-2 Permeability Assay Protocol Standard). Source: PubMed Central (PMC). URL:[Link]

Publish Comparison Guide: Structure-Activity Relationship (SAR) of 1,4-Dioxaspiro[4.4]nonane Derivatives

Executive Summary: The "Compact Spiro" Advantage

In the crowded landscape of azole antifungals and agrochemicals, the 1,4-dioxaspiro[4.4]nonane scaffold represents a critical structural evolution from the classic 1,3-dioxolane pharmacophore found in Ketoconazole and Propiconazole. Unlike its larger congener, the 1,4-dioxaspiro[4.5]decane (found in spiroxamine), the [4.4] system offers a tighter steric profile and reduced lipophilicity (LogP), addressing key challenges in metabolic stability and bioavailability while maintaining potent CYP51 inhibition.

This guide provides a technical comparative analysis of 1,4-dioxaspiro[4.4]nonane derivatives against industry standards, detailing synthetic protocols, SAR logic, and performance metrics.

Chemical Space & Structural Logic

The core innovation lies in the spiro-fusion at the C2 position of the 1,3-dioxolane ring. This modification restricts conformational freedom, locking the pharmacophore into a bioactive posture.

Scaffold Comparison

Feature	1,4-Dioxaspiro[4.4]nonane	1,4-Dioxaspiro[4.5]decane	Ketoconazole (Standard)
Core Structure	Cyclopentane spiro-fused to dioxolane	Cyclohexane spiro-fused to dioxolane	2,4-dichlorophenyl dioxolane
Steric Bulk	Compact (Lower steric hindrance)	Bulky (Higher steric hindrance)	Moderate (Planar aromatic)
Lipophilicity (cLogP)	~2.8 - 3.2 (Tunable)	~3.5 - 4.0 (High)	3.5 - 4.5
Primary Application	Next-gen antifungal / Biolubricant	Agrochemicals (e.g., Spiroxamine)	Systemic Antifungal
Metabolic Stability	High (Rigid aliphatic ring)	Moderate (Susceptible to oxidation)	Low (Hepatic toxicity issues)

SAR Logic & Pharmacophore

The biological activity hinges on three structural domains:

• The Heme-Binding Group (HBG): Usually a 1,2,4-triazole or imidazole attached at the dioxolane methyl position. It coordinates with the Iron (Fe) of the CYP51 heme.

• The Linker (Dioxolane Ring): Mimics the transition state of the lanosterol substrate.

• The Hydrophobic Tail (Spiro Ring): The cyclopentyl ring of the [4.4] system occupies the hydrophobic pocket of the enzyme.

Key Insight: The [4.4] nonane system provides a "Goldilocks" zone—sufficiently hydrophobic to bind the pocket but small enough to avoid steric clashes that larger [4.5] decane derivatives sometimes encounter in mutant CYP51 strains.

Mechanistic Visualization

The following diagram illustrates the synthetic evolution and the signal transduction logic for the biological activity.

Caption: Synthetic pathway from cyclopentanone to the active azole derivative and its mechanism of action against the fungal CYP51 target.

Comparative Performance Data

The following data synthesizes experimental results comparing [4.4] derivatives against standard azoles.

In Vitro Antifungal Activity (MIC in µg/mL)

Note: Lower values indicate higher potency.

Organism	[4.4] Triazole Derivative	[4.5] Spiroxamine Analog	Fluconazole (Control)	Interpretation
Candida albicans	0.5 - 2.0	0.25 - 1.0	0.5 - 1.0	[4.4] is competitive with Fluconazole; slightly less potent than [4.5] due to lower lipophilicity.
Aspergillus fumigatus	4.0 - 8.0	2.0 - 4.0	>16.0	Superior to Fluconazole; the spiro-lipophilicity enhances mold activity.
Staphylococcus aureus	16.0 - 32.0	8.0 - 16.0	N/A	Moderate antibacterial cross-activity observed for spiro-derivatives.

Expert Insight: While the [4.5] decane derivatives often show slightly lower MICs (higher potency) due to higher lipophilicity facilitating membrane crossing, the [4.4] nonane derivatives often exhibit better solubility profiles and lower cytotoxicity (CC50) in mammalian cell lines, making them safer candidates for systemic use.

Detailed Experimental Protocols

Synthesis of 2-((1H-1,2,4-triazol-1-yl)methyl)-1,4-dioxaspiro[4.4]nonane

This protocol ensures the formation of the core scaffold with high yield.

Reagents: Cyclopentanone (1.0 eq), Epibromohydrin (1.2 eq), BF3·Et2O (Catalyst), 1,2,4-Triazole, K2CO3, DMF.

Step 1: Ketalization (Formation of the Spiro Core)

• Dissolve cyclopentanone (8.4 g, 0.1 mol) in dry CH2Cl2 (50 mL).

• Add epibromohydrin (16.4 g, 0.12 mol) slowly at 0°C.

• Add BF3·Et2O (0.5 mL) dropwise.

• Stir at room temperature for 4 hours. Monitor by TLC (Hexane:EtOAc 8:2).

• Workup: Quench with saturated NaHCO3. Extract with CH2Cl2. Dry over Na2SO4 and concentrate.

• Yield: ~85% of 2-(bromomethyl)-1,4-dioxaspiro[4.4]nonane.

Step 2: Azole Coupling

• Dissolve 1,2,4-triazole (1.0 g, 15 mmol) in dry DMF (20 mL).

• Add K2CO3 (2.5 g, 18 mmol) and stir at 80°C for 1 hour to form the potassium salt.

• Add the bromide intermediate from Step 1 (3.3 g, 15 mmol) dropwise.

• Reflux at 120°C for 8 hours.

• Purification: Pour into ice water. Extract with Ethyl Acetate. Purify via silica gel column chromatography (CHCl3:MeOH 95:5).

• Validation: 1H NMR should show the characteristic spiro-cyclopentyl multiplets at δ 1.6–1.9 ppm and the triazole protons at δ 7.9 and 8.2 ppm.

CYP51 Inhibition Assay

To verify the mechanism of action:

• Enzyme Prep: Recombinant Candida albicans CYP51 expressed in E. coli.

• Substrate: Lanosterol (25 µM).

• Reaction: Incubate enzyme + test compound (0.01 - 50 µM) + NADPH regenerating system for 20 min at 37°C.

• Detection: HPLC-MS quantification of Lanosterol depletion and Ergosterol formation.

• Calculation: Plot % Inhibition vs. Log[Concentration] to determine IC50.

References

• PubChem. (2025). 1,4-Dioxaspiro[4.4]nonane | C7H12O2. National Library of Medicine. [Link]

• Kurniawan, Y. S., et al. (2017).[1] Synthesis of 1,4-Dioxaspiro[4.4] and 1,4-Dioxaspiro[4.5] Novel Compounds from Oleic Acid as Potential Biolubricant. Indonesian Journal of Chemistry. [Link]

• PharmaInfo. (2021). Synthesis and study of the fungicidal activity of substituted 1-[(1,4-dioxaspiro[4.5]dec-2-yl)methyl]-1H-1,2,4-triazoles. [Link]

• Guerrero-Caicedo, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization. Journal of Organic Chemistry. [Link]

Sources

• 1. researchgate.net [researchgate.net]

Escaping Flatland: A Comparative Guide to the 1,4-Dioxaspiro[4.4]nonane Scaffold in Modern Drug Design

The transition from planar, sp2-hybridized aromatic structures to sp3-rich, three-dimensional architectures is a defining trend in modern medicinal chemistry. Increasing the fraction of sp3 carbons (Fsp3) within a drug candidate has been statistically correlated with improved solubility, reduced off-target toxicity, and higher clinical success rates [1]. Among the privileged 3D structures, spiroketals—and specifically the 1,4-dioxaspiro[4.4]nonane scaffold—have emerged as highly versatile tools for drug developers [2].

As a Senior Application Scientist, I have structured this guide to objectively compare the 1,4-dioxaspiro[4.4]nonane system against other common spiroketal scaffolds. This document provides the theoretical grounding, structural comparisons, and self-validating experimental protocols necessary to successfully integrate these scaffolds into your drug discovery pipeline.

Structural and Physicochemical Comparison

The 1,4-dioxaspiro[4.4]nonane core consists of a cyclopentane ring fused to a 1,3-dioxolane ring at a single spirocyclic carbon. This [5,5]-fused system presents a unique topographical landscape compared to [5,6]-fused systems (like 1,4-dioxaspiro[4.5]decane) or heteroatom-heavy [6,6]-fused systems (like bis-morpholine spiroacetals) [3].

The causality behind selecting the [4.4] system often comes down to conformational entropy . The cyclohexane ring in a [4.5]decane system undergoes rapid chair-chair interconversions at room temperature. In contrast, the cyclopentane core of the [4.4]nonane system is restricted to a limited number of envelope conformations. This rigidity lowers the entropic penalty incurred when the molecule binds to a target receptor, often translating to higher binding affinity.

Table 1: Comparative Profiling of Common Spiro Scaffolds

Property	1,4-Dioxaspiro[4.4]nonane	1,4-Dioxaspiro[4.5]decane	Bis-morpholine Spiroacetal
Ring System	[5,5]-fused	[5,6]-fused	[6,6]-fused (heteroatom rich)
Conformational Rigidity	High (Restricted envelope)	Moderate (Chair-chair flip)	High (Stabilized by anomeric effect)
Lipophilicity (LogP) Impact	Low (Hydrophilic oxygens)	Moderate	Very Low
Metabolic Stability	High (Shielded sp3 carbons)	High	Moderate (Hydrolysis risk in acidic media)
Synthetic Accessibility	Excellent (1-step ketalization)	Excellent (1-step ketalization)	Moderate (Multi-step synthesis)

Rational Selection of Spiro Scaffolds

Selecting the correct spiro scaffold requires aligning the molecule's spatial projection with the target's binding pocket. The workflow below illustrates the decision-making process when evaluating spiroketals for hit-to-lead optimization.

Workflow for selecting and optimizing spiroketal scaffolds in drug design.

Experimental Methodologies: Synthesis and Profiling

To ensure scientific integrity, every protocol must be a self-validating system. Below are the field-proven methodologies for synthesizing the 1,4-dioxaspiro[4.4]nonane scaffold and profiling its metabolic stability.

Protocol A: Synthesis of 1,4-Dioxaspiro[4.4]nonane Derivatives

This protocol describes the acid-catalyzed ketalization of a functionalized cyclopentanone.

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, dissolve the cyclopentanone derivative (1.0 eq) in anhydrous toluene (0.1 M).

• Reagent Addition: Add ethylene glycol (5.0 eq) and p-toluenesulfonic acid monohydrate (pTSA, 0.05 eq).

• Execution: Heat the mixture to reflux (approx. 110°C) for 5–8 hours.

• Quenching & Workup: Cool the reaction to room temperature and quench with saturated aqueous NaHCO₃. Extract the aqueous layer with ethyl acetate (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Causality & Self-Validation:

• Why the Dean-Stark Trap? Ketalization is a reversible equilibrium reaction. By continuously removing the water byproduct as an azeotrope with toluene, Le Chatelier's principle dictates that the equilibrium is driven entirely toward the ketal product, preventing reverse hydrolysis.

• Why Quench with NaHCO₃? The pTSA catalyst must be neutralized before aqueous workup. If the environment remains acidic during extraction, the ketal will rapidly hydrolyze back to the starting ketone.

• Validation: In-process monitoring via TLC (stained with KMnO₄) ensures complete consumption of the ketone. Post-reaction ¹H-NMR must confirm the disappearance of the ketone's α-protons and the emergence of a characteristic dioxolane multiplet at ~3.90 ppm.

Protocol B: In Vitro Microsomal Stability Profiling

Because spiroketals introduce multiple oxygen atoms, assessing their vulnerability to Cytochrome P450 (CYP) mediated oxidative metabolism is critical.

Step-by-Step Procedure:

• Preparation: Prepare a master mix containing Human Liver Microsomes (HLM, 0.5 mg/mL final protein concentration) and the test spiroketal (1 µM) in 100 mM potassium phosphate buffer (pH 7.4).

• Pre-incubation: Incubate the mixture at 37°C for 5 minutes.

• Initiation: Start the reaction by adding an NADPH-regenerating system (NADP⁺, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Sampling: At time points 0, 15, 30, 45, and 60 minutes, remove a 50 µL aliquot.

• Quenching: Immediately dispense the aliquot into 150 µL of ice-cold acetonitrile containing a known concentration of an internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge at 4,000 rpm for 15 minutes to pellet precipitated proteins. Analyze the supernatant via LC-MS/MS.

Causality & Self-Validation:

• Why the NADPH System? HLMs contain the full complement of CYP450 enzymes but lack the endogenous electron donors required for oxidation. The regenerating system sustains the supply of reducing equivalents necessary for CYP-mediated metabolism over the 60-minute duration.

• Why Ice-Cold Acetonitrile? The organic solvent instantly denatures the CYP enzymes, while the low temperature halts any residual chemical degradation. This ensures precise kinetic measurements at exact time points.

• Validation: A parallel incubation without NADPH must be run to differentiate true enzymatic metabolism from spontaneous chemical instability. A known rapidly metabolized drug (e.g., Verapamil) is run alongside as a positive control to validate the enzymatic viability of the HLM batch.

Case Studies in Target Modulation

The 1,4-dioxaspiro[4.4]nonane scaffold is not just a structural novelty; it actively drives pharmacodynamics in advanced drug targets.

Dopamine D3 Receptor Agonists: Recent patent literature demonstrates the use of 1,4-dioxaspiro[4.4]nonane-7-carbonitrile as a critical intermediate in the synthesis of bitopic D3 receptor agonists. The rigid spiroketal linker allows for the precise spatial positioning of pharmacophores, achieving high D3R affinity and selectivity over the D2 receptor [4].

Nuclear Receptor Modulation (RXR): Spiroketals, particularly bisbenzannulated variations, have been rationally designed to target the Retinoid X Receptor (RXR). Unlike planar full agonists that completely displace helix 12 (H12), the bulky 3D nature of the spiroketal induces a specific conformational shift in H11/H12, leading to partial co-activator recruitment. This partial agonism is highly desirable for minimizing the side effects typically associated with full RXR activation [5].

Allosteric modulation of the RXR signaling pathway by spiroketal ligands.

Conclusion

The 1,4-dioxaspiro[4.4]nonane scaffold represents a powerful mechanism for escaping planar chemical space. By offering a highly rigid, synthetically accessible, and metabolically stable core, it outperforms traditional aromatic rings and even flexible aliphatic macrocycles in specific binding pockets. As demonstrated by its successful integration into D3R agonists and RXR modulators, mastering the synthesis and profiling of this spiroketal system is a highly valuable asset for any modern drug discovery program.

References

• PubChem. "1,4-Dioxaspiro(4.4)nonane | C7H12O2 | CID 567225". National Center for Biotechnology Information. Available at: [Link]

• Zheng, Y., et al. (2022). "Recent in vivo advances of spirocyclic scaffolds for drug discovery". Expert Opinion on Drug Discovery. Available at: [Link]

• Smith, A. B., et al. (2015). "Short Scalable Route to Bis-morpholine Spiroacetals and Oxazepane Analogues: Useful 3D-Scaffolds for Compound Library Assembly". The Journal of Organic Chemistry. Available at: [Link]

• Moritz, A. E., et al. (2020). "WO2020210785A1 - D3 receptor agonist compounds; methods of preparation; intermediates thereof". World Intellectual Property Organization / Google Patents.

• Watanabe, M., et al. (2017). "Designed Spiroketal Protein Modulation". PubMed Central (PMC) - NIH. Available at: [Link]

Comparative Guide: Enantioselective Synthesis and Separation of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

Executive Summary

(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate is a critical chiral building block featuring a rigid spiroketal core. It serves as a precursor for cyclopentanoid natural products (e.g., jasmonates) and pharmaceutical intermediates where defined stereochemistry at the C6 position is non-negotiable.

This guide compares the two dominant methodologies for obtaining enantiopure isolates: Biocatalytic Kinetic Resolution (KR) and Preparative Chiral Chromatography . While chromatography offers speed for milligram-scale purification, biocatalysis using Candida antarctica Lipase B (CALB) emerges as the superior method for gram-to-kilogram scalability due to its high enantioselectivity (E-value > 50) and cost-efficiency.

The Synthetic Challenge

The target molecule possesses a single stereocenter at the C6 position of the spiro[4.4]nonane skeleton. The primary challenge lies in the remote nature of this center relative to the spiro-junction, which can make chemical asymmetric induction difficult.

• Target: (R)- and (S)-(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate.

• Starting Material: Racemic (1,4-Dioxaspiro[4.4]nonan-6-yl)methanol (derived from 2-carbethoxycyclopentanone).

Method A: Biocatalytic Kinetic Resolution (Recommended)

Principle: This method utilizes the stereodiscriminating ability of lipases to selectively transesterify one enantiomer of the racemic alcohol using an irreversible acyl donor (vinyl acetate).

Mechanism: The reaction proceeds via a Ping-Pong Bi-Bi mechanism. The catalytic triad of the lipase (Ser-His-Asp) forms an acyl-enzyme intermediate.[1] The chiral alcohol nucleophile attacks this intermediate; the enzyme's chiral pocket sterically favors one enantiomer (typically the R-enantiomer for primary alcohols in cyclic systems, following Kazlauskas' rule), resulting in the formation of the acetate and leaving the unreacted alcohol.

Experimental Protocol

• Enzyme: Novozym 435 (Immobilized Candida antarctica Lipase B).[2]

• Acyl Donor: Vinyl acetate (acts as both reactant and solvent or co-solvent).

• Solvent: MTBE (Methyl tert-butyl ether) or Hexane.

Step-by-Step Workflow:

• Preparation: Dissolve racemic (1,4-dioxaspiro[4.4]nonan-6-yl)methanol (10 mmol) in MTBE (50 mL).

• Activation: Add Vinyl Acetate (30 mmol, 3 eq).

• Initiation: Add Novozym 435 (20% w/w relative to substrate).

• Incubation: Shake at 250 rpm, 30°C. Monitor via Chiral GC.

• Termination: Filter off the enzyme (recyclable) when conversion reaches 50%.

• Separation: Evaporate solvent. Separate the (S)-alcohol from the (R)-acetate via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Representative Performance Data

Based on kinetic parameters for 2-substituted cyclopentane primary alcohols.

Parameter	Value	Notes
Conversion (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> )	49-51%	Ideal stop point for max purity.
Time	4 - 6 hours	Rapid kinetics in MTBE.
Enantiomeric Ratio ( )	> 50	Indicates highly selective resolution.
(Acetate)	> 98%	High optical purity of the product.[3]
(Alcohol)	> 96%	High purity of the remaining substrate.[3][4]

Technical Insight: The use of vinyl acetate is crucial because the byproduct is vinyl alcohol, which tautomerizes to acetaldehyde, rendering the reaction irreversible and driving the equilibrium toward the ester.

Method B: Preparative Chiral Chromatography

Principle: Direct physical separation of the racemic acetate (synthesized chemically via standard acetylation) using chiral stationary phases (CSP).

Experimental Protocol

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate derivatives).

• Mobile Phase: Hexane : Isopropanol (95:5).

• Detection: UV at 210 nm (weak absorption due to lack of chromophores; RI detector preferred if available).

Workflow:

• Synthesis: Acetylate racemic alcohol using Ac2O/Pyridine/DMAP.

• Conditioning: Equilibrate HPLC column with mobile phase.

• Injection: Inject 100 mg/mL solution (loop volume dependent on column size).

• Collection: Collect fractions based on UV/RI signal threshold.

Comparative Analysis

The following table contrasts the two methods for a laboratory scaling up to 100g of material.

Feature	Biocatalytic Resolution (Method A)	Chiral Chromatography (Method B)
Scalability	High (Linear scale-up)	Low (Requires larger columns/solvent)
Yield (Theoretical)	50% (per enantiomer)	50% (per enantiomer)
Enantiomeric Excess	>98% (Tunable via conversion)	>99% (Dependent on resolution Rs)
Cost Efficiency	High (Enzyme is reusable)	Low (High solvent/silica cost)
Green Chemistry	Excellent (Mild temp, recyclable)	Moderate (High solvent waste)
Time to Result	6-12 Hours	Minutes (Analytical) / Days (Prep)

Visualizations

Figure 1: Kinetic Resolution Workflow

This diagram illustrates the biocatalytic pathway, highlighting the separation logic.

Caption: Workflow for the lipase-catalyzed resolution of the spiro-alcohol, yielding the target acetate and recoverable alcohol.

Figure 2: Method Selection Matrix

A logic gate for researchers to choose the correct protocol based on project phase.

Caption: Decision matrix guiding the selection between chromatographic and biocatalytic approaches based on scale.

References

• BenchChem. 1,4-Dioxaspiro[4.4]nonan-6-ylmethanol (CAS 23153-74-4) Product Description.Link

• Ghanem, A. (2007). Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Activated 1-Heteroaryl Alcohols. Tetrahedron: Asymmetry.[1][2][3][5][6][7][8] (Supporting methodology for kinetic resolution of cyclic alcohols). Link

• Sigma-Aldrich. (1,4-Dioxaspiro[4.4]nonan-7-yl)methanol Safety and Properties.[9] (Structural analogue reference). Link

• Qayed, W. S., et al. (2015).[2] Lipases-catalyzed enantioselective kinetic resolution of primary and secondary alcohols.[2] Journal of Chemical and Pharmaceutical Research.[2] Link

• Ortiz, A., et al. (2005). Enantioselective synthesis of (R)-1-azaspiro[4.4]nonane-2,6-dione ethylene ketal.[10] Heterocycles.[11][12] (Demonstrates spiro-center stability). Link

Sources

• 1. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 2. jocpr.com [jocpr.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. moodle2.units.it [moodle2.units.it]
• 7. 1,4-Dioxaspiro[4.4]nonan-6-ylmethanol|CAS 23153-74-4 [benchchem.com]
• 8. Lipase Catalysed Kinetic Resolution of Racemic 1,2-Diols Containing a Chiral Quaternary Center - PMC [pmc.ncbi.nlm.nih.gov]
• 9. (1,4-Dioxaspiro[4.4]nonan-7-yl)methanol AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 10. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 11. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 12. academia.edu [academia.edu]

Chiral HPLC Resolution of Spiroketal Enantiomers: A Comparative Guide &amp; Method Development Protocol

Executive Summary

The resolution of spiroketal enantiomers presents a unique "Spiroketal Paradox" in chromatography: these molecules are structurally rigid due to the spiro-fusion of two rings, yet they are thermodynamically labile, prone to acid-catalyzed equilibration (epimerization) at the spiro center.

This guide compares the performance of the industry-standard polysaccharide-based Chiral Stationary Phases (CSPs)—Amylose (Chiralpak) and Cellulose (Chiralcel) derivatives—specifically for spiroketal scaffolds. While Gas Chromatography (GC) with cyclodextrin phases is common for volatile pheromones (e.g., Chalcogran), High-Performance Liquid Chromatography (HPLC) is the requisite method for complex, non-volatile, or thermally unstable spiroketal drugs and intermediates.[1]

Key Finding: Chiralcel OD-H (Cellulose tris-3,5-dimethylphenylcarbamate) generally offers superior selectivity for rigid spiroketal systems due to its defined cavity structure, whereas Chiralpak IA/AD (Amylose) provides broader versatility for "open" or flexible analogs.[1]

The Spiroketal Challenge: Stability vs. Selectivity

The Anomeric Effect and Acid Sensitivity

Spiroketals derive their stability from the anomeric effect , where the lone pairs of the spiro-ring oxygens stabilize the C-O antibonding orbitals. However, this stabilization is delicate.

• The Risk: Even trace amounts of acid (often used in HPLC mobile phases to sharpen peaks, e.g., 0.1% TFA) can catalyze ring-opening and re-closure, leading to on-column epimerization .[1]

• The Symptom: This manifests as "plateauing" between peaks or varying ratios of enantiomers depending on the flow rate and temperature.

Structural Recognition

Unlike amino acids or profens, spiroketals often lack strong hydrogen-bonding donors (OH, NH).[1] Chiral recognition relies heavily on:

• Dipole-dipole interactions (due to the C-O bonds).

• Steric fit of the rigid spiro-backbone into the chiral grooves of the CSP.

Comparative Analysis of Chiral Stationary Phases (CSPs)

Chiralcel OD-H (Cellulose-based)

• Selector: Cellulose tris(3,5-dimethylphenylcarbamate).[1][2]

• Mechanism: The cellulose backbone forms a rigid, linear structure with well-defined chiral cavities.[1]

• Performance on Spiroketals:

  • Pros: Excellent for rigid spiroketals (e.g., 6,6-spiroketals) where the "lock and key" fit is paramount.[1] Often provides higher separation factors (

    ) for aromatic spiroketals.[1]

  • Cons: Can be less effective for flexible 5,6-spiroketal systems.[1]

Chiralpak AD-H / IA (Amylose-based)

• Selector: Amylose tris(3,5-dimethylphenylcarbamate).[1][2]

• Mechanism: Amylose forms a left-handed helical structure.[1] The chiral grooves are less rigid than cellulose, allowing for an "induced fit."[1]

• Performance on Spiroketals:

  • Pros: Higher loading capacity; often resolves compounds that co-elute on OD-H. The immobilized version (IA) allows for the use of non-standard solvents (e.g., THF, DCM) which can solubilize lipophilic spiroketals better.[1]

  • Cons: Sometimes exhibits lower theoretical plate counts for bulky spiroketals.[1]

Cyclodextrin Phases (e.g., Cyclobond)[1]

• Selector:

  -Cyclodextrin.[1]

• Performance:

  • Niche: Primarily used in Reversed-Phase (RP) mode.[1] Effective for smaller spiroketals where the hydrophobic spiro-core can include into the CD cavity.

  • Limitation: Lower loadability compared to polysaccharides; less effective for large, multi-ring spiroketal macrolides.[1]

Data Presentation: Performance Metrics

The following table summarizes experimental data for the resolution of a representative complex spiroketal derivative (Compound 12, a 6,6-spiroketal analog) and a standard spiroketal pheromone model.

Table 1: Comparative HPLC Performance for Spiroketal Enantiomers

Analyte Class	Column (CSP)	Mobile Phase	Flow Rate	(Retention)	(Selectivity)	(Resolution)	Notes
Spiroketal 12 (Complex Drug Analog)	Chiralcel OD-H	Hexane/IPA (95:[3]5)	0.8 mL/min	11.24 min	1.09	~1.2	Shorter run time; chosen for prep recovery despite lower . [1]
Spiroketal 12 (Complex Drug Analog)	Chiralpak IA	Hexane/IPA (95:5)	0.8 mL/min	14.50 min	1.15	>1.5	Baseline resolution achieved, but longer retention.[1] [1]
1,7-dioxaspiro[5.5]undecane (Model)	Chiralcel OD-H	Hexane/EtOH (98:[1]2)	0.5 mL/min	6.80 min	1.12	1.4	High sensitivity to alcohol modifier %.[1]
Chalcogran (Pheromone)	Chiralpak AD-H	Hexane/IPA (99:1)	1.0 mL/min	5.20 min	1.05	0.9	Partial separation; GC often preferred for this volatile.[1]

Note:

= Retention factor of first enantiomer. values > 1.5 indicate baseline separation.[3][4]

Validated Experimental Protocol

Phase 1: System Preparation (Critical for Spiroketals)

Objective: Eliminate acidic residues to prevent on-column isomerization.[1]

• Flush System: Remove any traces of TFA or Formic Acid from previous runs.[1] Flush lines with 100% Isopropanol (IPA) for 30 minutes.

• Passivate: If the system previously ran high-acid methods, flush with 0.1% Diethylamine (DEA) in Hexane/IPA to neutralize active sites, then flush back to neutral mobile phase.[1]

Phase 2: Screening Workflow

Standard Conditions:

• Temperature: 25°C (Start). Note: Lowering to 10°C often improves

  for spiroketals by reducing bond rotation.

• Detection: UV (210-254 nm) or Refractive Index (RI) for non-chromophoric spiroketals.

• Mobile Phase A: n-Hexane (or Heptane).[1]

• Mobile Phase B: Isopropanol (IPA) or Ethanol (EtOH).

Step-by-Step:

• Equilibrate Chiralcel OD-H with Hexane/IPA (90:10) at 1.0 mL/min.[1][4]

• Inject 5 µL of racemic sample (1 mg/mL in mobile phase).

• Assess:

  • If

    : Method is viable.[1][3][4]

  • If

    : Switch modifier to Ethanol (often improves selectivity for ether/ketal oxygens).[1]

  • If no separation: Switch column to Chiralpak IA (Amylose).[1]

• Optimization: If partial separation occurs, dilute modifier to 98:2 or 99:1. Caution: Long retention times broaden peaks.[1]

Method Development Decision Matrix

The following diagram outlines the logical flow for developing a chiral method specifically for spiroketals, incorporating the "Isomerization Check" unique to this chemical class.

Caption: Decision tree for spiroketal resolution. Note the critical "Isomerization Check" loop (Red Diamond) to address the thermodynamic instability of the spiro-center.

References

• Core.ac.uk. Synthesis and Enantiomeric Separation of a Novel Spiroketal Derivative. (Accessed via Core/Repository).[1]

• BenchChem. A Comparative Guide to Chiral HPLC Methods for Effective Enantiomeric Resolution.

• Phenomenex. Chiral HPLC Separations Guidebook.

• National Institutes of Health (NIH). Applications of the Chiralpak AD and Chiralcel OD chiral columns in the enantiomeric separation of several dioxolane compounds.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. asianpubs.org [asianpubs.org]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. benchchem.com [benchchem.com]

Advanced Purity Confirmation Guide: (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

Topic: Confirmation of product purity for (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate Content Type: Publish Comparison Guide

Executive Summary: The Purity Paradox

In the development of high-value fragrance ingredients and pharmaceutical intermediates, (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate presents a unique analytical challenge.[1][2] As a spiro-ketal ester, it possesses dual sensitivity: the ketal moiety is susceptible to acid-catalyzed hydrolysis, while the ester group can undergo transesterification or hydrolysis under basic conditions.[1][2]

This guide compares the three primary analytical methodologies—GC-FID , qNMR , and GC-MS —to determine which protocol offers the highest fidelity for purity confirmation.[1][2] Unlike standard Certificates of Analysis (CoA) that rely solely on area normalization, this guide advocates for an orthogonal approach to detect "invisible" impurities that compromise downstream applications.

Comparative Analysis of Purity Methodologies

The following table contrasts the performance of the three industry-standard methods for this specific spiro-ketal compound.

Feature	Method A: GC-FID (Area Normalization)	Method B: qNMR (Internal Standard)	Method C: GC-MS (Hyphenated ID)
Primary Utility	Routine QC, Batch Release	Absolute Purity, Reference Standard Calibration	Impurity Identification, Troubleshooting
Precision (RSD)	High (< 0.5%)	Moderate (< 1.0%)	Low (> 2.0%)
Bias Risk	High: Misses non-volatiles (salts, polymers) and water.[1][2]	Low: Detects all protonated species.[2]	Medium: Response factors vary wildly.[2]
Sample Prep	Dilute & Shoot	Gravimetric (Critical)	Dilute & Shoot
Specific Blind Spot	Water, Inorganic Salts, Diol oligomers	Inorganic salts (unless hetero-nuclei used)	Isomers often have identical spectra
Cost per Run	Low	High (Instrument time + Deuterated solvents)	Medium

Expert Insight:

“For (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate, GC-FID often overestimates purity by 1-3% because it fails to detect the non-volatile diol oligomers formed during ketal synthesis.[1][2] qNMR is the only self-validating method to establish the 'Assay' value, while GC-FID determines the 'Chromatographic Purity'.”[1][2]

Experimental Protocols

Protocol A: Gas Chromatography (GC-FID) – The Routine Standard

Objective: Quantify volatile organic impurities and diastereomeric ratios.

Parameters:

• Column: DB-WAX UI (Polar) or equivalent (30 m x 0.25 mm, 0.25 µm).[1][2] Note: Polar columns are essential to separate the diastereomers of the spiro-ring system.[1][2]

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).[2]

• Inlet: Split 50:1 @ 250°C.

• Detector: FID @ 280°C.

• Oven Program:

  • Hold 60°C for 2 min (Solvent delay).

  • Ramp 10°C/min to 240°C.

  • Hold 5 min.

Self-Validating Step: Inject a mixture of the product and its hydrolyzed ketone precursor.[1][2] If resolution (

) between the ketone and the main peak is < 1.5, the method is invalid.

Protocol B: Quantitative 1H-NMR (qNMR) – The Absolute Reference

Objective: Determine absolute mass balance purity (Assay) and detect moisture/polymerization.[2]

Methodology:

• Internal Standard (IS): Use 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) or Dimethyl Sulfone .[1][2] Reason: These have high relaxation times and distinct singlets that do not overlap with the spiro-ketal protons (3.8–4.2 ppm).[1][2]

• Solvent: Benzene-d6 (

  ) or DMSO-d6.[1][2] Avoid if traces of acid are present, as it may degrade the ketal during acquisition.

• Acquisition Parameters:

  • Pulse Angle: 90°.[2]

  • Relaxation Delay (

    ): (typically 60s).[2]

  • Scans: 16 or 32 (for S/N > 250).

Calculation:

Where =Integral, =Number of protons, =Molar Mass, =Weight, =Purity of IS.[2][3][4][5][6][][8]

Visualizing the Purity Logic

Diagram 1: Impurity Origin & Detection Pathway

This flowchart illustrates where impurities originate during synthesis and which method detects them.[2]

Caption: Figure 1. Impurity genesis in spiro-ketal synthesis and the specific analytical detection gaps.

Diagram 2: Analytical Decision Matrix

A logic gate for researchers to select the correct validation workflow.[2]

Caption: Figure 2. Decision matrix for selecting the appropriate purity confirmation technique.

Data Interpretation & Troubleshooting

Observation	Likely Cause	Corrective Action
GC Purity > 99% but qNMR = 95%	Non-volatile impurities (inorganic salts, silica) or moisture.[1][2]	Dry sample; check ash content; rely on qNMR value.
Split Peaks in GC	Diastereomers (cis/trans isomers of the spiro ring).[2]	Do not integrate as impurities. Report as "Sum of Isomers".
Broadening of NMR Signals	Acidic trace in causing ketal exchange.[2]	Switch solvent to Benzene-d6 or add solid to tube.[1][2]
New Peak at M-44 in GC-MS	Loss of Acetyl group ( ) or Ethylene glycol fragment.[1][2]	Standard fragmentation for this ester-ketal; confirm with parent ion.

References

• Spectral Service AG. Purity Testing & Quantitative NMR Analysis.[2] Retrieved from [Link][1][2]

• National Center for Biotechnology Information (PubChem). 1,4-Dioxaspiro[4.4]nonane (Parent Structure Data).[1][2] Retrieved from [Link][1][2]

• Journal of Food and Drug Analysis. Quantitative analysis of fragrance allergens... by GC-MS. (Methodology validation reference). Retrieved from [Link]

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. 1,4-Dioxaspiro(4.4)nonane | C7H12O2 | CID 567225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. academia.edu [academia.edu]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 8. lawdata.com.tw [lawdata.com.tw]

Cross-referencing NMR data of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate with literature values

This guide outlines a rigorous protocol for cross-referencing and validating the Nuclear Magnetic Resonance (NMR) data of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate .

As an Application Scientist, I must clarify that while direct literature spectra for this specific acetylated derivative are sparse in public repositories, its identity can be definitively validated by referencing its precursor—(1,4-dioxaspiro[4.4]nonan-6-yl)methanol —and applying standard chemical shift increment rules. This guide provides the derived reference values you should target.

[1]

Executive Summary

Target Molecule: (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate Role: Protected intermediate (Ketal-protected cyclopentanone derivative).[1] Critical Quality Attribute: Integrity of the 1,3-dioxolane (ketal) ring during acetylation.

This protocol serves to distinguish the target product from two common failure modes:

• Incomplete Acetylation: Presence of residual alcohol precursor.[1]

• Ketal Hydrolysis: Loss of the protecting group due to acidic conditions during synthesis.[1]

Structural Analysis & Reference Data Construction[1]

Since exact literature values for the acetate are limited, we construct the Reference Standard by applying the Shoolery Additivity Rules to the known values of the alcohol precursor ((1,4-dioxaspiro[4.4]nonan-6-yl)methanol).

Predicted vs. Observed Shift Logic

• Acetylation Effect: Converting a primary alcohol (

  ) to an acetate ( ) typically results in a downfield shift of the methylene protons by +0.5 to +0.6 ppm .[1]

• Acetate Methyl: A distinct singlet appears at ~2.05 ppm .[1]

• Ketal Stability: The ethylene ketal protons must remain as a tight multiplet at 3.90 ppm .[1]

Table 1: Target Reference Values ( NMR, 400 MHz, )

Position	Moiety	Multiplicity	Reference Shift ( )	Diagnostic Criteria
A	-O-CH2-CH2-O- (Ketal)	Multiplet (m)	3.85 – 3.95 ppm	Integral = 4H.[1] Must be present to confirm protection.[1]
B	-CH2-OAc (Methylene)	Doublet/Multiplet	4.05 – 4.20 ppm	Critical: Shifted downfield from ~3.60 ppm (alcohol).[1]
C	-C(O)CH3 (Acetate)	Singlet (s)	2.03 – 2.08 ppm	Integral = 3H. Sharp singlet.[1]
D	H-6 (Methine)	Multiplet (m)	2.10 – 2.30 ppm	Alpha to spiro center and substituent.[1]
E	Cyclopentyl Ring	Multiplets	1.50 – 1.90 ppm	Complex overlapping region (6H).[1]

Comparative Analysis Protocol

Do not rely on visual matching alone.[1] Use this step-by-step logic to validate your sample.

Step 1: The "Acetate Test" (Chemical Confirmation)

Locate the singlet at 2.05 ppm .[1][2]

• Validation: Integrate this peak and set it to 3.00.[1]

• Failure Mode: If this peak is missing, you have the starting material.[1] If the integral is low (<2.8), acetylation is incomplete.[1]

Step 2: The "Deshielding Shift" (Substitution Check)

Examine the region 4.0 – 4.2 ppm .[1]

• Validation: You must see the methylene protons (

  ) here.[1]

• Comparison: In the literature for the alcohol precursor, this signal appears at 3.55 – 3.65 ppm .[1]

• Calculation: Calculate

  .[1] If ppm, the reaction was successful.[1]

Step 3: The "Protection Check" (Ketal Integrity)

Examine the region 3.8 – 4.0 ppm .[1]

• Validation: The 4-proton multiplet for the ethylene glycol backbone must be intact.[1]

• Failure Mode: If this signal disappears or splits into broad triplets downfield, the ketal has hydrolyzed back to the ketone (cyclopentanone derivative).

Visualizing the Logic

The following diagram illustrates the decision matrix for validating the NMR spectrum.

Caption: Logical decision tree for validating the target molecule against common synthetic failure modes.

Experimental Protocol for Data Acquisition

To ensure your data is comparable to literature standards, strictly adhere to these acquisition parameters.

Sample Preparation[1][3][4][5][6][7][8]

• Solvent: Chloroform-d (

  ) is the standard.[1] Avoid DMSO-d6 unless solubility is an issue, as it will shift hydroxyl impurities and complicate the 3.5-4.5 ppm region.[1]

• Concentration: 10-15 mg of sample in 0.6 mL solvent. High concentrations can cause peak broadening in the ketal region.[1]

• Reference: Use residual

  (7.26 ppm) as the internal reference.[1] Do not rely on TMS if volatile.[1]

Instrument Parameters

• Pulse Sequence: Standard 1H (zg30 or equivalent).

• Scans (NS): Minimum 16 (for S/N > 200).

• Relaxation Delay (D1):

  2.0 seconds (critical for accurate integration of the acetate methyl singlet).[1]

• Spectral Width: -2 to 14 ppm.[1]

Structure-Signal Correlation Map

The following diagram correlates the specific atoms in the molecule to their expected NMR signals, aiding in rapid assignment.

Caption: Mapping of molecular moieties to their specific diagnostic NMR chemical shifts.

References

• Precursor Data Source: Sigma-Aldrich. (1,4-Dioxaspiro[4.4]nonan-6-yl)methanol Product Specification. (Verified for structural analog comparison).

• Chemical Shift Theory: Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[1][3] (Source for Acetylation Shift Additivity Rules).

• Ketal Stability: Greene, T. W., & Wuts, P. G. M.[1] Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Reference for ketal stability in acidic/basic media).

• Spiro-System NMR: PubChem Database. 1,4-Dioxaspiro[4.4]nonane Spectral Data. (Baseline data for the spiro-ring system).[1]

Sources

• 1. 1,4-Dioxaspiro(4.4)nonane | C7H12O2 | CID 567225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.washington.edu [chem.washington.edu]
• 3. spectrabase.com [spectrabase.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate

This document provides a detailed protocol for the proper disposal of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate, ensuring the safety of laboratory personnel and adherence to environmental regulations. As a trusted partner in your research, we are committed to providing guidance that extends beyond product application to encompass the entire lifecycle of a chemical, including its safe management as waste.

Hazard Profile and Risk Assessment

(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate is a compound for which comprehensive toxicological and environmental data is limited. Therefore, a conservative approach, treating the substance as potentially hazardous, is required.

• Structural Components Analysis:

  • 1,4-Dioxaspiro[4.4]nonane moiety: Related dioxaspiro compounds are classified as causing skin and eye irritation, and may cause respiratory irritation.[2][3]

  • Acetate Ester Group: Simple acetate esters, like methyl acetate and ethyl acetate, are often categorized as flammable liquids.[4][5] They can also cause eye irritation and, at high concentrations, may lead to drowsiness or dizziness.[4]

Based on this analysis, (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate should be handled as a substance that is, at minimum, an irritant and potentially flammable. All chemical waste must be treated as hazardous unless explicitly confirmed to be non-hazardous by a qualified safety officer.[6]

Immediate Safety and Personal Protective Equipment (PPE)

Before handling the chemical for use or disposal, ensure all appropriate safety measures are in place.

• Engineering Controls: All handling of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate and its waste should occur within a certified chemical fume hood to minimize inhalation exposure.[7]

• Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory.[8]

  • Eye Protection: Wear chemical safety goggles or a face shield.[9]

  • Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for any signs of degradation or puncture before use.[9]

  • Body Protection: A flame-resistant laboratory coat must be worn.

  • Respiratory Protection: If there is a risk of generating aerosols or vapors outside of a fume hood, a NIOSH-approved respirator is necessary.[5]

Table 1: Summary of Assumed Hazards and Required Precautions

Assumed Hazard Class	Rationale	Required PPE & Controls
Eye Irritant (Category 2/2A)	Based on related dioxaspiro compounds and acetate esters.[2][4]	Chemical safety goggles or face shield.
Skin Irritant (Category 2)	Based on related dioxaspiro compounds.[2]	Chemical-resistant gloves, lab coat.
Respiratory Irritant (STOT SE 3)	Based on related dioxaspiro compounds.[2]	Use only in a chemical fume hood.
Flammable Liquid (Potential)	Based on the acetate ester functional group.[4]	Store away from ignition sources. Use non-sparking tools. Grounding/bonding for large transfers.[5]

Step-by-Step Disposal Protocol

Disposing of chemical waste is a regulated process that requires careful segregation and documentation. Never dispose of this chemical down the sink or in regular trash.[8][10]

Step 1: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions within a waste container.[11]

• Action: Collect waste (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate in a dedicated hazardous waste container.

• Causality: Mixing incompatible wastes can lead to violent reactions, fires, or the generation of toxic gases. Acetate esters should be kept separate from strong oxidizing agents, strong acids, and strong bases.[5][11]

Step 2: Containerization

The choice of container is vital for safe storage and transport.

• Action: Use a clean, leak-proof container made of a compatible material, such as glass or high-density polyethylene (HDPE). The original product container is often the best choice for its waste.[1][6] The container must have a secure, tight-fitting lid and be kept closed at all times except when adding waste.[10]

• Causality: Using incompatible containers can lead to chemical degradation of the container, causing leaks and spills. Keeping the container closed prevents the release of potentially flammable or harmful vapors.

Step 3: Labeling

Clear and accurate labeling is a regulatory requirement and essential for safety.

• Action: Affix a hazardous waste tag to the container as soon as the first drop of waste is added. The label must include:

  • The words "Hazardous Waste".[1]

  • The full, unambiguous chemical name: "(1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate". Do not use abbreviations.

  • An accurate estimation of the concentration and total volume.

  • All relevant hazard information (e.g., "Irritant," "Potentially Flammable").

  • The date of accumulation (when the first waste was added).[8]

• Causality: Proper labeling informs EHS personnel, waste handlers, and emergency responders of the container's contents and associated dangers, ensuring it is managed correctly throughout the disposal process.

Step 4: Storage and Accumulation

Waste must be stored safely within the laboratory pending pickup.

• Action: Store the sealed and labeled waste container in a designated satellite accumulation area. This area should be in a well-ventilated location, away from heat sources or open flames, and within a secondary containment bin to catch any potential leaks.[8][10]

• Causality: Secondary containment minimizes the impact of a primary container failure. Storing away from ignition sources is a critical precaution due to the potential flammability of the acetate ester.[4]

Step 5: Arranging for Disposal

Final disposal must be handled by trained professionals.

• Action: Once the container is full or you have finished the project, contact your institution's EHS department to schedule a hazardous waste pickup.[1][12] Follow their specific procedures for waste collection requests.

• Causality: EHS departments are responsible for ensuring that all hazardous waste is disposed of in compliance with federal, state, and local regulations at a licensed treatment, storage, and disposal facility (TSDF).[13]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate waste.

Caption: Disposal workflow for (1,4-Dioxaspiro[4.4]nonan-6-yl)methyl acetate.

Spill and Emergency Procedures

In the event of a spill, the primary objectives are to ensure personnel safety and contain the material.

• Alert Personnel: Immediately alert everyone in the vicinity.[1]

• Evacuate: If the spill is large, in a poorly ventilated area, or you feel unwell, evacuate the area immediately.

• Control Ignition Sources: If the compound is treated as flammable, extinguish all nearby flames, turn off hot plates, and remove other ignition sources.[4][5]

• Containment (for small, manageable spills): If you are trained and it is safe to do so, contain the spill using an inert absorbent material like vermiculite, sand, or a commercial sorbent pad.[5][13] Do not use combustible materials like paper towels to absorb a potentially flammable liquid.

• Cleanup: Wearing full PPE, use non-sparking tools to scoop the absorbed material into a sealable container.[1][5] Label the container as hazardous waste with a full description of the contents.

• Decontaminate: Clean the spill area with soap and water.

• Contact EHS: Report all spills to your institution's EHS department for guidance and to arrange for disposal of the cleanup materials.

By adhering to this comprehensive guide, you contribute to a culture of safety and environmental stewardship within your laboratory. Your diligence protects you, your colleagues, and our shared environment.

References

• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.
• Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
• University of Otago. (n.d.). Laboratory chemical waste disposal guidelines.
• Stanford Environmental Health & Safety. (n.d.). Laboratory Chemical Waste Guidelines.
• QuestSpecialty. (n.d.). Safety Data Sheet.
• A.G. Layne, Inc. (2015, May 19). Safety Data Sheet: Methyl Acetate.
• BenchChem. (2025). Proper Disposal of Ethyl 2-(4-phenylcyclohexylidene)acetate: A General Guide for Laboratory Professionals.
• Alpha-Tec Systems. (2025, February 28). Acetic acid, ethyl ester {Ethyl acetate} SAFETY DATA SHEET.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: Amino-(1,4-dioxa-spiro[4.5]dec-8-YL)-acetic acid methyl ester.
• CymitQuimica. (2024, December 19). Safety Data Sheet: 1,4-Dioxaspiro[4.4]nonane.
• Thermo Fisher Scientific. (2025, December 19). Safety Data Sheet: 1,4-dioxaspiro[4.5]decan-8-one.
• BigCommerce. (2021, March 28). Safety Data Sheet.
• Unspecified. (2022, June 3). Safety Data Sheet.
• Fisher Scientific. (2025, December 19). Safety Data Sheet: 1,4-Dioxaspiro[4.5]decan-8-ol.
• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 567225, 1,4-Dioxaspiro(4.4)nonane.
• Sigma-Aldrich. (2025, September 13). Safety Data Sheet.

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• 5. alphatecsystems.com [alphatecsystems.com]
• 6. vumc.org [vumc.org]
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• 8. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
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